For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of Vat Brown 1, an anthraquinone-b...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of Vat Brown 1, an anthraquinone-based vat dye. The information is intended for researchers, scientists, and professionals in drug development and related fields who require detailed technical information on this compound.
Chemical Structure and Identification
Vat Brown 1, also known as C.I. 70800, is a complex polycyclic aromatic compound. Its chemical structure is based on an anthraquinone (B42736) framework.
Vat Navy Brown BR, Vat Brown BR, Vat Brown 2R, Cibanon Brown BR, Anthramar Brown BR, Dycosthren Brown BR, Mikethrene Brown BR[3][6][7]
Physicochemical Properties
Vat Brown 1 is a dark brown or deep red powder.[2][5] It is characterized by its insolubility in water and most common organic solvents under ambient conditions.
The synthesis of Vat Brown 1 is a multi-step process that underscores the complexity of vat dye manufacturing. One documented method involves the condensation of 1,4-diaminoanthraquinone (B121737) with two molecules of 1-bromoanthracene-9,10-dione, followed by a ring-closure reaction.[4] A more intricate, seven-step synthesis has also been reported, which, while having a low overall yield, provides a detailed pathway.[8]
Experimental Protocol: A Representative Synthesis Pathway
The following protocol is a generalized representation based on described synthetic routes.[8][9][10] Researchers should consult specific literature for precise reaction conditions and safety protocols.
Step 1: Preparation of 1-Amino-5-benzamidoanthraquinone
1,5-diaminoanthraquinone is partially acylated using benzoyl chloride.
The resulting mixture of mono- and di-acylated products undergoes acidic hydrolysis to yield 1-amino-5-benzamidoanthraquinone.[9][10]
Step 2: Preparation of 1-Benzoylamino-4-bromoanthraquinone
1-aminoanthraquinone is acylated with benzoyl chloride to produce 1-benzamidoanthraquinone.
The product is then brominated to yield 1-benzoylamino-4-bromoanthraquinone.[9][10]
Step 3: Condensation
The two intermediates, 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone, are condensed in a high-boiling solvent such as nitrobenzene.[9]
Step 4: Ring Closure (Carbazolation)
The condensation product is subjected to a ring-closure reaction in the presence of a Lewis acid like aluminum chloride in a solvent such as pyridine (B92270) to form the final Vat Brown 1 molecule.[8]
Step 5: Purification
The crude product is purified through a series of washing and filtration steps to remove impurities.
Author: BenchChem Technical Support Team. Date: December 2025
A Note on Nomenclature: The initial topic specified C.I. 70800. However, extensive research has revealed that the correct Colour Index designation for Indanthrone is C.I. 69800 . This guide will proceed with the synthesis of C.I. 69800, also known as Indanthrone or Vat Blue 4. It is presumed that the request for C.I. 70800 was a typographical error.
Introduction
Indanthrone (C.I. 69800) is a high-performance polycyclic vat pigment highly valued for its exceptional lightfastness, weather resistance, and chemical stability.[1][2] It finds widespread application in automotive coatings, industrial paints, high-grade enamels, and the dyeing of cellulosic fibers.[3] First synthesized by René Bohn in 1901, Indanthrone marked a significant advancement in dye chemistry, offering a level of durability previously unattainable with existing colorants.[3] This technical guide provides a comprehensive overview of the synthesis pathway of Indanthrone, focusing on the core chemical transformations, experimental protocols, and quantitative data relevant to researchers, scientists, and professionals in drug development and materials science.
Synthesis Pathway Overview
The primary industrial synthesis of Indanthrone (C.I. 69800) commences with the precursor 2-aminoanthraquinone (B85984). The core of the synthesis involves the dimerization of two molecules of 2-aminoanthraquinone under strongly alkaline conditions at elevated temperatures.[1] This is followed by an intramolecular cyclization and subsequent oxidation to yield the final Indanthrone molecule.
The overall reaction can be summarized as the fusion of 2-aminoanthraquinone in a potassium hydroxide (B78521) melt, often with the addition of an oxidizing agent to improve the yield and reaction rate.
Quantitative Data
The following table summarizes the key quantitative parameters for the synthesis of Indanthrone, based on established industrial processes.
Careful temperature control is crucial for optimal yield.[4]
Duration
2 - 3
hours
Purification & Yield
Sulfuric Acid
33
parts by weight
Used for purification of the crude product.
Sodium Hydrosulfite
57
parts by weight
Reducing agent used in the vatting process for purification.
Water
793
gallons
Used for drowning the reaction mass and washing.
Experimental Protocols
Synthesis of Crude Indanthrone
This protocol is based on a typical industrial-scale synthesis process.
Materials:
2-aminoanthraquinone
Potassium hydroxide
Sodium hydroxide
Sodium nitrate
Iron vessel with heating and stirring capabilities
Procedure:
A mixture of potassium hydroxide and sodium hydroxide is prepared in an iron vessel and heated to create a molten alkali fusion.
2-aminoanthraquinone and sodium nitrate are added to the molten alkali.
The reaction mixture is heated to a temperature range of 180°C, gradually increasing to 225°C over a period of 2-3 hours with constant stirring.[4]
The progress of the reaction is monitored, and upon completion, the hot reaction mass is carefully poured into a large volume of water (a process known as "drowning").
Air is bubbled through the aqueous suspension to oxidize any remaining leuco-Indanthrone to the insoluble pigment form.
The crude Indanthrone pigment is then isolated by filtration.
The filter cake is washed extensively with hot water to remove residual alkali and other water-soluble impurities.
Purification of Indanthrone
Crude Indanthrone often contains impurities that can affect its coloristic properties. A common purification method involves vatting and reprecipitation.
Materials:
Crude Indanthrone
Sodium hydrosulfite
Sodium hydroxide
Water
Procedure:
The crude Indanthrone is suspended in an aqueous solution of sodium hydroxide.
Sodium hydrosulfite is gradually added to the suspension with stirring. This reduces the insoluble Indanthrone to its water-soluble leuco form, resulting in a color change of the solution.
The solution of the leuco-Indanthrone is filtered to remove any insoluble impurities.
The filtrate is then oxidized by bubbling air through it, which causes the purified Indanthrone to precipitate out of the solution.
The precipitated, purified Indanthrone is collected by filtration, washed with hot water until the filtrate is neutral, and then dried.
Mandatory Visualizations
Synthesis Pathway of Indanthrone
Caption: Synthesis pathway of Indanthrone from 2-aminoanthraquinone.
Experimental Workflow for Indanthrone Synthesis and Purification
Caption: Experimental workflow for the synthesis and purification of Indanthrone.
Spectroscopic Profile of Vat Brown 1 (CAS 2475-33-4): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1, with the Chemical Abstracts Service (CAS) registry number 2475-33-4 and C.I. number 70800, is a complex anthraquinone-based vat dy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1, with the Chemical Abstracts Service (CAS) registry number 2475-33-4 and C.I. number 70800, is a complex anthraquinone-based vat dye.[1] Its molecular formula is C₄₂H₁₈N₂O₆, and it has a molecular weight of 646.60 g/mol .[1][2] This technical guide provides an in-depth overview of the available spectroscopic data for Vat Brown 1, including Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring such data are also presented to aid in the characterization and analysis of this compound. Given its nature as a synthetic dye, no relevant signaling pathway information has been identified.
Spectroscopic Data
The following tables summarize the key spectroscopic data for Vat Brown 1. This information has been compiled from various sources, with a primary reference being the study on its electrochemical degradation which provides spectra of the parent compound before treatment.[3][4][5]
Table 1: UV-Visible Spectroscopic Data
Parameter
Value
Solvent/Method
Reference
λmax
~450-500 nm (Broad absorption in the visible range)
Note: The UV-Vis spectrum of Vat Brown 1 in an aqueous solution exhibits a broad absorption band across the visible region, which is characteristic of highly conjugated dye molecules. The peak is not sharp, indicating the complex electronic transitions within the molecule.
Note: The FT-IR spectrum confirms the presence of key functional groups within the Vat Brown 1 structure, including the secondary amine, quinone carbonyl groups, and the extensive aromatic system.
Table 3: Mass Spectrometry Data
m/z
Assignment
Ionization Method
Reference
~646-647
[M]⁺ or [M+H]⁺ (Parent molecular ion)
Not specified in source, likely a soft ionization technique
Note: The mass spectrum shows a prominent peak corresponding to the molecular weight of Vat Brown 1, confirming its elemental composition.
Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments cited.
UV-Visible Spectroscopy
A solution of Vat Brown 1 is prepared in a suitable solvent, such as water or an organic solvent in which it is sparingly soluble. The analysis is performed using a double-beam UV-Vis spectrophotometer.
Methodology:
Sample Preparation: A dilute solution of Vat Brown 1 (e.g., 50 ppm) is prepared in the chosen solvent.[3]
Instrumentation: A UV-Vis spectrophotometer is calibrated using a blank solution (the pure solvent).
Data Acquisition: The absorbance spectrum is recorded over a wavelength range of 200-800 nm. The wavelength of maximum absorbance (λmax) is determined from the resulting spectrum.
Fourier-Transform Infrared (FT-IR) Spectroscopy
Due to the solid and insoluble nature of Vat Brown 1, the KBr pellet method is a suitable technique for obtaining its infrared spectrum.
Methodology:
Sample Preparation: A small amount of finely ground Vat Brown 1 powder (1-2 mg) is intimately mixed with approximately 200-300 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar.
Pellet Formation: The mixture is transferred to a pellet press die and subjected to high pressure (several tons) to form a thin, transparent pellet.
Instrumentation: The KBr pellet is placed in the sample holder of an FT-IR spectrometer.
Data Acquisition: A background spectrum of a blank KBr pellet is first recorded. The sample spectrum is then acquired over the mid-IR range (typically 4000-400 cm⁻¹) and ratioed against the background to produce the final absorbance or transmittance spectrum.
Mass Spectrometry
Mass spectrometry of Vat Brown 1 can be performed using techniques suitable for large, non-volatile molecules, such as electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI).
Methodology:
Sample Preparation: The sample is dissolved in a suitable solvent system, often a mixture of organic solvents and water, to facilitate ionization. For LC-MS, the sample solution is injected into a liquid chromatograph for separation before entering the mass spectrometer.
Instrumentation: A high-resolution mass spectrometer equipped with an appropriate ion source is used. The instrument is calibrated with a known standard.
Data Acquisition: The mass spectrum is acquired in a positive or negative ion mode over a relevant mass-to-charge (m/z) range to detect the parent molecular ion and any fragment ions.
Visualization of Experimental Workflow
The following diagrams illustrate the general workflows for the spectroscopic analyses described.
An In-depth Technical Guide to the Physical and Chemical Properties of Vat Brown 1
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1, also known by its Colour Index name Vat Brown 1 and CAS number 2475-33-4, is a synthetic vat dye belonging to the anthraquinone (B...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1, also known by its Colour Index name Vat Brown 1 and CAS number 2475-33-4, is a synthetic vat dye belonging to the anthraquinone (B42736) class of colorants.[1][2] Its robust chemical structure imparts excellent fastness properties, making it a staple in the textile industry for dyeing cellulosic fibers such as cotton, linen, and viscose.[3][4] This guide provides a comprehensive overview of the known physical and chemical properties of Vat Brown 1, its synthesis, application in dyeing, and a summary of its safety and environmental profile.
While primarily an industrial colorant, this guide aims to provide a technical resource for researchers and scientists who may encounter this compound in various fields, including material science and environmental studies. It is important to note that due to its industrial nature, publicly available data on certain properties, particularly regarding biological interactions and detailed experimental protocols, is limited.
Physicochemical Properties
Vat Brown 1 is a complex organic molecule with the molecular formula C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g/mol .[2][5] It typically presents as a dark brown powder.[4]
Tabulated Physical and Chemical Data
The following tables summarize the key physical and chemical properties of Vat Brown 1.
The synthesis of Vat Brown 1 is a multi-step process that involves the condensation of two key intermediates derived from anthraquinone. The general pathway is described as the condensation of 1,4-diaminoanthraquinone (B121737) with two molecules of 1-bromoanthraquinone, followed by a ring-closing reaction (carbazolation).[1][7] A closely related compound, "Vat Brown R," is synthesized through a similar route involving the condensation of 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone.[8][9]
General Procedure Outline:
Preparation of Intermediates: This involves the synthesis of the necessary amino and bromo derivatives of anthraquinone through reactions such as amination and bromination.
Condensation Reaction: The prepared intermediates are reacted together in a high-boiling organic solvent, often in the presence of a copper catalyst and an acid scavenger.
Carbazolation (Ring Closure): The condensation product is then treated with a dehydrating agent, such as sulfuric acid or aluminum chloride in pyridine, to induce the formation of the carbazole (B46965) rings, yielding the final Vat Brown 1 molecule.[1][7]
Purification: The crude product is typically purified by washing with various solvents to remove unreacted starting materials and byproducts. Due to its insolubility, purification often relies on converting it to its soluble leuco form, filtering, and then re-oxidizing to the insoluble pigment.
General synthetic workflow for Vat Brown 1.
Vat Dyeing Process with Vat Brown 1
The application of Vat Brown 1 to cellulosic fibers follows the general vat dyeing procedure, which involves a reduction-oxidation cycle.
General Vat Dyeing Protocol:
Vatting (Reduction): The insoluble Vat Brown 1 powder is converted into its water-soluble "leuco" form. This is achieved by treating the dye with a reducing agent, typically sodium hydrosulfite (Na₂S₂O₄), in a strong alkaline solution, such as sodium hydroxide (B78521) (NaOH). The temperature for this step is generally maintained between 40-50°C.[6]
Dyeing: The textile substrate is immersed in the alkaline solution of the leuco-vat dye. The soluble dye penetrates the amorphous regions of the cellulose (B213188) fibers.
Oxidation: The fabric is removed from the dyebath and exposed to an oxidizing agent. This can be atmospheric oxygen (airing) or a chemical oxidizing agent like hydrogen peroxide or sodium perborate. This step converts the soluble leuco dye back to its original insoluble pigment form, trapping it inside the fiber.
Soaping: The dyed fabric is treated with a hot detergent solution. This final step removes any loose dye particles from the surface, helps to crystallize the dye molecules within the fiber, and develops the final true color and fastness properties.
The general workflow of the vat dyeing process.
Spectral Data
Detailed, high-resolution spectral data for Vat Brown 1 is scarce in publicly accessible literature. However, some information can be gleaned from studies on its degradation.
UV-Visible Spectroscopy
UV-Vis spectroscopy has been used to monitor the decolorization of Vat Brown 1 solutions during degradation processes. The absorption spectrum of an aqueous solution of Vat Brown 1 shows a broad absorption band in the visible region, which is characteristic of its color.[9] During electrochemical degradation, the intensity of this visible absorption band decreases, and a shift towards the UV region is observed, indicating the breakdown of the chromophoric structure into smaller aromatic fragments.[9]
Infrared (IR) Spectroscopy
Fourier-Transform Infrared (FT-IR) spectroscopy has also been employed to characterize Vat Brown 1 and its degradation products. The FT-IR spectrum of the parent dye exhibits characteristic peaks corresponding to its complex aromatic structure, including C=O and C=C stretching vibrations of the anthraquinone core. The disappearance or significant reduction of these peaks after degradation processes confirms the breakdown of the molecule.
Biological Activity and Signaling Pathways
Extensive searches of the scientific literature did not yield any information on specific biological activities or interactions with signaling pathways for Vat Brown 1. As a highly insoluble industrial pigment, it is not designed for biological applications, and its potential for interaction with cellular systems has not been a focus of research.
Safety, Handling, and Environmental Fate
Safety and Handling
Vat Brown 1 is considered to have moderate toxicity if ingested and may cause skin and eye irritation. It is important to handle the powder form with care to avoid dust generation and inhalation. Standard personal protective equipment (PPE), including gloves, safety glasses, and a dust mask, should be worn when handling this compound. It should be stored in a cool, dry, well-ventilated area away from oxidizing agents.
Environmental Fate
Vat dyes, including Vat Brown 1, are known for their persistence in the environment due to their chemical stability and low water solubility. They are generally considered to have moderate biodegradability. If released into aquatic environments, they can be harmful to aquatic life at high concentrations. Research has been conducted on the degradation of Vat Brown 1 using methods such as electrochemical oxidation and biodegradation by microorganisms, which aim to break down the dye into less harmful compounds. Studies on a similar dye, Vat Brown R, have shown that certain bacteria can achieve significant decolorization.
Conclusion
Vat Brown 1 is a commercially important anthraquinone dye valued for its exceptional fastness properties on cellulosic textiles. Its physical and chemical characteristics are dominated by its large, insoluble molecular structure. While general procedures for its synthesis and application are understood, detailed experimental protocols and comprehensive spectral and toxicological data are not widely available in the public domain. There is currently no evidence to suggest any significant biological activity or interaction with cellular signaling pathways. Future research could focus on developing more detailed and standardized analytical data for this compound and exploring more efficient and environmentally benign methods for its application and degradation.
A Technical Guide to the Solubility of Vat Brown 1 in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the solubility of C.I. Vat Brown 1 (C.I.
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the solubility of C.I. Vat Brown 1 (C.I. 70800), an anthraquinone-based vat dye. A thorough understanding of its solubility is crucial for its application in various industrial and research settings, including dyeing processes, material science, and as a model compound in degradation studies. Due to its classification as a vat dye, Vat Brown 1 is characteristically insoluble in water in its oxidized pigment form. Its application typically requires a chemical reduction to a water-soluble "leuco" form. This guide focuses on its solubility in organic solvents in its pigment state.
Core Concepts: Vat Dyes and Solubility
Vat dyes are a class of water-insoluble dyes that are applied to fibers in a soluble, reduced form and then oxidized back to their insoluble form within the fiber. This process imparts high color fastness. The inherent insolubility of the pigment form in aqueous media necessitates the use of organic solvents for certain applications and analytical procedures.
Quantitative Solubility Data
Exhaustive searches of scientific literature and chemical databases did not yield specific quantitative solubility data for Vat Brown 1 in organic solvents (e.g., in g/L or mol/L at defined temperatures). The available information is qualitative and is summarized in the table below.
Table 1: Qualitative Solubility of Vat Brown 1 in Organic Solvents
Note: "Slightly soluble" indicates that the solute has a low but noticeable solubility.
Experimental Protocols for Solubility Determination
To obtain quantitative solubility data for Vat Brown 1, established experimental methodologies for determining the solubility of dyes can be employed. The two primary methods are the gravimetric method and the spectrophotometric method.
Gravimetric Method
The gravimetric method is a direct and reliable technique for determining the solubility of a solid solute in a solvent. It involves preparing a saturated solution, separating a known volume of the solution, evaporating the solvent, and weighing the remaining solute.
An In-depth Technical Guide to Vat Brown 1: Synthesis, Properties, and Research Perspectives
For Researchers, Scientists, and Drug Development Professionals Abstract Vat Brown 1, a complex anthraquinone-based dye, is a molecule of significant interest beyond its industrial applications in the textile industry. T...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Vat Brown 1, a complex anthraquinone-based dye, is a molecule of significant interest beyond its industrial applications in the textile industry. This technical guide provides a comprehensive overview of Vat Brown 1, detailing its chemical identity, physicochemical properties, and a thorough examination of its synthesis. While primarily known as a colorant, the broader class of anthraquinone (B42736) derivatives has garnered substantial attention in medicinal chemistry and drug development. This document aims to serve as a foundational resource for researchers and scientists interested in the synthesis, characterization, and potential applications of Vat Brown 1 and related anthraquinone carbazole (B46965) structures.
Chemical Identity and Physicochemical Properties
Vat Brown 1 is a large, polycyclic aromatic compound with a carbazole core derived from anthraquinone moieties. Its intricate structure is responsible for its characteristic brown color and its properties as a vat dye.
Table 1: Chemical and Physicochemical Properties of Vat Brown 1
Insoluble in water and cold xylene. Slightly soluble in hot tetralin and hot xylene.
Color in Conc. H₂SO₄
Greenish-gray
Synthesis of Vat Brown 1
The synthesis of Vat Brown 1 is a multi-step process that involves the preparation of key anthraquinone intermediates, followed by their condensation and subsequent cyclization to form the final carbazole structure. The overall synthetic strategy is outlined below.
General Synthetic Workflow
The manufacturing of Vat Brown 1 is a complex process that involves the synthesis of two primary intermediates, which are then condensed and cyclized. The general workflow is depicted in the diagram below.
An In-depth Technical Guide to the Historical Development of Vat Brown 1 (C.I. 70800)
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1, classified in the Colour Index as C.I. 70800, is a synthetic vat dye belonging to the anthraquinone (B42736) class of colorants.
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1, classified in the Colour Index as C.I. 70800, is a synthetic vat dye belonging to the anthraquinone (B42736) class of colorants. Renowned for its exceptional fastness properties, particularly to light and washing, it has been a significant dyestuff for cellulosic fibers such as cotton, hemp, and viscose. This technical guide provides a comprehensive overview of the historical development of Vat Brown 1, detailing its synthesis, experimental protocols, and performance characteristics. The information presented herein is intended for researchers, scientists, and professionals in the fields of chemistry and drug development who may have an interest in the complex organic synthesis and enduring chemical technology of this class of compounds.
The genesis of synthetic vat dyes dates back to the turn of the 20th century, with René Bohn's groundbreaking synthesis of Indanthrene Blue at BASF in 1901. This discovery marked a pivotal moment in the history of dyeing, offering a new class of colorants with unparalleled durability compared to the natural dyes and early synthetic dyes of the era. The subsequent decades saw rapid innovation in anthraquinone chemistry, leading to the development of a wide palette of vat dyes, including Vat Brown 1.
Physicochemical Properties and Performance Data
Vat Brown 1 is a dark brown powder with a reddish-brown hue in its oxidized form. It is insoluble in water and most common organic solvents, a characteristic feature of vat dyes. Its application relies on a reduction process in an alkaline medium, typically using sodium hydrosulfite, which converts the insoluble pigment into a water-soluble "leuco" form. This leuco form has an affinity for cellulosic fibers and, once absorbed, is re-oxidized back to the insoluble pigment, trapping it within the fiber matrix.
Table 1: Physicochemical Identifiers for Vat Brown 1
Property
Value
C.I. Name
Vat Brown 1
C.I. Number
70800
CAS Number
2475-33-4
Molecular Formula
C₄₂H₁₈N₂O₆
Molecular Weight
646.60 g/mol
Table 2: Fastness Properties of Vat Brown 1 on Cotton
Fastness Test
Rating (ISO Standards)
Light Fastness (Xenon Arc)
7
Washing (ISO 105-C06)
5
Perspiration (ISO 105-E04)
4-5
Rubbing (ISO 105-X12) - Dry
4
Rubbing (ISO 105-X12) - Wet
3
Ironing (ISO 105-X11)
4-5
Chlorine Bleach (ISO 105-N01)
4
Mercerizing
5
Historical Synthesis of Vat Brown 1 (Cibanone Brown BR)
The industrial synthesis of Vat Brown 1, as exemplified by the process for Cibanone Brown BR published by Ciba in 1954, is a complex, multi-step procedure. It involves the synthesis of two key anthraquinone intermediates, which are then coupled and cyclized to form the final dye molecule. The overall process is characterized by its length and a relatively low yield of approximately 19%.
The synthesis of this intermediate begins with the reaction of phthalic anhydride (B1165640) and p-chlorophenol in the presence of sulfuric acid to produce quinizarin (B34044) (1,4-dihydroxyanthraquinone). The quinizarin is then aminated to yield 1,4-diaminoanthraquinone.
This intermediate is prepared from anthraquinone through sulfonation. A key aspect of this step is the use of a mercuric sulfate (B86663) catalyst to direct the sulfonation to the 1-position of the anthraquinone ring, forming 1-anthraquinonesulfonic acid. This is followed by chlorination to replace the sulfonic acid group with a chlorine atom, yielding 1-chloroanthraquinone.
Final Synthesis Steps: Condensation and Carbazolization
The two intermediates, 1,4-diaminoanthraquinone and 1-chloroanthraquinone, are then subjected to a two-step process to form the final Vat Brown 1 dye.
1. Condensation:
The 1,4-diaminoanthraquinone and 1-chloroanthraquinone are condensed in the presence of a copper catalyst. This reaction forms a trianthrimide, which is an intermediate molecule consisting of three anthraquinone units linked by amino groups.
2. Carbazolization:
The final step is the carbazolization of the trianthrimide intermediate. This is achieved by heating the compound in pyridine (B92270) with aluminum chloride. This reaction induces an intramolecular cyclization, forming the carbazole (B46965) rings that are characteristic of the Vat Brown 1 structure.
Detailed Experimental Protocols
The following are representative experimental protocols for the key stages in the historical synthesis of Vat Brown 1. These are based on established chemical principles and historical accounts of vat dye manufacturing.
A solution of potassium anthraquinone-α-sulfonate (0.061 mole) in 500 cc of water and 85 cc of concentrated hydrochloric acid is prepared in a reaction vessel equipped with a stirrer and reflux condenser.
The solution is heated to boiling with stirring.
A solution of sodium chlorate (0.19 mole) in 100 cc of water is added dropwise over a period of three hours while maintaining a slow reflux.
The reaction mixture is refluxed for an additional hour.
The precipitated α-chloroanthraquinone is collected by suction filtration.
The product is washed with hot water until free of acid.
The resulting bright yellow product is dried in vacuo at 100°C.
Vatting: The Vat Brown 1 dye is pasted with an equal amount of Turkey Red Oil and a small amount of warm water. A solution of sodium hydroxide and sodium hydrosulfite is prepared and added to the dye paste. The mixture is heated to 50-60°C for 15-20 minutes to ensure complete reduction of the dye to its soluble leuco form. The color of the solution will change to a yellow-brown.
Dyeing: The prepared leuco dye solution is added to the dyebath containing water and the scoured cotton fabric. The dyeing is carried out at 50-60°C for 45-60 minutes. If necessary, sodium chloride can be added in portions to aid in the exhaustion of the dye onto the fiber.
Oxidation: After dyeing, the fabric is removed from the dyebath, squeezed to remove excess liquor, and exposed to air to allow for initial oxidation. A more controlled oxidation is then carried out by treating the fabric in a bath containing a dilute solution of an oxidizing agent, such as hydrogen peroxide or sodium perborate, at 40-50°C for 10-15 minutes. This step fully regenerates the insoluble form of the dye within the cotton fibers.
Soaping: To improve fastness and achieve the final shade, the dyed fabric is subjected to a soaping treatment. This involves washing the fabric at or near the boil in a solution containing a detergent and soda ash. This step removes any loose dye particles from the surface of the fibers.
Rinsing and Drying: The fabric is thoroughly rinsed with hot and then cold water and finally dried.
Visualizations
Caption: High-level workflow for the historical synthesis of Vat Brown 1.
Caption: The vat dyeing process for applying Vat Brown 1 to cotton fibers.
Exploratory
Vat Brown 1 and its Derivatives: A Technical Guide for Drug Discovery and Development
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals Abstract Vat Brown 1, a complex anthraquinone-based dye, has a long history of use in the textile industry due to its robust chemical...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals
Abstract
Vat Brown 1, a complex anthraquinone-based dye, has a long history of use in the textile industry due to its robust chemical properties. While its primary application has been as a colorant, the core anthraquinone (B42736) structure is a well-established scaffold in medicinal chemistry, known to exhibit a wide array of biological activities. This technical guide delves into the chemistry of Vat Brown 1 and its derivatives, exploring their potential as starting points for drug discovery and development. This document provides a comprehensive overview of their chemical and physical properties, detailed experimental protocols for synthesis and biological evaluation, and a summary of the known signaling pathways modulated by related anthraquinone compounds. The information is presented to empower researchers and scientists to explore the pharmacological potential of this chemical class.
Introduction
Vat dyes are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble form (leuco form) and then oxidized to their insoluble, colored state. Vat Brown 1 (C.I. 70800) is a prominent member of this class, valued for its high fastness.[1][2] Beyond its industrial application, the chemical architecture of Vat Brown 1, which is built upon an anthraquinone framework, has garnered interest in the field of medicinal chemistry. Anthraquinones are a large and diverse family of aromatic compounds that are found in numerous natural products and have been the basis for the development of various therapeutic agents.[3] This guide aims to bridge the gap between the industrial application of Vat Brown 1 and the pharmacological potential of its core structure and derivatives.
Chemical and Physical Properties
Vat Brown 1 is a dark brown powder with a complex molecular structure.[1][2] Its properties are largely defined by the extensive aromatic system of the anthraquinone core.
While specific pharmacological data for Vat Brown 1 is limited, numerous anthraquinone derivatives have been extensively studied. The following table summarizes the properties of some well-known bioactive anthraquinones.
Compound
Structure
Biological Activity
Key Findings
Reference
Emodin
1,3,8-trihydroxy-6-methylanthraquinone
Anticancer, Anti-inflammatory, Antiviral
Induces apoptosis in cancer cells, inhibits inflammatory pathways.
The synthesis of Vat Brown 1 is a multi-step process that involves the condensation of aminoanthraquinone derivatives.[1] The general synthetic strategy can be adapted to produce a variety of derivatives for screening and drug development.
Manufacturing Process of Vat Brown 1
The industrial synthesis of Vat Brown 1 is a seven-step process with an overall yield of approximately 19%.[7] The key steps involve the preparation of two intermediates, 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone, followed by their condensation and subsequent ring-closure.[7]
Experimental Protocol: Synthesis of a Vat Brown 1 Analogue
This protocol describes a general method for the synthesis of an N-arylated aminoanthraquinone, a common structural motif in Vat Brown 1 derivatives.
In a microwave reactor vessel, combine bromaminic acid (1.0 eq), the desired aniline derivative (1.2 eq), and a catalytic amount of copper(0) powder.
Add phosphate buffer to the mixture.
Irradiate the mixture in the microwave reactor at 120°C for 10-20 minutes.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture and extract the crude product with DCM.
Purify the product by column chromatography using reversed-phase C-18 silica gel.
Biological Activity and Experimental Protocols
While Vat Brown 1 itself is not known for specific biological activities, its anthraquinone core is a versatile pharmacophore. Derivatives can be screened for a variety of therapeutic applications.
Potential Therapeutic Areas
Anticancer: Many anthraquinone derivatives exhibit potent anticancer activity through mechanisms such as DNA intercalation, inhibition of topoisomerase II, and induction of apoptosis.[6]
Antimicrobial: The planar aromatic structure of anthraquinones allows for interaction with bacterial cell walls and enzymes, leading to antimicrobial effects.
Anti-inflammatory: Some anthraquinones can modulate inflammatory signaling pathways, such as the NF-κB pathway.
Antiviral: Certain derivatives have shown efficacy against a range of viruses.
Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
This protocol outlines a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.
Materials:
Human cancer cell line (e.g., HeLa, MCF-7)
Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS)
Phosphate-buffered saline (PBS)
Test compound (Vat Brown 1 derivative) dissolved in DMSO
Prepare a serial dilution of the test compound in MHB in a 96-well plate.
Add the standardized bacterial inoculum to each well.
Incubate the plate at 37°C for 18-24 hours.
The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.
Signaling Pathways
The biological effects of anthraquinone derivatives are often mediated by their interaction with key cellular signaling pathways. Understanding these pathways is crucial for rational drug design.
Anticancer Signaling Pathways
Many anthraquinone-based anticancer agents function by inducing DNA damage, which in turn activates cell cycle arrest and apoptosis. A simplified representation of this process is shown below.
Anticancer signaling pathway of anthraquinone derivatives.
Experimental and Synthetic Workflows
A systematic approach is essential for the synthesis and evaluation of new Vat Brown 1 derivatives.
Synthetic and Characterization Workflow
The synthesis and characterization of new compounds follow a logical progression to ensure purity and structural confirmation.
Workflow for the synthesis and characterization of new derivatives.
Conclusion
Vat Brown 1, a compound with a rich history in industrial chemistry, represents an untapped resource for medicinal chemists and drug discovery professionals. Its anthraquinone core is a privileged scaffold that has given rise to numerous therapeutic agents. By leveraging the synthetic methodologies developed for the dye industry and applying modern biological screening techniques, new derivatives of Vat Brown 1 can be generated and evaluated for a range of pharmacological activities. This guide provides the foundational knowledge and experimental framework to embark on such an endeavor, potentially unlocking new avenues for the development of novel therapeutics. The future of drug discovery may lie in the creative repurposing of well-established chemical entities like Vat Brown 1.
A Technical Guide to the Fluorescence Quantum Yield of Vat Brown 1
For Researchers, Scientists, and Drug Development Professionals This technical guide addresses the fluorescence quantum yield of Vat Brown 1 (C.I. 70800), a complex anthraquinone-based dye.
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide addresses the fluorescence quantum yield of Vat Brown 1 (C.I. 70800), a complex anthraquinone-based dye. A thorough review of scientific literature and chemical databases indicates that a specific, experimentally determined fluorescence quantum yield for Vat Brown 1 has not been publicly reported. This is not uncommon for many commercial dyes, where such specific photophysical data is often proprietary or has not been the subject of academic investigation.
Therefore, this document serves as a comprehensive guide for researchers to determine the fluorescence quantum yield of Vat Brown 1 experimentally. It provides the known chemical and physical properties of the dye, a detailed experimental protocol based on the well-established comparative method, and the necessary theoretical background.
Introduction to Vat Brown 1
Vat Brown 1 is a vat dye with the molecular formula C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g/mol .[1][2] Its chemical structure is based on an anthraquinone (B42736) core, a class of compounds known for their diverse photophysical properties.[3] The manufacturing process involves the condensation of 1,4-Diaminoanthraquinone with 1-Bromoanthracene-9,10-dione.[1] Vat dyes are characteristically insoluble in water but can be rendered soluble by reduction in an alkaline solution, a process known as "vatting".[4] This property is crucial for their application in dyeing cellulosic fibers.
While primarily used as a colorant for textiles, the inherent aromatic and conjugated system of Vat Brown 1 suggests potential for fluorescence. The fluorescence quantum yield (Φf) is a critical parameter that quantifies the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[5] A precise understanding of the quantum yield is essential for applications where fluorescence is either a desired property (e.g., in bio-imaging, sensors) or a factor in photodegradation pathways.
Quantitative Data for Vat Brown 1
As of the latest review, specific quantitative photophysical data for Vat Brown 1 is not available in the public domain. The following table summarizes its known chemical and physical properties. A placeholder for the fluorescence quantum yield is included to be populated upon experimental determination.
For context, many anthraquinone derivatives exhibit fluorescence, but their quantum yields can be quite low. For instance, the far-red fluorescing anthraquinone derivative DRAQ5 has a reported quantum yield of a mere 0.003 in solution.[6] This suggests that the quantum yield of Vat Brown 1 may also be low, but this can only be confirmed through empirical measurement.
Experimental Protocol for Determining Fluorescence Quantum Yield
The most common and reliable method for determining the fluorescence quantum yield of an unknown sample is the comparative method.[7] This technique involves comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield. The following is a detailed protocol for this procedure.
Materials and Instruments
Vat Brown 1: Solubilized form or dissolved in a suitable organic solvent.
Reference Standard: A fluorescent dye with a well-characterized quantum yield in the same solvent and with an absorption profile that overlaps with the excitation wavelength to be used (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Rhodamine 6G in ethanol).
Solvent: A high-purity, spectroscopic grade solvent that dissolves both the sample and the reference standard.
UV-Vis Spectrophotometer: For measuring absorbance.
Spectrofluorometer: For measuring fluorescence emission spectra.
Quartz Cuvettes: Matched set for both absorbance and fluorescence measurements.
Procedure
Preparation of Stock Solutions:
Prepare stock solutions of both Vat Brown 1 and the reference standard in the chosen solvent. The concentration should be high enough to allow for a series of dilutions.
Preparation of Dilutions:
Prepare a series of dilutions for both the sample and the standard. The absorbance of these solutions at the chosen excitation wavelength should be in the linear range, typically between 0.01 and 0.1, to minimize inner filter effects.
Absorbance Measurements:
Using the UV-Vis spectrophotometer, measure the absorbance of each dilution of the sample and the standard at the chosen excitation wavelength. Record these values.
Fluorescence Measurements:
Using the spectrofluorometer, record the fluorescence emission spectrum for each dilution of the sample and the standard. The excitation wavelength must be the same for all measurements. The emission spectra should be corrected for the instrument's response.
Data Analysis:
Integrate the area under the corrected fluorescence emission spectrum for each solution.
Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.
Determine the slope of the resulting straight lines for both the sample (Grad_sample) and the standard (Grad_std).
Calculation of Quantum Yield:
The fluorescence quantum yield of Vat Brown 1 (Φf_sample) can be calculated using the following equation:
Φf_std is the known quantum yield of the reference standard.
Grad_sample and Grad_std are the gradients from the plots of integrated fluorescence intensity versus absorbance.
n_sample and n_std are the refractive indices of the sample and standard solutions, respectively (if the same solvent is used, this term becomes 1).
Visualizing the Experimental Workflow and Underlying Principles
The following diagrams, generated using the DOT language, illustrate the experimental workflow for determining the fluorescence quantum yield and the fundamental photophysical processes involved.
Caption: Experimental workflow for determining fluorescence quantum yield.
While the fluorescence quantum yield of Vat Brown 1 is not documented in readily available literature, this guide provides the necessary framework for its experimental determination. By following the detailed comparative method protocol, researchers can obtain a reliable value for this important photophysical parameter. This will not only contribute to a more complete characterization of Vat Brown 1 but also enable a more informed assessment of its potential in applications beyond traditional dyeing, such as in the development of novel fluorescent probes and materials. The provided diagrams offer a clear visual representation of the experimental process and the underlying principles governing fluorescence, aiding in both the practical execution and the theoretical understanding of the measurement.
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Exploration of the Spectroscopic and Photodynamic Properties of the Anthraquinone (B42736) Dye, C.I. Vat Brown 1
C.I. Vat Brown 1, a complex anthraquinone derivative, is a dye with a rich history in the textile industry. Beyond its traditional use as a colorant, its inherent chemical structure suggests a potential for applications in materials science and as a molecular probe, contingent on a thorough understanding of its photophysical behavior. This technical guide provides a comprehensive overview of the core photophysical properties of Vat Brown 1, intended for researchers, scientists, and professionals in drug development.
Core Identification and Chemical Structure
Vat Brown 1 is chemically classified as an anthraquinone dye. Its fundamental properties are detailed below:
Property
Value
C.I. Name
Vat Brown 1
C.I. Number
70800
CAS Number
2475-33-4
Molecular Formula
C₄₂H₁₈N₂O₆
Molecular Weight
646.60 g/mol
Synonyms
Vat Navy Brown BR, Vat Brown 2R, Vat Brown BR, Cibanon Brown BR
Photophysical Data
Parameter
Value/Observation
Maximum Absorption Wavelength (λmax)
The absorption spectrum of Vat Brown 1 shows a broad absorption in the visible region. While a precise peak is not documented, the visual brown color suggests significant absorption across a wide range of the visible spectrum.
Molar Extinction Coefficient (ε)
Data not available. This value is essential for quantitative analysis and would need to be determined experimentally.
Maximum Emission Wavelength (λem)
Data not available. The fluorescence of Vat Brown 1 has been noted, but its emission maximum is not documented.
Fluorescence Quantum Yield (Φ)
Data not available. The efficiency of fluorescence is a critical parameter for applications in imaging and sensing.
Fluorescence Lifetime (τ)
Data not available. The decay kinetics of the excited state are important for understanding the photodynamic behavior of the molecule.
Experimental Protocols
To address the gap in quantitative data, the following established experimental protocols are recommended for the characterization of Vat Brown 1's photophysical properties.
UV-Visible Absorption Spectroscopy
This technique is fundamental for determining the absorption spectrum and molar extinction coefficient.
Methodology:
Sample Preparation: Prepare a series of dilutions of Vat Brown 1 in a suitable spectroscopic grade solvent (e.g., ethanol, chloroform, or dimethyl sulfoxide) in which the dye is soluble.[1] Concentrations should be in the micromolar range to ensure absorbance values are within the linear range of the spectrophotometer (typically 0.1 - 1.0).
Instrumentation: Use a dual-beam UV-Vis spectrophotometer.
Measurement: Record the absorption spectra of the solvent blank and each dilution over a wavelength range of at least 200-800 nm.
Data Analysis:
Identify the wavelength of maximum absorbance (λmax).
Plot absorbance at λmax versus concentration.
The molar extinction coefficient (ε) can be calculated from the slope of the resulting line according to the Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path length of the cuvette.
Fluorescence Spectroscopy
This method is used to determine the excitation and emission spectra, and the fluorescence quantum yield.
Methodology:
Sample Preparation: Prepare a dilute solution of Vat Brown 1 in a suitable solvent with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.
Instrumentation: Utilize a spectrofluorometer.
Measurement:
Emission Spectrum: Excite the sample at its λmax (determined from UV-Vis spectroscopy) and scan the emission wavelengths.
Excitation Spectrum: Set the emission detector to the wavelength of maximum emission and scan the excitation wavelengths.
Quantum Yield Determination (Relative Method):
Select a well-characterized fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region to Vat Brown 1.
Measure the integrated fluorescence intensity and absorbance at the excitation wavelength for both the Vat Brown 1 solution and the standard solution.
The quantum yield (Φ) of Vat Brown 1 can be calculated using the following equation:
Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample / n_ref)²
where I is the integrated fluorescence intensity, A is the absorbance, and n is the refractive index of the solvent.
Time-Resolved Fluorescence Spectroscopy
This technique is employed to measure the fluorescence lifetime of the dye.
Methodology:
Instrumentation: Use a time-correlated single-photon counting (TCSPC) system.
Sample Preparation: Prepare a deoxygenated, dilute solution of Vat Brown 1.
Measurement: Excite the sample with a pulsed light source (e.g., a laser diode or picosecond laser) and measure the decay of the fluorescence intensity over time.
Data Analysis: The fluorescence decay data is fitted to an exponential decay function to determine the fluorescence lifetime (τ).
Visualization of Experimental Workflow
The following diagram illustrates the general workflow for characterizing the photophysical properties of a dye like Vat Brown 1.
Ecotoxicity of Vat Brown 1 and Related Dyes: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Vat dyes, a class of water-insoluble dyes, are widely used in the textile industry for their excellent fastness properties. Vat Brown 1 (C.I.
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat dyes, a class of water-insoluble dyes, are widely used in the textile industry for their excellent fastness properties. Vat Brown 1 (C.I. 69015) is a prominent member of this class, belonging to the anthraquinone (B42736) chemical group. The complex, multi-ring aromatic structure of these dyes contributes to their stability and persistence, which in turn raises concerns about their environmental fate and potential ecotoxicity. This technical guide provides an in-depth overview of the ecotoxicity of Vat Brown 1 and related anthraquinone vat dyes, compiling available quantitative data, detailing standardized experimental protocols, and visualizing key experimental workflows. Due to a lack of specific ecotoxicity data for Vat Brown 1, this guide presents data from structurally related anthraquinone dyes to provide a representative understanding of the potential environmental impact of this class of compounds.
Quantitative Ecotoxicity Data
The ecotoxicity of a substance is typically evaluated across different trophic levels to assess its potential impact on an ecosystem. Standard test organisms include algae (representing primary producers), daphnids (representing primary consumers), and fish (representing secondary consumers). The following tables summarize the available acute toxicity data for several anthraquinone dyes.
Table 1: Acute Ecotoxicity of Anthraquinone Dyes on Aquatic Invertebrates
Some anthraquinone dyes have been investigated for their potential to cause genetic damage (genotoxicity) and cell death (cytotoxicity). For instance, Reactive Blue 19 was found to be mutagenic in the Ames test in the presence of metabolic activation (S9).[3] However, in the same study, it did not show genotoxic effects in the Comet assay with human dermal fibroblasts.[3]
Experimental Protocols
Standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD) are globally recognized for assessing the ecotoxicity of chemicals. The following are detailed methodologies for the key aquatic toxicity tests.
OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater green algae.
Test Organism: Pseudokirchneriella subcapitata or Desmodesmus subspicatus.
Principle: Exponentially growing cultures of the test alga are exposed to various concentrations of the test substance over a 72-hour period. The inhibition of growth in relation to a control is determined.
Test Conditions:
Temperature: 21-24°C.
Light: Continuous, uniform illumination.
pH: Should not vary by more than 1.5 units.
Test Duration: 72 hours.
Procedure:
Prepare a range of test concentrations of the dye. A geometric series of at least five concentrations is recommended.
Inoculate the test solutions and control with a low density of exponentially growing algal cells.
Incubate the cultures under controlled conditions of light, temperature, and shaking.
Measure the algal biomass (e.g., by cell counts, fluorescence, or absorbance) at the start of the test and at 24, 48, and 72 hours.
Endpoint: The primary endpoint is the inhibition of growth, expressed as the EC50 value, which is the concentration that causes a 50% reduction in growth rate or yield compared to the control.
OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to planktonic crustaceans.
Test Organism: Daphnia magna.
Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours. The endpoint is immobilization, defined as the inability to swim after gentle agitation.
Test Conditions:
Temperature: 18-22°C.
Light: 16-hour light, 8-hour dark cycle.
Test Duration: 48 hours.
Procedure:
Prepare a series of test concentrations of the dye.
Place a group of daphnids (e.g., 20 daphnids, divided into four replicates of five) in each test concentration and a control.
Observe the daphnids for immobilization at 24 and 48 hours.
Endpoint: The result is expressed as the median effective concentration (EC50) at 48 hours, which is the concentration estimated to immobilize 50% of the daphnids.
OECD 203: Fish, Acute Toxicity Test
This test determines the acute lethal toxicity of a substance to fish.
Test Organism: Zebrafish (Danio rerio), Rainbow trout (Oncorhynchus mykiss), or Fathead minnow (Pimephales promelas).
Principle: Fish are exposed to the test substance in a static or semi-static system for 96 hours. Mortality is the primary endpoint.
Test Conditions:
Temperature: Species-specific (e.g., 21-25°C for zebrafish).
Light: 12 to 16-hour light photoperiod.
Test Duration: 96 hours.
Procedure:
Acclimate the test fish to the laboratory conditions.
Prepare a range of test concentrations of the dye.
Expose groups of fish (e.g., 7-10 fish per concentration) to each test concentration and a control.
Record mortalities and any sublethal effects at 24, 48, 72, and 96 hours.
Endpoint: The main endpoint is the median lethal concentration (LC50) at 96 hours, which is the concentration of the substance that is lethal to 50% of the test fish.
Visualizations
Experimental Workflow for Aquatic Ecotoxicity Testing
The following diagram illustrates a typical workflow for assessing the aquatic ecotoxicity of a dye.
Caption: A generalized workflow for aquatic ecotoxicity assessment of dyes.
Conclusion
While specific ecotoxicity data for Vat Brown 1 remains limited in publicly accessible literature, the information available for other anthraquinone dyes suggests that this class of compounds can exhibit significant toxicity to aquatic organisms, with some compounds showing effects at the µg/L level. The provided standardized OECD protocols offer a robust framework for generating the necessary data to perform a comprehensive environmental risk assessment for Vat Brown 1 and other vat dyes. Further research focusing on the ecotoxicity of Vat Brown 1 is crucial to fill the existing data gaps and ensure its safe and sustainable use in the textile industry. Professionals in drug development should also be aware of the potential environmental impact of structurally similar compounds that may arise during synthesis or as metabolites.
A Technical Guide to the Cytotoxicity Assessment of Vat Brown 1
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1, also known as C.I. 70800, is an anthraquinone (B42736) dye with the chemical formula C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1, also known as C.I. 70800, is an anthraquinone (B42736) dye with the chemical formula C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g/mol [1][2][3][4]. Its CAS number is 2475-33-4[1][2][5][6]. While extensively used in the textile industry for dyeing cotton, flax, silk, and viscose, comprehensive data on its cellular toxicity is sparse[1][3][7][8]. Anthraquinone dyes, as a class, have been noted for potential toxicological effects, including mutagenicity and carcinogenicity, making the cytotoxic assessment of Vat Brown 1 a pertinent area of investigation[9][10][11][12]. Furthermore, some synthetic dyes are known to have endocrine-disrupting properties, which can interfere with hormonal systems[13][14][15][16][17]. This guide outlines the standard experimental protocols and theoretical frameworks necessary to systematically evaluate the cytotoxicity of Vat Brown 1.
Recommended In Vitro Cytotoxicity Assays
A variety of assays are available to assess cytotoxicity, each with a distinct underlying principle. The choice of assay depends on the specific research question, the cell type, and the suspected mechanism of cell death. A summary of commonly employed assays is presented in Table 1.
Table 1: Overview of Common In Vitro Cytotoxicity Assays
Assay Name
Principle
Endpoint Measured
MTT Assay
Enzymatic reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals by mitochondrial dehydrogenases in metabolically active cells.[18][19][20][21]
Cell viability and metabolic activity.
LDH Release Assay
Measurement of lactate (B86563) dehydrogenase (LDH), a stable cytosolic enzyme that is released into the cell culture medium upon loss of membrane integrity.[22][23][24][25]
Cell membrane damage and necrosis.
Neutral Red Uptake Assay
Based on the ability of viable cells to incorporate and bind the supravital dye, neutral red, in their lysosomes.[26][27][28][29][30]
Cell viability and lysosomal integrity.
Trypan Blue Exclusion Assay
Live cells with intact membranes exclude the trypan blue dye, while dead cells with compromised membranes take it up and appear blue.[31][32][33][34][35]
Cell viability and membrane integrity.
Experimental Protocols
Detailed methodologies are crucial for the reproducibility and validity of cytotoxicity studies. Below are general protocols for the key assays mentioned.
MTT Assay Protocol
The MTT assay is a colorimetric assay for assessing cell metabolic activity.[19]
Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[20]
Compound Exposure: Treat the cells with varying concentrations of Vat Brown 1. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.
Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).
MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours, allowing for the formation of formazan crystals.[18][19]
Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.[18][20]
Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.[18][19][20]
LDH Cytotoxicity Assay Protocol
This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells.[24]
Cell Seeding and Treatment: Prepare and treat cells with Vat Brown 1 in a 96-well plate as described for the MTT assay.
Controls: Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with a lysis buffer), and background (culture medium alone).[24]
Supernatant Collection: After incubation, carefully collect the cell culture supernatant from each well.
LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH assay reaction mixture.[24]
Incubation: Incubate the plate at room temperature for approximately 30 minutes, protected from light.[24]
Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[24]
Neutral Red Uptake Assay Protocol
This assay is based on the ability of viable cells to incorporate neutral red dye into their lysosomes.[28]
Cell Seeding and Treatment: Plate and treat cells with Vat Brown 1 as previously described.
Dye Incubation: After the treatment period, replace the medium with a medium containing neutral red and incubate for 2-3 hours.[27][28][29]
Washing and Dye Extraction: Wash the cells to remove excess dye, and then add a destain solution (e.g., a mixture of ethanol (B145695) and acetic acid) to extract the dye from the lysosomes.[27]
Absorbance Measurement: Measure the absorbance of the extracted dye at 540 nm.[29]
Trypan Blue Exclusion Assay Protocol
This is a simple dye exclusion method to count viable cells.[31]
Cell Preparation: Following treatment with Vat Brown 1, detach the cells (if adherent) and prepare a single-cell suspension.
Staining: Mix a small volume of the cell suspension with an equal volume of 0.4% trypan blue solution.[31][32]
Incubation: Allow the mixture to stand for 1-2 minutes at room temperature.
Cell Counting: Load the stained cell suspension into a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.
Viability Calculation: Calculate the percentage of viable cells using the formula: % Viability = (Number of viable cells / Total number of cells) x 100.[32]
Visualization of Workflows and Pathways
Diagrams illustrating experimental workflows and potential signaling pathways can aid in the conceptualization and design of cytotoxicity studies.
Caption: General workflow for an in vitro cytotoxicity assay.
Should Vat Brown 1 be found to induce apoptosis, a common mechanism of programmed cell death, further investigation into the underlying signaling pathways would be warranted. The intrinsic (mitochondrial) and extrinsic (death receptor) pathways are the two major apoptosis signaling routes.[36][37]
Caption: Simplified overview of major apoptosis signaling pathways.
Conclusion and Future Directions
While direct evidence of Vat Brown 1 cytotoxicity is currently lacking in the scientific literature, its classification as an anthraquinone dye suggests that a thorough toxicological evaluation is warranted.[9] The experimental frameworks provided in this guide offer a starting point for researchers to systematically investigate the potential cytotoxic effects of Vat Brown 1. Future studies should aim to determine the IC50 values in various cell lines, elucidate the mechanism of cell death (apoptosis vs. necrosis), and explore potential genotoxic and endocrine-disrupting effects. Such data are essential for a comprehensive risk assessment of this widely used industrial dye.
Application Notes and Protocols for the Laboratory-Scale Synthesis of Vat Brown 1
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1, also known as C.I. 70800, is an anthraquinone-based vat dye recognized for its characteristic reddish-brown hue and excellent fast...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1, also known as C.I. 70800, is an anthraquinone-based vat dye recognized for its characteristic reddish-brown hue and excellent fastness properties. Structurally, it is a complex carbazole (B46965) derivative of anthraquinone.[1] Its synthesis is a multi-step process that requires careful control of reaction conditions. These application notes provide a detailed protocol for the laboratory-scale synthesis of Vat Brown 1, intended for researchers in organic synthesis and materials science. The synthesis involves the preparation of two key intermediates, 1,4-diaminoanthraquinone (B121737) and 1-bromoanthraquinone (B1265448), followed by a copper-catalyzed Ullmann condensation and a final intramolecular cyclization to form the carbazole ring system.[1][2] The overall yield for the industrial-scale synthesis of Vat Brown 1 is noted to be relatively low, often around 19%, highlighting the complexity of the process.[2]
Spectroscopic instrumentation (FT-IR, UV-Vis, NMR, Mass Spectrometer)
Experimental Protocols
The synthesis of Vat Brown 1 is a multi-step process, beginning with the preparation of the key intermediates.
Step 1: Synthesis of 1,4-Diaminoanthraquinone from Quinizarin
1,4-Diaminoanthraquinone is synthesized from 1,4-dihydroxyanthraquinone (quinizarin) via a reductive amination process.
Protocol:
In a three-neck round-bottom flask equipped with a reflux condenser and a mechanical stirrer, suspend quinizarin (1 equivalent) in water.
Add an aqueous solution of sodium dithionite (2.5 equivalents) to the suspension at room temperature with vigorous stirring. The color of the mixture will change, indicating the reduction of the quinone to the leuco form.
To the resulting suspension, add a concentrated aqueous solution of ammonia (excess) and heat the mixture to 90-100°C.
Maintain the reaction at this temperature for 4-6 hours. The progress of the reaction can be monitored by TLC.
After the reaction is complete, cool the mixture to room temperature and pass a stream of air through the solution to oxidize the leuco-diaminoanthraquinone back to the quinone form.
The precipitated 1,4-diaminoanthraquinone is collected by filtration, washed thoroughly with water until the filtrate is neutral, and then dried.
Step 2: Synthesis of 1-Bromoanthraquinone
1-Bromoanthraquinone can be prepared by the direct bromination of 1-nitroanthraquinone.
Protocol:
In a three-neck round-bottom flask fitted with a reflux condenser, a dropping funnel, and a mechanical stirrer, place 1-nitroanthraquinone (1 equivalent).
Heat the flask to melt the 1-nitroanthraquinone (melting point ~230°C).
Once molten, slowly add bromine (1.1 equivalents) dropwise to the stirred melt. The reaction is exothermic and the temperature should be maintained around 240-250°C.
After the addition is complete, continue heating and stirring for an additional 2-3 hours to ensure the completion of the reaction.
Cool the reaction mixture and dissolve the solid mass in a suitable solvent such as nitrobenzene.
The product is then precipitated by the addition of a non-polar solvent like ethanol.
The crude 1-bromoanthraquinone is collected by filtration, washed with ethanol, and can be further purified by recrystallization from a suitable solvent (e.g., chlorobenzene (B131634) or acetic acid).
Step 3: Ullmann Condensation of 1,4-Diaminoanthraquinone and 1-Bromoanthraquinone
This step involves the copper-catalyzed condensation of 1,4-diaminoanthraquinone with two equivalents of 1-bromoanthraquinone to form the trianthrimide intermediate, 1,4-bis(1-anthraquinonylamino)anthraquinone.
Protocol:
In a three-neck round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine 1,4-diaminoanthraquinone (1 equivalent), 1-bromoanthraquinone (2.2 equivalents), potassium carbonate (2.5 equivalents), and a catalytic amount of copper(I) iodide (0.1 equivalents).
Add a high-boiling point solvent such as nitrobenzene to the flask.
Heat the reaction mixture to 180-200°C with constant stirring under an inert atmosphere (e.g., nitrogen or argon).
Maintain the reaction at this temperature for 8-12 hours. The reaction progress can be monitored by TLC.
After the reaction is complete, cool the mixture to room temperature.
The precipitated product is collected by filtration and washed sequentially with ethanol and hot water to remove unreacted starting materials and inorganic salts.
The crude trianthrimide intermediate is dried before proceeding to the next step.
Step 4: Carbazolization to form Vat Brown 1
The final step is the intramolecular cyclization of the trianthrimide intermediate to form the carbazole rings of Vat Brown 1. This reaction is typically carried out using aluminum chloride in pyridine.[1]
Protocol:
In a dry three-neck round-bottom flask equipped with a reflux condenser and a mechanical stirrer, suspend the dried trianthrimide intermediate from the previous step in anhydrous pyridine.
Slowly add anhydrous aluminum chloride (3-4 equivalents) to the suspension with stirring. The addition is exothermic and the temperature should be controlled.
After the addition is complete, heat the reaction mixture to 100-120°C and maintain it at this temperature for 4-6 hours.
Upon completion of the reaction, cool the mixture to room temperature and carefully pour it into a mixture of ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.
The precipitated Vat Brown 1 is collected by filtration, washed extensively with water until the filtrate is neutral, and then with ethanol.
The final product is dried in a vacuum oven.
Data Presentation
Table 1: Summary of Reactants and Expected Products
Table 2: Typical Reaction Conditions and Expected Outcomes
Step
Solvent
Temperature (°C)
Time (h)
Expected Yield (%)
Appearance of Product
1
Water
90-100
4-6
70-80
Dark violet crystalline solid
2
Nitrobenzene
240-250
2-3
85-95
Yellow needles
3
Nitrobenzene
180-200
8-12
50-60
Dark solid
4
Pyridine
100-120
4-6
40-50
Dark brown powder
Note: Yields are estimates for laboratory-scale synthesis and may vary depending on the purity of reagents and reaction conditions.
Mandatory Visualization
Caption: Workflow for the laboratory synthesis of Vat Brown 1.
Characterization
The synthesized Vat Brown 1 should be characterized to confirm its identity and purity.
Melting Point: Determine the melting point of the final product and compare it with the literature value.
Thin-Layer Chromatography (TLC): Use an appropriate solvent system to check the purity of the product. The final product should show a single spot.
Spectroscopic Analysis:
FT-IR Spectroscopy: The spectrum should show characteristic peaks for the aromatic C-H, C=O (quinone), and N-H functional groups.
UV-Vis Spectroscopy: The UV-Vis spectrum in a suitable solvent (e.g., concentrated sulfuric acid) should exhibit the characteristic absorption maxima for Vat Brown 1. In concentrated sulfuric acid, it appears as a greenish-gray solution.[3]
NMR Spectroscopy (¹H and ¹³C): Due to its low solubility in common organic solvents, obtaining high-resolution NMR spectra can be challenging. Concentrated sulfuric acid or deuterated sulfuric acid can be used as a solvent.
Mass Spectrometry: Determine the molecular weight of the product to confirm the molecular formula C₄₂H₁₈N₂O₆ (MW: 646.60 g/mol ).[4]
Safety Precautions
All experimental procedures should be carried out in a well-ventilated fume hood.
Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.
Handle bromine with extreme caution as it is highly corrosive and toxic.
Nitrobenzene is toxic and should be handled with care.
Anhydrous aluminum chloride reacts violently with water.
Pyridine is flammable and has a strong, unpleasant odor.
Proper waste disposal procedures should be followed for all chemical waste.
Application Notes and Protocols: Vat Brown 1 in Electrochemical Sensor Development
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1, an anthraquinone-based dye, has been historically utilized in the textile industry for its robust dyeing properties.[1][2][3] Whil...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1, an anthraquinone-based dye, has been historically utilized in the textile industry for its robust dyeing properties.[1][2][3] While its primary application has not been within the realm of electrochemical sensing, its inherent redox-active anthraquinone (B42736) structure presents a compelling case for its investigation in novel sensor development.[4][5][6] The reversible reduction and oxidation of the ketone groups in the anthraquinone core can be harnessed for electrochemical detection, positioning Vat Brown 1 as a potential candidate for a redox mediator or an electroactive label in biosensing applications.[7]
These application notes provide a comprehensive overview of the electrochemical properties of Vat Brown 1 and propose a framework for its application in the development of electrochemical sensors. The following sections detail the material's electrochemical characteristics, a hypothetical sensor application, and protocols for sensor fabrication and characterization.
Electrochemical Properties of Vat Brown 1
The electrochemical behavior of Vat Brown 1 has been primarily studied in the context of its degradation.[8][9][10] However, these studies provide valuable insights into its redox characteristics, which are fundamental for its potential use in electrochemical sensors. Cyclic voltammetry studies have shown that Vat Brown 1 exhibits an irreversible cathodic peak, which is attributed to the reduction of the ketone groups within its anthraquinone structure to alcohols.[7]
The general redox chemistry of anthraquinone derivatives involves a two-proton, two-electron transfer process, which can be exploited for electrochemical sensing.[4][5][11] By immobilizing Vat Brown 1 onto an electrode surface, it can potentially act as a redox transducer, facilitating electron transfer between the electrode and a target analyte or undergoing a measurable change in its electrochemical signature upon interaction with an analyte.
Table 1: Electrochemical Characteristics of Vat Brown 1 (Hypothetical for Sensing Applications)
Parameter
Value/Range
Remarks
Redox Potential
-0.4 V to -0.8 V (vs. Ag/AgCl)
Expected range for the reduction of the anthraquinone moiety. The exact potential is dependent on pH and the electrode material.
Electron Transfer Kinetics
Quasi-reversible to Irreversible
The electron transfer process may not be fully reversible, which needs to be considered in the sensor design and data interpretation.
Optimal pH for Redox Activity
6.0 - 8.0
The redox potential of anthraquinones is pH-dependent. A neutral to slightly alkaline pH is often optimal.
Long-term Stability
Moderate to High
Anthraquinone dyes are generally stable, but long-term stability when immobilized on an electrode needs to be experimentally verified.
Proposed Application: Electrochemical Biosensor for Hydrogen Peroxide (H₂O₂)
A hypothetical application of Vat Brown 1 is in the development of an electrochemical biosensor for the detection of hydrogen peroxide (H₂O₂). In this scenario, Vat Brown 1 can act as a redox mediator to facilitate the electrochemical reduction of H₂O₂. This type of sensor is highly relevant in pharmaceutical and clinical settings for monitoring H₂O₂ levels as a byproduct of enzymatic reactions or as a reactive oxygen species.
Signaling Pathway
The proposed mechanism involves the immobilization of Vat Brown 1 on an electrode surface. In the presence of H₂O₂, Vat Brown 1 will facilitate the transfer of electrons from the electrode to H₂O₂, leading to its reduction. This process will generate a measurable cathodic current that is proportional to the concentration of H₂O₂.
Caption: Proposed signaling pathway for a Vat Brown 1-based H₂O₂ sensor.
Experimental Protocols
The following protocols outline the steps for the fabrication and characterization of a hypothetical Vat Brown 1-based electrochemical sensor for H₂O₂.
Protocol 1: Fabrication of the Vat Brown 1-Modified Electrode
Electrode Preparation:
Start with a clean glassy carbon electrode (GCE) or screen-printed carbon electrode (SPCE).
Polish the GCE surface with alumina (B75360) slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) on a polishing pad.
Sonicate the polished electrode in ethanol (B145695) and deionized water for 5 minutes each to remove any residual alumina particles.
For SPCEs, no pre-treatment is typically required.
Immobilization of Vat Brown 1:
Prepare a 1 mg/mL solution of Vat Brown 1 in a suitable organic solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide).
Dispense a small volume (e.g., 5 µL) of the Vat Brown 1 solution onto the active surface of the electrode.
Allow the solvent to evaporate completely at room temperature or under a gentle stream of nitrogen. This will result in a thin film of Vat Brown 1 on the electrode surface.
Protocol 2: Electrochemical Characterization of the Modified Electrode
Cyclic Voltammetry (CV):
Set up a three-electrode electrochemical cell containing a phosphate (B84403) buffer solution (PBS, 0.1 M, pH 7.4) as the supporting electrolyte.
Use the Vat Brown 1-modified electrode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.
Record the cyclic voltammogram in the potential range of -1.0 V to +1.0 V at a scan rate of 50 mV/s to observe the redox peaks of Vat Brown 1.
Electrochemical Impedance Spectroscopy (EIS):
Perform EIS in the same three-electrode setup in a solution containing a redox probe (e.g., 5 mM [Fe(CN)₆]³⁻/⁴⁻ in 0.1 M KCl).
Apply a frequency range from 100 kHz to 0.1 Hz with an AC amplitude of 5 mV.
The change in the charge transfer resistance (Rct) before and after modification with Vat Brown 1 will indicate successful immobilization.
Protocol 3: Amperometric Detection of Hydrogen Peroxide
Amperometric Measurement:
In the three-electrode cell containing PBS (0.1 M, pH 7.4), apply a constant potential corresponding to the reduction peak of Vat Brown 1 (determined from CV).
Allow the background current to stabilize.
Inject successive additions of a standard H₂O₂ solution into the electrochemical cell while stirring.
Record the change in the cathodic current as a function of H₂O₂ concentration.
Data Analysis:
Plot the calibration curve of the current response versus the H₂O₂ concentration.
Determine the linear range, sensitivity (slope of the calibration curve), and the limit of detection (LOD) based on the signal-to-noise ratio.
Experimental Workflow
The following diagram illustrates the overall workflow for the development and validation of a Vat Brown 1-based electrochemical sensor.
Caption: Workflow for the development of a Vat Brown 1 electrochemical sensor.
Conclusion
While the direct application of Vat Brown 1 in electrochemical sensor development is not yet established in the scientific literature, its inherent redox-active anthraquinone core provides a strong rationale for its exploration in this field. The protocols and conceptual framework provided here offer a starting point for researchers to investigate the potential of Vat Brown 1 as a novel material for electrochemical sensing. Further research is necessary to validate these proposed applications and to fully characterize the performance of Vat Brown 1-based sensors.
Application Notes and Protocols for Vat Brown 1 in Material Science
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1 (C.I. 70800), a polycyclic aromatic anthraquinone-based dye, has a long history of use in the textile industry for its exceptional...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1 (C.I. 70800), a polycyclic aromatic anthraquinone-based dye, has a long history of use in the textile industry for its exceptional color fastness.[1] Beyond its traditional application, emerging research into the broader class of vat dyes suggests significant potential for Vat Brown 1 in advanced material science.[2] Its inherent chemical stability and semiconductor-like properties open avenues for its use in organic electronics and functional coatings.[2] Furthermore, its interactions with biological systems and susceptibility to degradation under specific conditions are of interest for environmental science and potentially for biomedical applications.[3][4]
This document provides detailed application notes and experimental protocols for the use of Vat Brown 1 in material science, with a focus on its synthesis, potential application in organic electronics, and its electrochemical degradation for environmental remediation.
Organic Electronics: A Potential Organic Semiconductor
Vat dyes, as a class of compounds, are being explored as promising organic semiconductors for applications in wearable electronics due to their high stability and π-conjugated systems.[2] While specific data on the electrical properties of Vat Brown 1 are not yet available, its structural similarity to other vat dyes that have been successfully incorporated into Organic Field-Effect Transistors (OFETs) suggests its potential in this area. The carbazole (B46965) moiety within the Vat Brown 1 structure is a well-known component in organic electronic materials.
Proposed Application: The fabrication of p-type or n-type OFETs for use in flexible electronic circuits, sensors, and displays. The biocompatibility of some vat dyes also suggests potential for use in on-skin electronics.[4]
Workflow for OFET Fabrication with Vat Brown 1:
Hypothetical workflow for the fabrication of a Vat Brown 1-based OFET.
The stability of Vat Brown 1, while advantageous for dyeing, poses an environmental challenge. Electrochemical degradation offers a promising method for the remediation of wastewater contaminated with this dye.[7] This process involves the generation of highly reactive hydroxyl radicals that can break down the complex aromatic structure of the dye into simpler, less harmful compounds.
Application: Treatment of industrial effluents from textile manufacturing to reduce their environmental impact.
Electrochemical Degradation Workflow:
Workflow for the electrochemical degradation of Vat Brown 1.
Biomedical Applications: A Distant but Intriguing Possibility
The application of Vat Brown 1 in drug development is speculative. However, some anthraquinone-based compounds are known to have biological activity, including use as chemotherapeutic agents.[3] The carbazole-quinone scaffold present in Vat Brown 1 is also found in natural products with antiproliferative activity.[8] Furthermore, the demonstrated biocompatibility of some vat dyes in the context of wearable electronics suggests that materials based on this class of compounds may be suitable for certain biomedical applications, such as coatings for medical devices.[4] Further research, including comprehensive cytotoxicity and biocompatibility studies of Vat Brown 1, is required to explore these possibilities.
Experimental Protocols
Laboratory-Scale Synthesis of Vat Brown 1
This protocol is an adaptation of industrial synthesis methods described in patent literature for laboratory-scale preparation.[2][9]
Condensation: In a three-necked flask equipped with a mechanical stirrer, condenser, and nitrogen inlet, combine 1-amino-5-benzamidoanthraquinone (1 equivalent), 1-benzamido-4-bromoanthraquinone (1 equivalent), copper (I) chloride (0.1 equivalents), and sodium carbonate (1.5 equivalents) in nitrobenzene.
Heat the mixture to 180-200°C and stir under a nitrogen atmosphere for 8-12 hours. Monitor the reaction by thin-layer chromatography (TLC).
After completion, cool the reaction mixture to room temperature and pour it into ethanol (B145695) to precipitate the product.
Filter the precipitate, wash with ethanol and then with hot water to remove impurities. Dry the crude condensation product.
Ring Closure (Carbazolization): Carefully add the dried condensation product to concentrated sulfuric acid at a temperature below 20°C.
Slowly heat the mixture to 100-120°C and maintain for 4-6 hours.
Cool the mixture and carefully pour it onto ice to precipitate the ring-closed product.
Filter the precipitate and wash thoroughly with water until the filtrate is neutral.
Oxidation: Suspend the washed product in water and add an aqueous solution of sodium chlorate.
Heat the suspension to 80-90°C and stir for 2-3 hours.
Cool the mixture, filter the final Vat Brown 1 product, wash with hot water, and dry.
Electrochemical Degradation of Vat Brown 1
This protocol is based on the study by S. S. Beena et al. on the electrochemical degradation of C.I. Vat Brown 1.[7]
Preparation of Dye Solution: Prepare a 50 ppm (w/v) solution of Vat Brown 1 in deionized water. Add NaCl to a concentration of 25 g/L. Adjust the initial pH of the solution as required (e.g., pH 9).
Electrochemical Setup: Place the graphite anode and cathode in the electrochemical cell containing the dye solution. Connect the electrodes to the DC power supply.
Electrolysis: Apply a constant current density of 170 A/m² to the system.
Monitoring: Take aliquots of the solution at regular time intervals (e.g., every 30 minutes) for 240 minutes.
Analysis:
Measure the absorbance of the aliquots using a UV-Vis spectrophotometer at the maximum absorption wavelength of Vat Brown 1 to determine the decolorization efficiency.
Measure the Chemical Oxygen Demand (COD) of the initial and final solutions to determine the extent of mineralization.
Quantitative Data from Electrochemical Degradation Study:
Parameter
Condition
Result
Initial Dye Concentration
50 ppm (w/v)
-
Supporting Electrolyte
25 g/L NaCl
-
Current Density
170 A/m²
-
pH
9
-
Time
240 min
-
Color Removal Efficiency
-
94.55%
COD Removal Efficiency
-
82.49%
Hypothetical Protocol for OFET Fabrication and Characterization
This is a generalized protocol for the fabrication of a bottom-gate, top-contact OFET using Vat Brown 1 as the active layer, based on procedures for similar organic semiconductors.
Materials:
Highly doped n-type Si wafer with a 300 nm thermally grown SiO₂ layer (substrate)
Vat Brown 1 (high purity)
Gold (Au) evaporation source
Shadow mask for source and drain electrodes
Organic solvents (acetone, isopropanol)
Thermal evaporator
Probe station and semiconductor parameter analyzer
Procedure:
Substrate Cleaning: Clean the Si/SiO₂ wafer by sonicating in acetone (B3395972) and then isopropanol (B130326) for 15 minutes each. Dry the substrate with a stream of nitrogen gas.
Active Layer Deposition: Place the cleaned substrate in a high-vacuum thermal evaporator. Deposit a 50 nm thin film of Vat Brown 1 onto the SiO₂ surface. The deposition rate should be maintained at approximately 0.1-0.2 Å/s.
Electrode Deposition: Without breaking the vacuum, place a shadow mask with the desired channel length and width over the Vat Brown 1 film. Deposit 50 nm of gold (Au) to define the source and drain electrodes.
Annealing: Transfer the fabricated device to a glovebox with an inert atmosphere and anneal on a hotplate at 100-120°C for 30 minutes to improve film morphology and device performance.
Characterization:
Place the device on the probe station inside the glovebox.
Measure the output characteristics (I_DS vs. V_DS at various V_GS) and transfer characteristics (I_DS vs. V_GS at a constant V_DS).
From the transfer characteristics in the saturation regime, calculate the charge carrier mobility (μ) and the on/off current ratio.
Disclaimer
The information provided in these application notes and protocols is intended for research purposes only by qualified individuals. The synthesis and handling of the described chemicals should be performed in a well-ventilated fume hood with appropriate personal protective equipment. The hypothetical protocol for OFET fabrication is provided as a starting point for research and will require optimization. The potential biomedical applications are speculative and require extensive further investigation.
Application Notes: Vat Brown 1 for Dyeing Natural Fibers
Introduction Vat Brown 1 (C.I. 70800) is a synthetic vat dye characterized by its deep brown hue and excellent durability on cellulosic fibers.[1] It is widely utilized in textile applications that demand superior fastne...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Vat Brown 1 (C.I. 70800) is a synthetic vat dye characterized by its deep brown hue and excellent durability on cellulosic fibers.[1] It is widely utilized in textile applications that demand superior fastness properties, including high resistance to washing, light, and rubbing.[1] Vat dyes, in their solid state, are insoluble in water and require a chemical reduction process, known as "vatting," to be converted into their water-soluble leuco form.[2][3][4] This soluble form has a high affinity for natural fibers such as cotton, linen, silk, and viscose.[2][5][6][7][8] Subsequent oxidation regenerates the original insoluble dye, trapping it within the fiber matrix. This mechanism results in vibrant, long-lasting coloration with exceptional fastness.[1] These application notes provide a comprehensive protocol for the application of Vat Brown 1 to natural fibers for research and development purposes.
Chemical and Physical Properties
Vat Brown 1 is a dark brown powder that is insoluble in water.[2][9][10] It is slightly soluble in hot tetrahydronaphthalene and xylene.[2][10][11] In a concentrated sulfuric acid solution, it appears green-gray, and upon dilution, it forms a brown precipitate.[2][9][10] During the vatting process with an alkaline solution of sodium hydrosulfite, it turns a yellow-light brown color.[2][11]
Experimental Protocol: Exhaust Dyeing of Cotton with Vat Brown 1
This protocol details the exhaust dyeing method for cotton fibers. The procedure should be performed in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.
Materials and Reagents
Substrate: Scoured and bleached 100% cotton fabric
The conversion of the insoluble vat dye into its soluble leuco form is a critical step.[4]
Calculate the required amounts of dye and chemicals based on the weight of the fabric (o.w.f) and the desired liquor ratio (e.g., 1:20).
In a separate beaker, prepare a stock solution of the dye. For a 2% shade, use 2g of Vat Brown 1 for every 100g of fabric.
Add a small amount of wetting agent (e.g., 1 g/L) and sequestering agent (e.g., 1 g/L) to the required volume of distilled water in the dyeing vessel and heat to 40°C.[12]
Add the dye stock solution to the dyebath and stir for 5 minutes.[12]
Gradually add two-thirds of the required sodium hydroxide (e.g., 8-10 g/L for a medium shade) and stir for 5 minutes.[12]
Add the sodium hydrosulfite (e.g., 9-11 g/L for a medium shade) along with the remaining one-third of the sodium hydroxide.[12]
Maintain the temperature at 40-50°C and allow the reduction to proceed for 10-15 minutes.[10] The solution should change to a clear yellow-light brown color, indicating the formation of the leuco-vat dye.
2. Dyeing
Introduce the pre-wetted cotton fabric into the dyebath.
Continue the dyeing process for 40-50 minutes at 50°C, ensuring the fabric is fully immersed and agitated for uniform dye uptake.[10][12]
3. Rinsing
After dyeing, remove the fabric from the dyebath.
Rinse the fabric thoroughly with cold water to remove unfixed dye and excess chemicals.[9][12]
4. Oxidation
This step converts the soluble leuco dye back to its original insoluble form within the fiber.[9]
Prepare an oxidation bath with hydrogen peroxide (e.g., 0.5-1.0 g/L) at a temperature of 30-50°C.[12]
Immerse the rinsed fabric in the oxidation bath for 10-15 minutes.[12] The characteristic brown color of the dye will develop.
Alternatively, air oxidation can be performed by exposing the fabric to the atmosphere, though this is a slower process.[9]
5. After-treatment (Soaping)
Soaping is crucial for removing loosely deposited dye particles from the fiber surface and for achieving the final, stable shade and optimal fastness properties.[9][13]
Prepare a soaping bath containing a non-ionic detergent (e.g., 1-2 g/L) and soda ash (e.g., 1-2 g/L).[12]
Immerse the oxidized fabric in the soaping bath and treat for 10-15 minutes.[12]
Rinse the fabric with hot water followed by cold water.[12]
Dry the dyed fabric.
Data Presentation
The following table summarizes the fastness properties of cotton dyed with Vat Brown 1. The grading is based on a scale of 1 to 5, where 5 represents the highest fastness.
Application Notes and Protocols for the Analytical Detection of Vat Brown 1
For Researchers, Scientists, and Drug Development Professionals Introduction Vat Brown 1, also known as C.I. 70800, is an anthraquinone-based vat dye widely used in the textile industry for dyeing cellulosic fibers such...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Brown 1, also known as C.I. 70800, is an anthraquinone-based vat dye widely used in the textile industry for dyeing cellulosic fibers such as cotton, hemp, and viscose. Its excellent fastness properties make it a popular choice. However, the detection and quantification of Vat Brown 1 are crucial for quality control in dyeing processes, environmental monitoring of textile effluents, and for safety assessment in consumer products. These application notes provide detailed protocols for the analytical determination of Vat Brown 1 using modern chromatographic and spectroscopic techniques.
Analytical Methods Overview
Several analytical techniques can be employed for the detection and quantification of Vat Brown 1. The choice of method often depends on the sample matrix, the required sensitivity, and the available instrumentation. The most common and effective methods include:
High-Performance Liquid Chromatography (HPLC) with Ultra-Violet/Visible (UV-Vis) or Diode Array Detection (DAD) is a robust and widely used technique for the separation and quantification of dyes. It offers high resolution and sensitivity.
UV-Visible Spectrophotometry is a simpler and more accessible method for the quantification of dyes in solution. However, its specificity can be limited in complex matrices.
Liquid Chromatography-Mass Spectrometry (LC-MS) provides high sensitivity and selectivity, enabling the identification and quantification of the dye and its degradation products, even at trace levels.
Electrochemical Methods , such as cyclic voltammetry, can be used for the investigation of the redox behavior of Vat Brown 1 and for its quantification in wastewater.
This document will focus on providing detailed protocols for the two most accessible and widely applicable methods: HPLC-UV/Vis and UV-Visible Spectrophotometry.
High-Performance Liquid Chromatography (HPLC) with UV-Vis Detection
HPLC is the preferred method for the accurate and sensitive quantification of Vat Brown 1, especially in complex samples like dyed textiles or wastewater.
Quantitative Data Summary
Parameter
HPLC-UV/Vis
Limit of Detection (LOD)
0.05 - 0.2 mg/L
Limit of Quantification (LOQ)
0.15 - 0.6 mg/L
Linear Range
0.5 - 50 mg/L
Wavelength (λmax)
~450-480 nm and ~610 nm
Recovery
92 - 105%
Note: These values are typical performance characteristics and may vary depending on the specific instrument, column, and experimental conditions.
Experimental Protocol
1. Sample Preparation
From Solid Dye:
Accurately weigh 10 mg of Vat Brown 1 standard.
Dissolve in 10 mL of a suitable solvent (e.g., dimethylformamide or a mixture of methanol (B129727) and water) to prepare a stock solution of 1000 mg/L.
Prepare working standards by serial dilution of the stock solution with the mobile phase.
From Dyed Textile (Cotton):
Cut a small piece of the dyed fabric (e.g., 100 mg).
Place the fabric in a flask with 20 mL of an extraction solution (e.g., dimethylformamide or a 1:1 mixture of pyridine (B92270) and water).
Heat the mixture at 60-80°C for 30-60 minutes with occasional shaking to extract the dye.
Cool the extract and filter it through a 0.45 µm syringe filter before injection into the HPLC system.
From Wastewater:
Collect a representative water sample.
If the sample contains suspended solids, centrifuge or filter it through a 0.45 µm membrane filter.
Depending on the expected concentration, the sample may need to be diluted with deionized water.
2. Instrumentation and Chromatographic Conditions
HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or DAD detector.
Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
Mobile Phase: A gradient elution is often preferred for better separation.
Solvent A: Water with 0.1% formic acid.
Solvent B: Acetonitrile with 0.1% formic acid.
Gradient Program:
0-5 min: 20% B
5-20 min: 20% to 80% B
20-25 min: 80% B
25-30 min: 80% to 20% B
30-35 min: 20% B (equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Injection Volume: 10-20 µL.
Detection Wavelength: Monitor at the maximum absorbance wavelength of Vat Brown 1 (around 470 nm or 610 nm).
Experimental Workflow Diagram
Application
Application Note: Determination of Vat Brown 1 Purity using High-Performance Liquid Chromatography
Abstract This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Vat Brown 1 (C.I. 70800) purity.
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Vat Brown 1 (C.I. 70800) purity. Vat Brown 1 is an anthraquinone-based vat dye widely used in the textile industry. Due to its inherent insolubility in water, a critical sample preparation step involving reduction to its soluble leuco form is required prior to analysis. This protocol outlines the necessary sample preparation, HPLC instrumentation, and chromatographic conditions for the accurate determination of Vat Brown 1 purity and the separation of potential impurities. This method is intended for researchers, scientists, and professionals in drug development and quality control.
Introduction
Vat dyes, such as Vat Brown 1, are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble form (leuco form).[1] The purity of these dyes is critical for ensuring consistent color quality and meeting regulatory standards. High-Performance Liquid Chromatography (HPLC) is a precise and reliable analytical technique for assessing the purity of dyes by separating the main component from any impurities or degradation products.[2][3] This application note provides a detailed protocol for the purity analysis of Vat Brown 1 using reversed-phase HPLC with UV-Vis detection.
The primary challenge in the analysis of vat dyes is their insolubility.[1] Therefore, a reduction step is necessary to convert the insoluble keto form to the soluble leuco form.
Accurately weigh approximately 10 mg of the Vat Brown 1 sample into a 10 mL volumetric flask.
Add 5 mL of 0.1 M Sodium Hydroxide solution.
Add approximately 50 mg of Sodium Dithionite to the flask.
Immediately purge the flask with nitrogen gas for 1-2 minutes to prevent re-oxidation of the leuco dye.[1]
Seal the flask and sonicate for 15 minutes, or until the dye is completely dissolved. A color change to the yellow-brown leuco form should be observed.[4]
Dilute to the mark with a 50:50 (v/v) mixture of methanol and deionized water.
Filter the resulting solution through a 0.45 µm syringe filter into an HPLC vial.
The analysis should be performed promptly after preparation to minimize re-oxidation.[1]
HPLC Instrumentation and Conditions
HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or a variable wavelength UV-Vis detector.
Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[3]
Mobile Phase:
A: Water with 0.1% Formic Acid
B: Acetonitrile with 0.1% Formic Acid
Gradient Elution:
0-5 min: 60% B
5-25 min: 60% to 95% B
25-30 min: 95% B
30.1-35 min: 60% B (re-equilibration)
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 254 nm and 450 nm (or DAD scan from 200-700 nm)
Injection Volume: 10 µL
Data Presentation
The purity of the Vat Brown 1 sample is determined by calculating the area percentage of the main peak in the chromatogram.
Caption: Experimental workflow for the HPLC analysis of Vat Brown 1.
Conclusion
The described HPLC method provides a reliable and reproducible approach for the purity assessment of Vat Brown 1. The critical step of reducing the insoluble dye to its soluble leuco form is essential for successful chromatographic analysis. This protocol can be utilized for quality control during the synthesis of Vat Brown 1 and for the analysis of final product purity, ensuring product consistency and quality.
Application Notes and Protocols for the Spectroscopic Analysis of Vat Brown 1 Degradation
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the spectroscopic analysis of Vat Brown 1 degradation. Vat Brown 1, an anthraquinone (B42736) dy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the spectroscopic analysis of Vat Brown 1 degradation. Vat Brown 1, an anthraquinone (B42736) dye, is known for its persistence in the environment, making its degradation a critical area of study. This document outlines detailed protocols for various degradation methods and the subsequent spectroscopic analysis to monitor the process and identify intermediate products.
Overview of Vat Brown 1 Degradation Methods
The degradation of Vat Brown 1 can be achieved through several advanced oxidation processes (AOPs) and biological methods. This document focuses on three primary methods:
Electrochemical Degradation: An effective method that utilizes an electric current to break down the dye molecule.
Biodegradation: A cost-effective and environmentally friendly approach employing microorganisms to metabolize the dye.
Photocatalytic Degradation: A process that uses a semiconductor catalyst (like TiO₂) and a light source to generate highly reactive radicals that degrade the dye.
Quantitative Data Summary
The following tables summarize the key quantitative data obtained from studies on the degradation of Vat Brown 1 and related compounds.
Table 1: Electrochemical Degradation of Vat Brown 1 [1]
Table 2: Biodegradation of Vat Brown R (a related anthraquinone dye)
Parameter
Value
Conditions
Microorganism
Pseudomonas aeruginosa NCH
-
Initial Dye Concentration
100 mg/L
-
pH
9.76
-
Temperature
34.69 °C
-
Inoculum Size
9.51% (v/v)
-
Incubation Time
18 h
-
Decolorization Efficiency
90.34%
-
Reaction Kinetics
First-order
-
Table 3: Photocatalytic Degradation of Vat Yellow 4 (a related anthraquinone dye) [2][3]
Parameter
Value
Conditions
Photocatalyst
TiO₂-P25
-
Light Source
UV Irradiation
-
Degradation Kinetics
First-order
-
Note: Specific quantitative data for Vat Brown 1 photocatalytic degradation is not readily available. This data for a similar vat dye is provided for reference.
Experimental Protocols
Electrochemical Degradation of Vat Brown 1
This protocol describes the electrochemical degradation of Vat Brown 1 using graphite carbon electrodes.[1]
Materials:
Vat Brown 1 dye
Graphite carbon electrodes
Sodium chloride (NaCl)
DC power supply
Electrochemical cell
pH meter
Spectrophotometer (for UV-Vis analysis)
COD analysis kit
Procedure:
Prepare a 50 ppm (w/v) solution of Vat Brown 1 in distilled water.
Add 25 g/L of NaCl as a supporting electrolyte.
Adjust the pH of the solution to 9 using a suitable buffer or NaOH/HCl.
Place the solution in the electrochemical cell with the graphite carbon electrodes.
Apply a constant current density of 170 A/m² using the DC power supply.
Conduct the electrolysis for 240 minutes.
Withdraw samples at regular intervals for analysis.
Monitor the degradation by measuring the absorbance of the solution using a UV-Vis spectrophotometer at the maximum absorption wavelength of Vat Brown 1. The absorption band in the visible region will decrease and shift to the UV region as the dye degrades into smaller fragments.[4]
Measure the Chemical Oxygen Demand (COD) of the initial and final solutions to determine the extent of mineralization.
Biodegradation of Vat Brown Dyes
This protocol is based on the biodegradation of the related dye, Vat Brown R, by Pseudomonas aeruginosa.
Materials:
Vat Brown dye
Pseudomonas aeruginosa NCH culture
Nutrient broth medium
Incubator shaker
Centrifuge
UV-Vis spectrophotometer
Procedure:
Prepare a 100 mg/L solution of the Vat Brown dye in the nutrient broth medium.
Adjust the pH of the medium to 9.76.
Inoculate the medium with a 9.51% (v/v) culture of Pseudomonas aeruginosa NCH.
Incubate the culture at 34.69 °C in an incubator shaker.
Withdraw aliquots at regular intervals.
Centrifuge the aliquots to separate the bacterial cells.
Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the dye's maximum absorption wavelength to determine the decolorization efficiency.
Photocatalytic Degradation of Vat Brown 1
This generalized protocol is based on the photocatalytic degradation of other vat dyes using TiO₂.[5][6]
Materials:
Vat Brown 1 dye
Titanium dioxide (TiO₂) photocatalyst (e.g., P25)
UV lamp or solar simulator
Photoreactor with a magnetic stirrer
pH meter
UV-Vis spectrophotometer
Procedure:
Prepare an aqueous solution of Vat Brown 1 at the desired concentration (e.g., 20 mg/L).
Add a specific amount of TiO₂ catalyst to the solution (e.g., 1 g/L).
Adjust the pH of the suspension to the desired value.
Stir the suspension in the dark for a certain period (e.g., 30 minutes) to establish adsorption-desorption equilibrium.
Irradiate the suspension with a UV light source while continuously stirring.
Withdraw samples at regular time intervals.
Separate the TiO₂ particles from the samples by centrifugation or filtration.
Analyze the concentration of Vat Brown 1 in the supernatant using a UV-Vis spectrophotometer.
Spectroscopic Analysis Protocols
UV-Visible (UV-Vis) Spectrophotometry
Objective: To monitor the degradation of Vat Brown 1 by measuring the decrease in its characteristic absorbance.
Protocol:
Sample Preparation: Dilute the collected samples from the degradation experiments to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1.0).
Instrumentation: Use a calibrated UV-Vis spectrophotometer.
Measurement: Scan the samples over a wavelength range of 200-800 nm. Use the initial reaction medium (without the dye) as a blank.
Analysis: Record the absorbance at the maximum wavelength (λmax) of Vat Brown 1. The degradation efficiency can be calculated using the formula:
Degradation (%) = [(A₀ - Aₜ) / A₀] x 100
where A₀ is the initial absorbance and Aₜ is the absorbance at time t. A shift in the absorption band from the visible to the UV region indicates the breakdown of the dye's chromophore into smaller aromatic fragments.[4]
Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify changes in the functional groups of the Vat Brown 1 molecule during degradation.
Protocol:
Sample Preparation: After degradation, extract the organic compounds from the aqueous solution using a suitable solvent (e.g., ethyl acetate).[7] Evaporate the solvent to obtain the residue. Prepare a KBr pellet by mixing a small amount of the residue with potassium bromide and pressing it into a disk.
Instrumentation: Use an FTIR spectrometer.
Measurement: Record the FTIR spectrum in the range of 4000-400 cm⁻¹.
Analysis: Compare the spectrum of the degraded sample with that of the original Vat Brown 1. Look for the disappearance of characteristic peaks of the dye and the appearance of new peaks corresponding to intermediate or final degradation products. For instance, the disappearance of peaks related to the anthraquinone structure and the appearance of peaks corresponding to aliphatic chains or smaller aromatic rings would indicate degradation.[8][9]
Liquid Chromatography-Mass Spectrometry (LC-MS)
Objective: To separate and identify the intermediate products formed during the degradation of Vat Brown 1.
Protocol:
Sample Preparation: Filter the samples from the degradation experiment to remove any solid particles. The samples may need to be concentrated depending on the expected concentration of intermediates.
Instrumentation: Use an LC-MS system equipped with a suitable column (e.g., C18) and a mass spectrometer (e.g., Q-TOF or triple quadrupole).
Chromatographic Separation: Develop a suitable gradient elution method using solvents like acetonitrile (B52724) and water (often with formic acid or ammonium (B1175870) acetate) to separate the components of the sample.
Mass Spectrometric Analysis: Analyze the eluting compounds in both positive and negative ionization modes. Obtain the mass-to-charge ratio (m/z) of the parent ions and their fragmentation patterns (MS/MS).
Data Analysis: Identify the intermediate products by comparing their mass spectra and fragmentation patterns with known compounds or by interpreting the fragmentation data to deduce their structures. The appearance of fragments with lower m/z values compared to the parent dye indicates the breakdown of the molecule.[1][10]
Visualizations
Experimental Workflow for Spectroscopic Analysis
Caption: Workflow for the spectroscopic analysis of Vat Brown 1 degradation.
Proposed Degradation Pathway of Vat Brown 1 (Anthraquinone Dye)
The degradation of anthraquinone dyes generally involves the cleavage of the aromatic rings.[11] The initial steps often involve attacks by hydroxyl radicals in AOPs or enzymatic action in biodegradation, leading to the opening of the anthraquinone structure.[11][12]
Application Notes and Protocols for Molecular Docking of Vat Brown 1 with Enzymes
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the molecular docking of Vat Brown 1 with various enzymes. This computat...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview and detailed protocols for the molecular docking of Vat Brown 1 with various enzymes. This computational technique is instrumental in predicting the binding affinity and interaction between a ligand, such as Vat Brown 1, and a protein's active site, offering insights into potential enzymatic degradation, bioactivity, or inhibition.
Introduction
Vat Brown 1, a large aromatic dye molecule, is of significant interest in environmental science and toxicology due to its persistence in ecosystems. Understanding its interaction with microbial enzymes is crucial for developing bioremediation strategies. Molecular docking serves as a powerful in-silico tool to screen for enzymes capable of binding to and potentially degrading Vat Brown 1, thereby guiding experimental efforts. Recent studies have focused on enzymes from microorganisms like Escherichia coli to assess their potential for breaking down such complex dyes.[1][2]
Data Presentation: Binding Affinities of Vat Brown 1 with Enzymes
The following table summarizes the quantitative data from a molecular docking study investigating the interaction of Vat Brown 1 with enzymes from Escherichia coli. The binding energy represents the affinity of Vat Brown 1 to the active site of the enzyme, with a more negative value indicating a stronger and more stable interaction.
These results suggest that among the studied enzymes, aryl sulfotransferase exhibits the highest binding affinity for Vat Brown 1.[1][2]
Experimental Protocols: Molecular Docking of Vat Brown 1
This section outlines a detailed protocol for performing a molecular docking study of Vat Brown 1 with a target enzyme. This protocol is a generalized workflow adaptable to various molecular docking software such as AutoDock, PyRx, or Schrödinger Suite.
Objective: To predict the binding mode and estimate the binding affinity of Vat Brown 1 with a target enzyme.
Materials:
A computer with a molecular docking software suite installed (e.g., PyRx which integrates AutoDock Vina).
3D structure file of the target enzyme (e.g., from the Protein Data Bank - PDB).
3D structure file of Vat Brown 1 (can be obtained from PubChem or generated using chemical drawing software).
Protocol:
Protein Preparation:
Obtain Protein Structure: Download the 3D crystal structure of the target enzyme from the Protein Data Bank (--INVALID-LINK--).
Clean the Protein: Remove all non-essential molecules from the PDB file, including water molecules, co-factors, and existing ligands. This can be done using molecular visualization software like PyMOL or UCSF Chimera.
Add Hydrogens: Add polar hydrogens to the protein structure, as they are crucial for forming hydrogen bonds.
Assign Charges: Assign partial charges to the protein atoms (e.g., Kollman charges).
Convert to PDBQT format: For use with AutoDock Vina, the prepared protein file needs to be converted to the PDBQT format, which includes atomic charges and atom type definitions.
Ligand Preparation:
Obtain Ligand Structure: Obtain the 3D structure of Vat Brown 1. The SMILES string can be retrieved from a database like PubChem and converted to a 3D structure using software like Open Babel.
Energy Minimization: Perform energy minimization of the ligand structure to obtain a stable conformation. This can be done using force fields like MMFF94.
Define Torsion Angles: Define the rotatable bonds in the ligand to allow for conformational flexibility during docking.
Convert to PDBQT format: Convert the prepared ligand file to the PDBQT format.
Molecular Docking Simulation:
Define the Binding Site (Grid Box): Define the search space for the docking simulation. This is typically a 3D grid box centered on the active site of the enzyme. The active site can be identified from the literature or by finding the location of a co-crystallized ligand in the original PDB file.
Run the Docking Algorithm: Execute the docking simulation using an appropriate algorithm, such as the Lamarckian Genetic Algorithm used in AutoDock.[3] The software will explore different conformations and orientations of the ligand within the defined grid box and score them based on a scoring function.
Number of Runs: It is recommended to perform multiple independent docking runs (e.g., 10-100) to ensure the reliability of the results.[3]
Analysis of Results:
Binding Energy: The primary quantitative result is the binding energy (or docking score), which estimates the binding affinity. The poses with the lowest binding energies are considered the most favorable.
Binding Pose: Visualize the predicted binding poses of the ligand in the enzyme's active site using software like Discovery Studio or PyMOL.[1][2]
Intermolecular Interactions: Analyze the non-covalent interactions between the ligand and the protein, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces. These interactions are critical for the stability of the ligand-protein complex.
Visualization of Experimental Workflow
The following diagram illustrates the general workflow for a molecular docking experiment.
Caption: A flowchart of the molecular docking process.
Signaling Pathway Considerations
While the primary application of molecular docking for Vat Brown 1 has been in the context of bioremediation, the interaction of this molecule with enzymes could potentially influence cellular signaling pathways. For instance, if Vat Brown 1 or its metabolites were to interact with key signaling proteins within an organism, it could lead to toxicological effects. However, current research primarily focuses on the initial binding and degradation steps by microbial enzymes rather than downstream signaling events.
The diagram below illustrates a hypothetical scenario where the binding of an environmental agent like Vat Brown 1 to a cellular enzyme could initiate a stress response pathway.
Caption: A potential signaling pathway initiated by ligand-enzyme binding.
Technical Support Center: Optimizing the Synthesis Yield of Vat Brown 1
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of Vat Brown 1 (...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of Vat Brown 1 (C.I. 70800).
Frequently Asked Questions (FAQs)
Q1: What are the common synthesis routes for Vat Brown 1?
A1: The synthesis of Vat Brown 1 is a complex, multi-step process.[1][2] A prevalent method involves the following key stages:
Condensation: The two primary intermediates are then condensed to form a larger molecular structure.[1][4]
Cyclization (Carbazolation) and Oxidation: The condensed product undergoes a ring-closing reaction, often in the presence of aluminum chloride in pyridine (B92270), followed by an oxidation step to yield the final Vat Brown 1 dye.[2]
An alternative historical synthesis route begins with the reaction of phthalic anhydride (B1165640) and p-chlorophenol to produce quinizarin, which is then aminated to 1,4-diaminoanthraquinone. This intermediate is subsequently condensed with 1-chloroanthraquinone.[2]
Q2: Why is the overall yield of Vat Brown 1 synthesis typically low?
A2: The low overall yield of Vat Brown 1 synthesis, often estimated to be around 19%, is attributed to several factors.[2] The process involves numerous sequential steps, and the yield of each step compounds to a lower overall yield.[2] A significant challenge is the formation of by-products, such as the di-acylated 1,5-dibenzamidoanthraquinone (B33611) during the mono-acylation of 1,5-diaminoanthraquinone, which can be produced in nearly equal amounts to the desired mono-acylated product.[1][4] Incomplete reactions and losses during work-up and purification also contribute to the low final yield.[2][5]
Q3: What are the key intermediates I should focus on for optimizing the synthesis?
A3: For the synthesis route starting from aminoanthraquinones, the purity and yield of the two key intermediates, 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone , are critical for the success of the subsequent condensation and cyclization reactions.[1][3] Optimizing the synthesis and purification of these intermediates will have a significant impact on the final yield and purity of Vat Brown 1.
Troubleshooting Guides
Issue 1: Low Yield in the Acylation of 1,5-Diaminoanthraquinone
Q: My acylation of 1,5-diaminoanthraquinone results in a nearly 1:1 mixture of the desired 1-amino-5-benzamidoanthraquinone (mono-acylate) and the by-product 1,5-dibenzamidoanthraquinone (di-acylate). How can I improve the yield of the mono-acylate?
A: This is a common and significant challenge in the synthesis of Vat Brown 1.[1][4] Here are some strategies to address this issue:
Control of Reaction Conditions: Carefully control the stoichiometry of the acylating agent (benzoyl chloride). While precise control is difficult, using a slight excess of 1,5-diaminoanthraquinone might favor mono-acylation.
Post-Reaction Hydrolysis: A documented method to improve the purity of the mono-acylate is to perform an acidic hydrolysis on the mixture of mono- and di-acylates.[4] The di-acylated product can be selectively hydrolyzed back to the mono-acylated form under controlled acidic conditions.[4]
Solvent and Temperature: The choice of solvent and reaction temperature can influence the selectivity of the acylation. Consider exploring different high-boiling point inert solvents and optimizing the reaction temperature to favor mono-acylation.
Issue 2: Inefficient Condensation of Intermediates
Q: The condensation reaction between 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone is sluggish and results in a low yield of the condensed product. What can I do to optimize this step?
A: The condensation step is crucial and can be influenced by several factors:
Catalyst: This reaction typically requires a copper catalyst, such as copper powder or a copper salt.[2][4] Ensure the catalyst is active and used in the appropriate amount.
Solvent: High-boiling point solvents are generally used for this condensation. One approach to improve the reaction has been to replace nitrobenzene (B124822) with o-dichlorobenzene, which allows for a lower reaction temperature (170-185°C instead of 210°C) and can lead to improved efficiency.[4]
Acid Scavenger: An acid binding agent is necessary to neutralize the hydrobromic acid formed during the reaction.[4] The choice and amount of the acid scavenger can impact the reaction rate and yield.
Purity of Reactants: Ensure that the intermediates, 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone, are of high purity. Impurities can interfere with the condensation reaction.
Issue 3: Difficulties in the Final Cyclization and Oxidation Steps
Q: I am facing issues with the final ring-closing (carbazolation) and oxidation steps, leading to an impure product with poor color characteristics. How can I troubleshoot this?
A: The final steps determine the purity and properties of the dye. Here are some points to consider:
Carbazolation Conditions: The ring-closing reaction is often carried out using aluminum chloride in pyridine.[2] The purity of these reagents and the reaction temperature are critical. The reaction mixture is typically heated to induce cyclization.
Oxidation: After cyclization, an oxidation step is required to form the final dye.[1][4] Common oxidizing agents include sodium dichromate or potassium dichromate in a sulfuric acid medium.[4] The concentration of the oxidizing agent, temperature, and reaction time should be carefully controlled to avoid over-oxidation or side reactions. One patented method suggests adding the ring-closed product to a 30 wt% sulfuric acid solution, followed by the addition of the oxidizing agent at an elevated temperature (around 85°C).[4]
Purification: The final product is insoluble in water and needs to be thoroughly washed to remove residual acids, salts, and other impurities.[6][7] Washing with hot water and organic solvents may be necessary.
Data Presentation
Table 1: Summary of Key Reaction Parameters and their Impact on Yield
Step
Key Parameters
Typical Conditions
Impact on Yield and Purity
Reference
Acylation of 1,5-Diaminoanthraquinone
Stoichiometry of Benzoyl Chloride, Solvent, Temperature
Nitrobenzene or o-dichlorobenzene
Formation of a significant amount of 1,5-dibenzamidoanthraquinone by-product, reducing the yield of the desired mono-acylate.
Changing the solvent from nitrobenzene to o-dichlorobenzene can lower the reaction temperature and improve efficiency. The purity of intermediates is crucial.
Protocol 1: Synthesis of 1-amino-5-benzamidoanthraquinone (via Hydrolysis)
This protocol is based on the purification of the mono-acylate from a mixture.[4]
Preparation: Prepare a mixture of 1-amino-5-benzamidoanthraquinone and 1,5-dibenzamidoanthraquinone (e.g., in a 54:46 mass ratio) from the acylation of 1,5-diaminoanthraquinone.
Hydrolysis: At a temperature between 5-15°C, add the acylation mixture to 98 wt% sulfuric acid.
Reaction: Stir the mixture at this temperature to selectively hydrolyze the 1,5-dibenzamidoanthraquinone.
Work-up: Quench the reaction mixture in water to precipitate the purified 1-amino-5-benzamidoanthraquinone.
Isolation: Filter the precipitate and wash with water until the filtrate is neutral. Dry the product.
Protocol 2: Condensation and Cyclization
This protocol is a general representation based on available literature.[2][4]
Condensation:
In a suitable reactor, dissolve the purified 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone in o-dichlorobenzene.
Add a catalytic amount of copper powder and an acid binding agent.
Heat the mixture to 170-185°C and maintain for several hours until the reaction is complete (monitor by TLC).
Cool the reaction mixture and isolate the crude condensate by filtration.
Cyclization (Carbazolation):
Suspend the dried condensate in pyridine.
Add aluminum chloride and heat the mixture to induce ring closure.
After the reaction is complete, cool the mixture and isolate the cyclized product.
Oxidation:
Disperse the cyclized product in 30 wt% sulfuric acid.
Heat the mixture to approximately 60°C.
Slowly add a solution of an oxidizing agent (e.g., sodium dichromate).
Raise the temperature to 85°C and hold for a few hours.
Cool the mixture, filter the final Vat Brown 1 product, wash thoroughly with water until neutral, and dry.
Mandatory Visualization
Caption: Synthesis pathway of Vat Brown 1 from aminoanthraquinones.
Caption: Troubleshooting workflow for optimizing Vat Brown 1 synthesis.
Technical Support Center: Vat Brown 1 Aggregation Prevention
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the aggregation of Vat Brown 1 in solution. The following troubleshooting guide...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the aggregation of Vat Brown 1 in solution. The following troubleshooting guides, frequently asked questions (FAQs), and experimental protocols are designed to address common challenges encountered during laboratory experiments.
Frequently Asked Questions (FAQs)
Q1: What is Vat Brown 1 and why does it aggregate in solution?
A1: Vat Brown 1 is an anthraquinone-based vat dye.[1][2] Like other vat dyes, it is insoluble in water in its oxidized pigment form.[3] Aggregation in solution is primarily driven by strong intermolecular van der Waals forces and π-π stacking between the large, planar aromatic molecules.[4][5] To be used in aqueous solutions, it must be converted to its water-soluble "leuco" form through a chemical reduction process in an alkaline environment, a process known as "vatting".[1][3] Even in its soluble leuco form, the dye can still aggregate if the solution conditions are not optimal.
Q2: What are the main consequences of Vat Brown 1 aggregation in my experiments?
A2: Aggregation of Vat Brown 1 can lead to several experimental issues, including:
Inconsistent and uneven color application: Aggregated particles can lead to spotting and an uneven finish in dyeing and printing applications.
Reduced color yield: Aggregation effectively reduces the concentration of dissolved dye, leading to a weaker color intensity.
Clogging of equipment: In applications involving fine nozzles or filters, aggregates can cause blockages.
Inaccurate analytical measurements: Aggregation can interfere with spectroscopic and other analytical techniques, leading to erroneous results.
Q3: What are the key factors that influence the aggregation of Vat Brown 1?
A3: The primary factors influencing aggregation are:
pH: An appropriate alkaline pH is crucial for maintaining the stability of the soluble leuco form. A drop in pH can cause the dye to revert to its insoluble state.[3]
Temperature: Temperature affects both the vatting process and the stability of the leuco dye solution.[6]
Concentration of Reducing Agent: A sufficient concentration of a reducing agent, such as sodium hydrosulfite, is necessary to maintain the dye in its reduced, soluble form.[3]
Presence of Dispersing Agents: These additives help to keep the dye particles from clumping together.[7][8]
Exposure to Oxygen: The leuco form of vat dyes is sensitive to oxidation and can revert to the insoluble form upon exposure to air.[9]
Troubleshooting Guide
Problem
Potential Cause
Recommended Solution
Solution is cloudy or contains visible precipitates.
Incomplete reduction of the dye.
Ensure the correct concentrations of sodium hydroxide (B78521) and sodium hydrosulfite are used. Allow sufficient time for the vatting process to complete.[3]
Re-oxidation of the leuco dye.
Minimize exposure of the solution to air. Work under an inert atmosphere (e.g., nitrogen) if possible.[9]
Incorrect pH.
Measure and adjust the pH of the solution to the optimal alkaline range (typically pH 11-13 for vat dyes).[10]
Color intensity is weak or inconsistent.
Dye aggregation.
Add a suitable dispersing agent to the solution. Optimize the concentration of the dispersing agent.[7][8]
Sub-optimal temperature.
Ensure the solution is maintained at the recommended temperature for the leuco form of Vat Brown 1.[6]
Experimental results are not reproducible.
Inconsistent preparation of the dye solution.
Follow a standardized experimental protocol for preparing the Vat Brown 1 solution, paying close attention to reagent concentrations, temperature, and mixing times.
Degradation of reagents.
Use fresh sodium hydrosulfite, as it can degrade over time.
Experimental Protocols
Protocol 1: Preparation of a Stabilized Vat Brown 1 Solution
This protocol describes the preparation of the soluble leuco form of Vat Brown 1, incorporating a dispersing agent to prevent aggregation.
Materials:
Vat Brown 1 powder
Sodium hydroxide (NaOH)
Sodium hydrosulfite (Na₂S₂O₄)
Dispersing agent (e.g., Sodium Naphthalene Sulfonate or Lignosulfonate)
Deionized water
Magnetic stirrer and stir bar
Heating mantle or water bath
Beaker or flask
Procedure:
Dispersion: In a beaker, create a paste of the required amount of Vat Brown 1 powder with a small amount of deionized water and the chosen dispersing agent.
Alkalinization: Add the required volume of sodium hydroxide solution to the beaker while stirring.
Reduction (Vatting): Gently warm the solution to the recommended temperature (typically 40-50°C for Vat Brown 1) and slowly add the sodium hydrosulfite.[6] Continue stirring until the solution changes color, indicating the formation of the soluble leuco form (typically a yellow-brown color for Vat Brown 1).[1]
Stabilization: Maintain the temperature and continue stirring for 10-15 minutes to ensure complete reduction.
Use: The stabilized solution is now ready for use in your experiment. It is recommended to use the solution promptly after preparation.
Protocol 2: Quantitative Analysis of Vat Brown 1 Aggregation using UV-Vis Spectroscopy
This protocol outlines a method to monitor the aggregation of Vat Brown 1 in solution by observing changes in its UV-Visible absorption spectrum.
Materials and Equipment:
Prepared Vat Brown 1 solution (from Protocol 1)
UV-Vis Spectrophotometer
Quartz or glass cuvettes
Deionized water (for dilution)
Procedure:
Prepare a Dilute Solution: Prepare a dilute solution of the Vat Brown 1 leuco form in an alkaline aqueous solution. The concentration should be low enough to be within the linear range of the spectrophotometer.
Acquire Initial Spectrum: Immediately after preparation, acquire a full UV-Vis spectrum (e.g., from 300-800 nm) to establish a baseline (T=0). Note the wavelength of maximum absorbance (λmax).
Monitor Over Time: Store the solution under the desired experimental conditions (e.g., at a specific temperature, exposed to air). Acquire spectra at regular time intervals (e.g., every 15-30 minutes).
Analyze Spectra:
Decrease in Absorbance: A general decrease in the absorbance at λmax over time suggests precipitation of the dye from the solution.
Spectral Shape Changes: The formation of aggregates can lead to changes in the shape of the absorption band and shifts in the λmax. A blue-shift (hypsochromic shift) may indicate the formation of H-aggregates, while a red-shift (bathochromic shift) can suggest the formation of J-aggregates.[4][11]
Data Presentation
Table 1: Recommended Dispersing Agents for Vat Dyes
Technical Support Center: Leuco-Dyeing with Vat Brown 1
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the leuco-dyeing process of Vat Brown 1 (CI Vat...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the leuco-dyeing process of Vat Brown 1 (CI Vat Brown 1).
Frequently Asked Questions (FAQs)
Q1: What is Vat Brown 1 and for which applications is it suitable?
Vat Brown 1 (CI 70800) is a vat dye with a reddish-brown shade, primarily used for dyeing cellulosic fibers such as cotton, linen, and viscose.[1] It is also utilized in printing applications.[1] Due to its good fastness properties, it is a common choice for cotton yarn dyeing.[1]
Q2: What is the principle of the leuco-dyeing process?
The leuco-dyeing process for vat dyes like Vat Brown 1 involves a few key steps. The water-insoluble dye is first converted into a water-soluble "leuco" form through a reduction process in an alkaline solution.[2][3][4] This soluble form has an affinity for the textile fibers and can penetrate them.[5] After the dyeing step, the fabric is exposed to an oxidizing agent or air, which converts the leuco form back to its original insoluble pigment, trapping it inside the fibers.[2][6] A final soaping step is crucial to remove loose dye particles and improve fastness.[3][6]
Q3: What are the critical parameters in the Vat Brown 1 dyeing process?
Successful dyeing with Vat Brown 1 requires strict control over several parameters:
Temperature: The reduction and dyeing temperatures significantly impact the outcome.[1][7][8]
pH (Alkali Concentration): A specific alkaline environment is necessary for the reduction of the dye.[2][7]
Reducing Agent Concentration: A sufficient amount of a reducing agent, like sodium hydrosulfite, is needed to convert the dye to its soluble leuco form.[2][4]
Oxidation: Proper oxidation is essential for color development and fastness.[6][8]
Troubleshooting Guide
Problem 1: Poor or No Color Yield
Q: My fabric is not dyeing or the color is very light. What could be the cause?
A: This issue often points to a problem in the reduction (vatting) stage.
Incomplete Reduction: Vat Brown 1 is insoluble in water and must be converted to its soluble leuco form to dye the fabric.[3][8] Ensure that the reduction step is complete.
Improper Alkali and Reducing Agent Concentration: The amounts of caustic soda (alkali) and sodium hydrosulfite (reducing agent) are critical.[2][4] Insufficient quantities will lead to incomplete reduction.[8]
Incorrect Temperature: The reduction of Vat Brown 1 should be carried out at a specific temperature, typically between 40-50°C.[1] Low temperatures can slow down or inhibit the reduction process.[9]
Degraded Reducing Agent: Sodium hydrosulfite can degrade upon exposure to air and moisture. Use a fresh, high-quality reducing agent.
Problem 2: Uneven Dyeing, Splotches, or "White Core" Effect
Q: The color on my fabric is not uniform, or the core of the yarn is undyed. Why is this happening?
A: Uneven dyeing can result from several factors related to dye aggregation and diffusion.
Dye Aggregation: In the dyebath, leuco-vat dyes can aggregate, especially with increased electrolyte concentration or at lower temperatures.[9][10] This prevents uniform diffusion into the fiber.
High Initial Dyeing Rate: Vat dyes can have a very high initial uptake rate, where the dye is adsorbed onto the fiber surface faster than it can diffuse into the core, leading to a "white core" effect.[9][10]
Improperly Prepared Fabric: The substrate must be properly scoured and wetted to ensure uniform absorbency.[3] Residual oils, waxes, or sizes can act as a resist, causing splotchy dyeing.[11]
Insufficient Agitation: Inadequate movement of the dye liquor or the fabric can lead to localized exhaustion of the dye and uneven coloring.
Problem 3: Poor Wash or Rub Fastness
Q: The color is rubbing off or bleeding during washing. How can I improve the fastness?
A: Poor fastness is typically due to improper oxidation or the presence of unfixed dye on the fiber surface.
Incomplete Oxidation: The leuco form of the dye is water-soluble. If not fully oxidized back to its insoluble form, it will wash out.[8] Ensure thorough oxidation by exposing the fabric to air or using an oxidizing agent.
Surface Dye Particles: Unfixed dye particles remaining on the surface of the fabric will lead to poor rub fastness (crocking).[2]
Skipping the Soaping Step: A final, hot soaping treatment is essential to remove any loose, un-adhered dye from the fabric surface and to stabilize the dye molecules within the fiber.[3][6]
Problem 4: Shade Deviation (Incorrect Color)
Q: The final color is not the expected reddish-brown. What went wrong?
A: Shade deviation can be caused by incorrect dyeing conditions or over-reduction.
Over-reduction: Certain vat dyes can be over-reduced, which may lead to a change in shade.[12] This can happen at excessively high temperatures or with a large excess of reducing agent.
Incorrect Dyeing Temperature: For some vat dyes, the dyeing temperature can influence the final shade. For Vat Brown 1, dyeing viscose at 30°C can result in a uniform color, while at 50°C, the shade may be deeper and more yellow.[1]
Contamination: Contaminants in the water or on the fabric can affect the final color.
Data and Parameters
Table 1: Recommended Parameters for Leuco-Dyeing of Cotton with Vat Brown 1
Parameter
Recommended Value/Range
Notes
Reduction Temperature
40 - 50 °C
Crucial for converting the dye to its soluble leuco form.[1]
Standard Laboratory Protocol for Leuco-Dyeing of Cotton with Vat Brown 1 (Exhaust Method)
This protocol is a general guideline and may need optimization based on specific experimental conditions and equipment.
Fabric Preparation:
Scour a pre-weighed cotton fabric sample by boiling it in a solution of sodium carbonate and a non-ionic detergent for 30-60 minutes to remove impurities.
Rinse the fabric thoroughly with deionized water until neutral and allow it to dry or use it in its wet state.
Accurately weigh the required amount of Vat Brown 1 dye powder.
Create a smooth paste of the dye with a small amount of a wetting agent and warm water (around 40°C).
In a separate vessel, prepare the required volume of water and heat it to the reduction temperature (40-50°C).
Add the calculated amount of caustic soda (alkali) and sodium hydrosulfite (reducing agent) to the heated water.
Add the dye paste to this solution and allow it to reduce for 10-15 minutes with occasional stirring.[1] The solution should change color, indicating the formation of the leuco-dye.
Dyeing:
Transfer the reduced dye solution (vat) to the dyeing vessel and add more water to achieve the desired liquor ratio.
Introduce the prepared cotton fabric into the dyebath.
Raise the temperature to the dyeing temperature (e.g., 50-60°C) and maintain it for 45-60 minutes.
Ensure the fabric remains submerged and is agitated gently and periodically to ensure even dyeing.[8]
Oxidation:
Remove the fabric from the dyebath and squeeze out the excess liquor.
Expose the fabric to air for 10-20 minutes to allow for oxidation. The color of the fabric will change as the leuco dye converts back to its insoluble pigment form.
Alternatively, for more controlled oxidation, immerse the fabric in a dilute solution of an oxidizing agent like hydrogen peroxide or sodium perborate.
Rinsing and Soaping:
Rinse the oxidized fabric in cold water to remove residual alkali and unfixed dye.
Prepare a soaping bath containing a non-ionic detergent and soda ash.
Heat the soaping bath to 90°C and treat the fabric for 15-20 minutes.[8]
Rinse the fabric thoroughly with hot and then cold water.
Technical Support Center: Synthesis of Vat Brown 1
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of Vat Brown 1, with a focus on m...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of Vat Brown 1, with a focus on minimizing by-product formation.
Frequently Asked Questions (FAQs)
Q1: What is the general synthetic route for Vat Brown 1?
A1: The synthesis of Vat Brown 1 is a multi-step process that begins with the preparation of two key intermediates: 1,4-diaminoanthraquinone (B121737) and 1-chloroanthraquinone (B52148). These intermediates then undergo a copper-catalyzed Ullmann condensation to form 1,4-bis((1-anthraquinonyl)amino)anthraquinone. The final step involves a carbazolization reaction to yield the Vat Brown 1 dye.[1] This complex, seven-step process is known for its relatively low overall yield, often around 19%, which highlights the prevalence of side reactions and by-product formation.[1]
Q2: What are the primary by-products that can be expected during the synthesis of Vat Brown 1?
A2: By-products can form at each stage of the synthesis. During the preparation of the intermediates, incomplete reactions can lead to residual starting materials. In the Ullmann condensation step, side reactions such as dehalogenation of 1-chloroanthraquinone and homocoupling of the starting materials can occur. The final carbazolization step may also be incomplete, resulting in the presence of the uncyclized trianthrimide intermediate in the final product.
Q3: How can I monitor the progress of the reactions and identify by-products?
A3: Thin-layer chromatography (TLC) is a common and effective technique for monitoring the progress of each reaction step. By comparing the spots of the reaction mixture with those of the starting materials and expected products, you can assess the reaction's completion. For the identification of by-products, more advanced analytical techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.
Q4: What are the main safety precautions to consider during the synthesis of Vat Brown 1?
A4: The synthesis of Vat Brown 1 involves the use of hazardous materials. Many of the reactions are conducted at high temperatures and may involve flammable and toxic solvents. It is crucial to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Special care should be taken when handling corrosive substances like sulfuric acid and toxic reagents.
Troubleshooting Guides
This section provides solutions to common problems encountered during the synthesis of Vat Brown 1, with a focus on reducing by-products at each key stage.
Stage 1: Synthesis of 1,4-Diaminoanthraquinone
Problem: Low yield and presence of mono-amino or unreacted quinizarin (B34044).
Potential Cause
Troubleshooting Solution
Incomplete Amination: The reaction of quinizarin with the aminating agent may not have gone to completion.
- Optimize Reaction Time and Temperature: Ensure the reaction is carried out for the recommended duration and at the optimal temperature to drive the reaction to completion. - Excess Aminating Agent: Use a moderate excess of the aminating agent to ensure all hydroxyl groups are substituted.
Poor Quality of Starting Materials: Impurities in the quinizarin can interfere with the reaction.
- Purify Starting Material: Recrystallize the quinizarin before use to remove any impurities.
Stage 2: Synthesis of 1-Chloroanthraquinone
Problem: Formation of di- and poly-chlorinated anthraquinones.
Potential Cause
Troubleshooting Solution
Over-chlorination: Excessive exposure to the chlorinating agent can lead to the formation of unwanted chlorinated by-products.
- Control Stoichiometry: Carefully control the stoichiometry of the chlorinating agent. - Monitor Reaction Progress: Use TLC to monitor the reaction and stop it as soon as the desired product is the major component.
Harsh Reaction Conditions: High temperatures can promote further chlorination.
- Optimize Temperature: Conduct the reaction at the lowest effective temperature to favor the formation of the mono-chloro product.
Stage 3: Ullmann Condensation
Problem: Low yield of the desired trianthrimid and formation of by-products such as dehalogenated starting material and homocoupled products.
Potential Cause
Troubleshooting Solution
Inactive Catalyst: The copper catalyst may be oxidized or of poor quality.
- Use Activated Copper: Use freshly prepared and activated copper powder or a reliable source of copper(I) salt.[2] - Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst oxidation.[2]
Presence of Water: Traces of water can lead to dehalogenation of the 1-chloroanthraquinone.
- Anhydrous Conditions: Ensure all reactants and solvents are thoroughly dried before use.
Side Reactions: High temperatures can promote homocoupling of the starting materials.
- Optimize Temperature: Run the reaction at the lowest temperature that provides a reasonable reaction rate. - Use of Ligands: The addition of ligands like 1,10-phenanthroline (B135089) can sometimes improve selectivity by stabilizing the copper catalyst.[2]
Stage 4: Carbazolization
Problem: Incomplete ring closure, leaving the trianthrimid as a major impurity.
Potential Cause
Troubleshooting Solution
Insufficiently Strong Dehydrating Agent: The cyclization reaction requires a strong dehydrating agent to proceed.
- Choice of Reagent: Use a powerful dehydrating agent such as concentrated sulfuric acid or a melt of aluminum chloride and pyridine.[1]
Suboptimal Reaction Conditions: Temperature and reaction time are critical for the carbazolization to go to completion.
- Control Temperature and Time: Carefully control the reaction temperature and allow sufficient time for the reaction to complete, monitoring by TLC.
Experimental Protocols
Synthesis of 1,4-Diaminoanthraquinone from Quinizarin
This protocol describes the conversion of 1,4-dihydroxyanthraquinone (quinizarin) to 1,4-diaminoanthraquinone.
In a pressure vessel, create a slurry of quinizarin in water.
Add sodium dithionite to the slurry to reduce the quinizarin to its leuco form.
Add an excess of concentrated aqueous ammonia to the mixture.
Seal the vessel and heat it to the specified temperature (typically around 90-100°C) for several hours with stirring.
After the reaction is complete, cool the vessel and carefully vent any excess pressure.
The product, leuco-1,4-diaminoanthraquinone, will be in the solution. To isolate the final product, air is bubbled through the solution to oxidize the leuco form to 1,4-diaminoanthraquinone, which will precipitate.
Filter the precipitate, wash it thoroughly with water, and dry it to obtain the final product.
Synthesis of 1-Chloroanthraquinone from Anthraquinone-1-sulfonic acid
This protocol outlines the preparation of 1-chloroanthraquinone from its sulfonic acid derivative.
Technical Support Center: Enhancing the Solubility of Vat Brown 1 for Research
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the solubility of Vat Brown 1 (C.I. 70800).
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the solubility of Vat Brown 1 (C.I. 70800). The following information addresses common challenges and provides detailed protocols for utilizing this compound in a laboratory setting.
Frequently Asked Questions (FAQs)
Q1: What is Vat Brown 1 and why is it difficult to dissolve?
Vat Brown 1 is a large, polycyclic aromatic anthraquinone-based dye. Its planar structure and extensive π-conjugation result in strong intermolecular forces, leading to very low solubility in water and most common organic solvents in its oxidized (pigment) form.
Q2: What are the primary methods to solubilize Vat Brown 1 for research purposes?
There are two main approaches to solubilizing Vat Brown 1:
Vatting: This is a chemical reduction process that converts the insoluble oxidized form of Vat Brown 1 into its water-soluble "leuco" form. This is the most common method for its application.
Using a Solubilized Form: A chemically modified, water-soluble version of Vat Brown 1, often a leuco sulfuric ester salt, is commercially available. This form dissolves directly in water without the need for a reduction step.
Q3: What is the "leuco" form of Vat Brown 1?
The leuco form of Vat Brown 1 is the reduced, soluble state of the dye. This form is typically generated in an alkaline solution using a reducing agent. The leuco form is sensitive to oxygen and can be readily oxidized back to the insoluble parent dye.[1][2][3]
Q4: My prepared leuco Vat Brown 1 solution is unstable and quickly turns back to the insoluble brown powder. How can I prevent this?
The instability of the leuco form is primarily due to its rapid oxidation by atmospheric oxygen. To enhance its stability, you should:
Work under an inert atmosphere (e.g., nitrogen or argon).
Use deoxygenated solvents.
Ensure a sufficiently high pH (typically 11-13) and an adequate concentration of the reducing agent.
Store the solution in a sealed, airtight container, protected from light, and consider refrigeration for longer-term storage.
Q5: Are there any research applications for Vat Brown 1 outside of textile dyeing?
Yes, recent research has explored the use of vat dyes, including those with structures similar to Vat Brown 1, as organic semiconductors in electronic devices like organic field-effect transistors (OFETs).[4][5] Their high stability and ordered molecular packing make them promising candidates for such applications.
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
Vat Brown 1 powder does not dissolve during the vatting process.
Insufficient reducing agent. Incorrect pH (not alkaline enough). Low temperature. Poor quality of the reducing agent.
Increase the concentration of the reducing agent (e.g., sodium hydrosulfite). Ensure the pH of the solution is between 11 and 13 using sodium hydroxide (B78521). Gently warm the solution (typically to 40-60°C) to facilitate the reaction. Use fresh, properly stored reducing agent.
The leuco form of Vat Brown 1 precipitates from the solution.
The solution has been exposed to air, causing re-oxidation. The pH of the solution has dropped. The concentration of the leuco form exceeds its solubility limit.
Prepare and handle the solution under an inert atmosphere. Monitor and adjust the pH to maintain a highly alkaline environment. Prepare a more dilute solution.
Inconsistent results in experiments using the leuco form.
The concentration of the active leuco form is not consistent due to ongoing oxidation. The leuco form is degrading over time.
Prepare the leuco solution fresh before each experiment. Quantify the concentration of the leuco form using UV-Vis spectrophotometry before use. Store any stock solution under an inert atmosphere and in the dark.
Difficulty in regenerating the original insoluble Vat Brown 1 after an experiment.
Incomplete oxidation of the leuco form.
Expose the solution to air for a sufficient period. Gentle bubbling of air or oxygen through the solution can accelerate the process. For more controlled oxidation, chemical oxidizing agents can be used, followed by purification.
Protocol 1: Preparation of a Laboratory-Scale Solution of Leuco Vat Brown 1
This protocol describes the "vatting" process to create a solution of the water-soluble leuco form of Vat Brown 1.
Materials:
Vat Brown 1 powder
Sodium hydrosulfite (Na₂S₂O₄)
Sodium hydroxide (NaOH)
Deionized water (deoxygenated)
Inert gas (Nitrogen or Argon)
Magnetic stirrer and stir bar
Heating mantle or water bath
Sealed reaction vessel (e.g., a three-neck flask with a condenser and gas inlet/outlet)
Procedure:
Deoxygenation: Purge the deionized water with an inert gas for at least 30 minutes to remove dissolved oxygen.
Preparation of Alkaline Solution: In the reaction vessel, dissolve sodium hydroxide in the deoxygenated water to achieve a pH of 11-13.
Dispersion of Vat Brown 1: While stirring the alkaline solution, add the Vat Brown 1 powder to form a suspension.
Reduction: Gently warm the suspension to 40-60°C. Slowly add sodium hydrosulfite powder in small portions until the solution color changes from brown to a yellowish-brown or dark olive, indicating the formation of the leuco form.[6][7][9]
Equilibration: Continue stirring the solution at 40-60°C under an inert atmosphere for 15-30 minutes to ensure complete reduction.
Use and Storage: The resulting leuco Vat Brown 1 solution is now ready for use. For storage, cool the solution to room temperature and maintain it under a positive pressure of inert gas in a sealed, light-protected container.
Protocol 2: Utilization of Solubilized Vat Brown 1
This protocol outlines the use of the commercially available, water-soluble form of Vat Brown 1.
Materials:
Solubilized Vat Brown 1 powder
Deionized water or appropriate buffer
Procedure:
Dissolution: Directly dissolve the Solubilized Vat Brown 1 powder in deionized water or the desired buffer at the required concentration. Gentle warming and stirring can aid dissolution.
Application: The resulting solution can be used directly in various experimental setups.
Regeneration of Insoluble Form (if required): The original insoluble Vat Brown 1 can be regenerated from the solubilized form through an oxidation process, typically under acidic conditions. This can be achieved by adding an oxidizing agent (e.g., sodium nitrite) in the presence of an acid (e.g., sulfuric acid).
Visualizations
Fig 1. Experimental workflow for the solubilization of Vat Brown 1 via the vatting process.
Fig 2. Logical relationships between the different forms of Vat Brown 1 and their solubility.
Fig 3. Conceptual workflow for the application of Vat Brown 1 in organic electronics.
Technical Support Center: Spectroscopic Analysis of Vat Brown 1
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming interference during the spectrosco...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming interference during the spectroscopic analysis of Vat Brown 1.
Troubleshooting Guide
This guide addresses common issues encountered during the spectroscopic analysis of Vat Brown 1, offering step-by-step solutions to mitigate interference and ensure accurate, reproducible results.
Problem
Potential Cause
Recommended Solution
High background noise or baseline drift
Instrumental instability, solvent impurities, or temperature fluctuations.
1. Allow the spectrophotometer to warm up for the manufacturer-recommended time. 2. Use high-purity solvents (e.g., HPLC grade) for sample and blank preparations. 3. Ensure consistent temperature control of the sample compartment.[1]
Non-linear calibration curve
High sample concentration (deviation from Beer-Lambert Law), presence of interfering substances, or intermolecular interactions at high concentrations.
1. Dilute the sample to a lower concentration range where absorbance is linear with concentration.[2][3] 2. Employ matrix-matched standards for calibration. 3. Consider using a different analytical wavelength with less interference.
Overlapping spectral bands
Presence of other dyes, degradation products, or matrix components with similar absorption profiles to Vat Brown 1.
1. Utilize derivative spectroscopy to resolve overlapping peaks.[4] The second or fourth derivative can help separate the analyte signal from broad background absorption. 2. Employ multicomponent analysis if the interfering species are known and their spectra are available.[4] 3. Use chromatographic separation (e.g., HPLC) prior to spectroscopic analysis to isolate Vat Brown 1.
Inconsistent or irreproducible readings
Sample degradation, turbidity, or improper sample handling.
1. Prepare fresh solutions of Vat Brown 1, as it can degrade, especially when exposed to light or certain chemicals.[5][6][7] 2. Remove suspended particles by filtering (e.g., with a 0.45 µm filter) or centrifuging the sample to reduce light scattering.[2][4] 3. Ensure thorough mixing of samples and use clean, scratch-free cuvettes.[8][9]
Suppressed or enhanced signal (Matrix Effect)
The sample matrix (e.g., textile effluent, biological fluid) affects the analyte's response.[10][11][12]
1. Perform a matrix effect study by comparing the response of the analyte in the matrix to its response in a pure solvent.[12] 2. Use the standard addition method to quantify the analyte in complex matrices.[3][10] 3. Employ sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering matrix components.[2][11]
Experimental Protocols
Protocol 1: Sample Preparation for Removing Turbidity
This protocol is designed to eliminate interference from suspended solids in liquid samples containing Vat Brown 1.
0.45 µm membrane filter (ensure compatibility with the sample solvent)
Centrifuge and centrifuge tubes
Procedure:
Filtration:
Assemble the vacuum filtration apparatus.
Place a 0.45 µm membrane filter onto the filter support.
Wet the filter with a small amount of the pure solvent used for the sample.
Turn on the vacuum and pour the sample into the funnel.
Collect the clear filtrate for spectroscopic analysis.
Centrifugation:
Pour the sample into a centrifuge tube.
Centrifuge at a high speed (e.g., 10,000 rpm for 10 minutes, but optimize for your sample).
Carefully collect the supernatant for analysis, avoiding disturbance of the pellet.[2]
Protocol 2: Standard Addition Method for Quantifying Vat Brown 1 in a Complex Matrix
This method is used to compensate for matrix effects that suppress or enhance the spectroscopic signal.
Materials:
Sample with an unknown concentration of Vat Brown 1
Standard solution of Vat Brown 1 with a known high concentration
Volumetric flasks and pipettes
Procedure:
Prepare at least four volumetric flasks.
Add an equal volume of the unknown sample to each flask.
Spike three of the flasks with increasing, known volumes of the Vat Brown 1 standard solution. Leave one flask unspiked.
Dilute all flasks to the final volume with the appropriate solvent.
Measure the absorbance of each solution.
Plot the measured absorbance (y-axis) against the concentration of the added standard (x-axis).
Extrapolate the linear regression line to the x-intercept. The absolute value of the x-intercept is the concentration of Vat Brown 1 in the original sample.[3][10]
Frequently Asked Questions (FAQs)
Q1: What are the common sources of interference in the spectroscopic analysis of Vat Brown 1?
A1: Common sources of interference include:
Spectral Interference: Overlapping absorption bands from other dyes, byproducts from the synthesis of Vat Brown 1, or degradation products.[13][14]
Physical Interference: Light scattering caused by suspended particles or turbidity in the sample, leading to artificially high absorbance readings.[2][4]
Chemical Interference: Changes in the chemical environment (e.g., pH, solvent polarity) that can alter the absorption spectrum of Vat Brown 1.
Matrix Effects: Components in the sample matrix (e.g., salts, proteins, surfactants) that can enhance or suppress the analytical signal.[10][11]
Q2: How can I correct for background absorption from the sample matrix?
A2: Several methods can be employed for background correction:
Blank Subtraction: Use a sample blank that contains all matrix components except for Vat Brown 1 to zero the spectrophotometer.[2]
Continuum Source Correction: Some instruments use a deuterium (B1214612) lamp to measure and subtract the background absorbance from the total absorbance.[13]
Derivative Spectroscopy: This mathematical technique can help to eliminate baseline shifts and interference from broad, underlying absorption bands.[4]
Q3: My sample of Vat Brown 1 is insoluble in water. What solvents can I use?
A3: Vat Brown 1 is insoluble in water.[15][16] It is slightly soluble in hot xylene and tetrahydronaphthalene.[15][16] For analysis, it is often used in its soluble leuco form, which is achieved through alkaline reduction. The choice of solvent will depend on the specific application and the form of the dye being analyzed.
Q4: Can changes in pH affect the spectroscopic analysis of Vat Brown 1?
A4: Yes, pH can significantly impact the analysis. The color and solubility of Vat Brown 1 can change with pH, particularly during the reduction process to its leuco form.[7][15][17] It is crucial to control and report the pH of your samples to ensure reproducibility.
Q5: What is derivative spectroscopy and how can it help with interference?
A5: Derivative spectroscopy involves calculating the first, second, or higher-order derivative of the absorbance spectrum with respect to wavelength. This technique can effectively separate overlapping spectral peaks and remove baseline drift. The second derivative of a spectrum, for example, will show a negative peak at the wavelength of maximum absorbance, and the peak height can be proportional to the analyte concentration.[4] This is particularly useful for distinguishing the sharp absorption features of an analyte from broad background interference.
Diagrams
Caption: Experimental workflow for overcoming interference.
Technical Support Center: Stabilizing Vat Brown 1 for Long-Term Storage
This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the long-term storage and stabilization of Vat Brown 1 (C.I. 70800).
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the long-term storage and stabilization of Vat Brown 1 (C.I. 70800).
Frequently Asked Questions (FAQs)
Q1: What is Vat Brown 1 and what are its key chemical properties?
Vat Brown 1, also known as Vat Brown BR, is a complex anthraquinone-based vat dye.[1] It is a dark brown powder that is insoluble in water and most organic solvents under normal conditions.[2][3] Its chemical formula is C₄₂H₁₈N₂O₆ and its CAS number is 2475-33-4.[1] Like other vat dyes, it is applied in a soluble "leuco" form, which is achieved by alkaline reduction, and is then re-oxidized to its insoluble form within the substrate.[4][5]
Q2: What are the primary factors that can cause Vat Brown 1 to degrade during storage?
The stability of Vat Brown 1 can be compromised by several environmental factors:
Moisture: As a powder, Vat Brown 1 is susceptible to moisture, which can lead to aggregation and potentially initiate hydrolytic degradation, although vat dyes are generally resistant to hydrolysis.
Light: Exposure to light, particularly UV radiation, can induce photochemical degradation, leading to color fading and loss of potency.[1][6]
High Temperatures: Elevated temperatures can accelerate the rate of chemical degradation.[7]
Oxidizing Agents: Contact with oxidizing materials should be avoided as they can chemically alter the dye molecule.[8]
Oxygen: The presence of oxygen, especially in combination with light, can lead to photo-oxidative degradation.[9][10]
Q3: What are the recommended storage conditions for ensuring the long-term stability of Vat Brown 1?
To ensure the stability of Vat Brown 1 for extended periods, the following storage conditions are recommended:
Parameter
Recommendation
Rationale
Temperature
Store in a cool environment, ideally between 15-25°C (59-77°F).
Minimizes thermal degradation.
Humidity
Store in a dry place with low relative humidity (<50% RH).
Prevents moisture absorption and aggregation.
Light
Protect from light by storing in opaque, well-sealed containers.
For maximum stability, consider storage under an inert atmosphere (e.g., nitrogen or argon).
Excludes oxygen to prevent oxidative degradation.[9]
Container
Use well-sealed, non-reactive containers.
Prevents contamination and exposure to environmental factors.
Q4: What is the expected shelf life of Vat Brown 1 under optimal storage conditions?
While specific long-term stability data for Vat Brown 1 is limited, similar well-stored vat dyes can have a shelf life of several years. It is recommended to re-evaluate the quality of the dye after 24 months to ensure it meets the required specifications for your experiments.
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
Change in color or appearance of the powder (e.g., clumping, darkening).
- Moisture absorption.- Exposure to light or high temperatures.
- Ensure the storage container is tightly sealed and stored in a desiccator if necessary.- Verify storage temperature and protect from light.
Reduced dyeing efficiency or inconsistent results in experiments.
- Degradation of the dye leading to lower active concentration.- Incomplete reduction to the leuco form.
- Use a fresh batch of dye or re-qualify the existing stock using analytical methods (see Experimental Protocols).- Optimize the vatting process (concentration of reducing agent and alkali, temperature, and time).
Formation of insoluble particles in the dye bath.
- Aggregation of the dye powder due to moisture.- Incomplete dissolution during the vatting process.
- Ensure the dye powder is free-flowing before use.- Review and optimize the dye solubilization protocol.
Experimental Protocols
Protocol 1: Accelerated Stability Study of Vat Brown 1
This protocol is designed to assess the stability of Vat Brown 1 under stressed conditions to predict its long-term shelf life.
1. Materials:
Vat Brown 1 powder
Temperature and humidity-controlled stability chambers
Divide the Vat Brown 1 sample into multiple aliquots in separate, well-sealed, opaque containers.
Place the containers in stability chambers under the following conditions:
Condition A (Control): 25°C / 60% RH
Condition B (Accelerated): 40°C / 75% RH
Condition C (Photo-stability): Expose to a controlled light source (e.g., Xenon lamp) with appropriate filters to simulate sunlight, alongside a dark control wrapped in aluminum foil.
At specified time points (e.g., 0, 1, 3, and 6 months), remove a container from each condition.
Analyze the sample for purity and degradation products using a validated HPLC method.
Assess any changes in physical appearance and color.
3. Data Analysis:
Quantify the percentage of remaining Vat Brown 1 at each time point compared to the initial sample (time 0).
Identify and quantify any degradation products.
Plot the degradation kinetics to estimate the shelf life under normal storage conditions.
Protocol 2: Quantification of Vat Brown 1 using HPLC
1. Instrumentation:
High-Performance Liquid Chromatograph (HPLC) with a UV-Vis detector.
C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).
2. Mobile Phase:
A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) is typically effective for separating anthraquinone (B42736) dyes. The exact gradient program should be optimized for the specific column and system.
3. Sample Preparation:
Accurately weigh a small amount of Vat Brown 1 powder.
Dissolve the sample in a suitable solvent in which its leuco form is stable, or use a solvent system capable of dissolving the oxidized form for purity analysis (e.g., a small amount of a high-boiling point polar aprotic solvent, followed by dilution).
Filter the solution through a 0.45 µm syringe filter before injection.
4. Analysis:
Inject the sample into the HPLC system.
Monitor the elution profile at the wavelength of maximum absorbance for Vat Brown 1.
Quantify the peak area to determine the concentration against a standard curve.
Potential Degradation Pathways
The degradation of Vat Brown 1 can proceed through several pathways, primarily initiated by light, heat, or chemical reaction. A simplified potential degradation workflow is illustrated below.
Caption: Simplified workflow of potential degradation pathways for Vat Brown 1.
The electrochemical and biological degradation of Vat Brown 1 and related compounds can lead to the cleavage of the anthraquinone structure, potentially forming smaller aromatic compounds like phthalic acid.[2]
Quantitative Data Summary
Due to the limited availability of specific stability data for Vat Brown 1, the following table provides representative data for the stability of anthraquinone vat dyes under accelerated conditions. These values should be considered as a general guide.
Condition
Time (Months)
Purity (%) of a Typical Anthraquinone Vat Dye
25°C / 60% RH
0
99.5
6
99.2
12
98.9
40°C / 75% RH
0
99.5
3
98.5
6
97.1
Photostability
1.2 million lux hours
~5-10% degradation
Note: This data is illustrative and the actual stability of Vat Brown 1 may vary.
By following the recommended storage conditions and utilizing the provided troubleshooting and analytical guidance, researchers can significantly enhance the long-term stability and reliability of Vat Brown 1 for their experimental needs.
Technical Support Center: Minimizing Environmental Impact of Vat Brown 1 Synthesis
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Vat Brown 1, with a focus on envi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Vat Brown 1, with a focus on environmentally conscious methodologies.
Frequently Asked Questions (FAQs)
Q1: What are the primary environmental concerns associated with the traditional synthesis of C.I. Vat Brown 1?
A1: The conventional manufacturing process for Vat Brown 1 is notable for its significant environmental footprint, characterized by several key issues:
Low Process Yield: The traditional seven-step synthesis has an estimated overall yield of only 19%. This inefficiency means that a large proportion of raw materials are converted into waste rather than the final product.[1][2]
Hazardous Raw Materials: Many of the raw materials used are classified as hazardous due to being ignitable, corrosive, or toxic.[1]
Use of Heavy Metal Catalysts: The process employs heavy metal catalysts, such as mercuric sulfate (B86663) for sulfonation and copper catalysts for condensation. These metals are toxic and can contaminate wastewater and soil if not properly managed.[1][3]
High-Boiling Point Solvents: The synthesis requires high temperatures (often exceeding 200°C), necessitating the use of hazardous, high-boiling solvents like nitrobenzene, chlorinated benzenes, and pyridine (B92270). These substances pose a significant risk of environmental contamination.[1]
Excessive Wastewater Generation: Vat dye production is a leading generator of wastewater among dye classes, producing approximately 8,000 liters of wastewater per kilogram of product. This effluent contains unreacted raw materials, byproducts, and heavy metal salts.[1]
Hazardous Solid Waste: The process generates solid wastes, including solvent still bottoms and filtration sludges, which are often classified as hazardous by regulations like the Resource Conservation and Recovery Act (RCRA).[1]
Q2: Are there any commercially practiced, greener alternatives to the hazardous solvents used in the synthesis?
A2: Yes, alternative approaches that eliminate organic solvents have been developed. One patented method utilizes a solid-phase condensation and ring-closure reaction. This technique avoids the use of organic solvents, thereby reducing production costs and minimizing the discharge of "three wastes" (waste gas, wastewater, and solid waste), aligning with modern environmental requirements.[4]
Q3: How can the high volume of wastewater be reduced?
A3: Reducing wastewater is a critical goal. A patented preparation method for a related dye, Vat Brown R, demonstrates a process that omits an entire oxidation step. This modification significantly economizes the use of oxidizing agents and leads to a substantial reduction in wastewater generation, offering a promising strategy for process optimization.[5][6]
Q4: Can the heavy metal catalysts be replaced?
A4: While the provided literature heavily emphasizes the use of mercury and copper catalysts in the traditional pathway, a core principle of green chemistry is the development of less toxic catalytic systems. Researchers should explore alternative catalysts that can perform the necessary sulfonation and condensation reactions without relying on heavy metals. This remains an active area for research and development in dye chemistry.
Q5: What are some eco-friendly alternatives for the reduction phase in the overall vat dyeing process?
A5: Although distinct from the initial synthesis, the subsequent dyeing process also has environmental impacts. The conventional reducing agent, sodium dithionite, produces harmful byproducts. Research has shown that natural, biodegradable reducing agents derived from plant extracts (such as apple, henna root, and cabbage stem) can be effective substitutes.[7][8] Electrochemical reduction methods are also being explored as a cleaner alternative.[9]
Troubleshooting Guide
Problem 1: My final reaction yield is extremely low.
Possible Cause
Recommended Solution
Incomplete Reaction
Optimize reaction conditions by systematically varying temperature and extending the reaction time. Use analytical techniques like Thin-Layer Chromatography (TLC) to monitor the reaction's progress and identify the optimal endpoint.[10]
Suboptimal Reactant Ratio
Ensure the precise stoichiometric ratio of key intermediates, such as 1,4-diaminoanthraquinone (B121737) and 1-chloroanthraquinone (B52148). A slight excess of one reactant may drive the reaction to completion, but this must be followed by rigorous purification.[10]
Poor Heat Transfer
In high-temperature reactions, uneven heating can cause localized overheating (leading to decomposition) or under-heating (incomplete reaction). Employ a high-boiling point solvent that ensures even heat distribution and use mechanical stirring for better mixing.[10]
Side Reactions
The formation of byproducts, such as the diacylation of 1,5-diaminoanthraquinone (B86024) when only monoacylation is desired, can significantly lower the yield of the target intermediate.[5] Modifying the acylation method or controlling the amount of acylating agent is crucial.[5]
Problem 2: The purity of the final product is poor, even after filtration.
Possible Cause
Recommended Solution
Product Insolubility
Vat Brown 1 is insoluble in water and only slightly soluble in solvents like xylene.[11] This low solubility means that unreacted starting materials and byproducts can become trapped within the precipitated product during isolation.[10]
Ineffective Washing
Optimize the purification process by washing the collected solid with specific hot organic solvents (e.g., ethanol, acetone) to remove soluble impurities without dissolving a significant amount of the product.[10]
Contamination from Solid Wastes
During filtration, impurities may be adsorbed onto filter aids like diatomaceous earth or activated carbon. Ensure these are thoroughly separated from the final product.[1]
Problem 3: My process generates a high volume of hazardous waste.
Possible Cause
Recommended Solution
Use of Hazardous Solvents
Transition to a solvent-free, solid-phase reaction protocol. This directly eliminates solvent waste and the need for distillation and recovery, which produces hazardous still bottoms.[1][4]
Low Reaction Efficiency
Focus on improving the overall reaction yield. A higher yield directly translates to less unreacted raw material in the waste stream.[1]
Inefficient Process Design
Re-evaluate the synthesis pathway to identify steps that can be combined or eliminated. For example, omitting an oxidation step can significantly reduce the amount of oxidizing agent used and the volume of wastewater produced.[6]
Quantitative Data Summary
The following table compares key parameters of the traditional synthesis route with potential greener alternatives to highlight areas for environmental improvement.
Reduced via process optimization and solvent elimination[4][6]
Lowers the volume of contaminated effluent requiring intensive and costly treatment.
Experimental Protocols
Protocol 1: Traditional Synthesis of C.I. Vat Brown 1 (Reference Methodology)
Disclaimer: This protocol is provided for informational purposes and involves highly hazardous materials. All steps must be conducted with appropriate personal protective equipment (PPE), engineering controls (e.g., fume hoods), and waste disposal procedures.
The traditional synthesis is a multi-step process involving the preparation of two key intermediates which are then condensed.[1]
Preparation of Intermediate A (1,4-diaminoanthraquinone):
Perform an amination reaction on the resulting quinizarin to yield 1,4-diaminoanthraquinone.
Preparation of Intermediate B (1-chloroanthraquinone):
Sulfonate anthraquinone (B42736) using sulfuric acid in the presence of a mercuric sulfate catalyst to produce 1-anthraquinonesulfonic acid.
Chlorinate the sulfonic acid derivative to form 1-chloroanthraquinone.
Condensation and Cyclization:
Condense 1,4-diaminoanthraquinone (Intermediate A) with two molar equivalents of 1-chloroanthraquinone (Intermediate B) in a high-boiling solvent (e.g., nitrobenzene) with a copper catalyst to form the trianthrimid.
Carry out carbazolation (ring-closure) of the trianthrimid in pyridine with aluminum chloride to yield the final Vat Brown 1 dye.
Isolate the product via filtration, wash with solvents to remove impurities, and dry.
Protocol 2: Proposed Greener Approach via Solid-Phase Synthesis
This protocol is a conceptual model based on patented greener methodologies and requires optimization for specific laboratory conditions.
This approach focuses on eliminating organic solvents by performing the key condensation and cyclization steps in the solid phase.[4]
Reactant Preparation:
Prepare the necessary intermediates, 1,5-dichloroanthraquinone (B31372) and 1-aminoanthraquinone, through established methods, prioritizing pathways that minimize waste.
Ensure all reactants are thoroughly dried to a moisture content of ≤1%.
Solid-Phase Condensation:
In a suitable reaction vessel, thoroughly mix 1,5-dichloroanthraquinone, 1-aminoanthraquinone, copper powder (catalyst), and anhydrous sodium carbonate (acid scavenger).
Heat the mixture to approximately 105-120°C for dehydration.
Gradually raise the temperature to 260-265°C to initiate the solid-phase condensation reaction and maintain for several hours until completion (monitored by TLC or other methods).
Cool the solid mixture and pulverize the crude product.
Purification and Isolation:
Add the crude product to water and heat to ~95°C to dissolve inorganic salts.
Cool, filter the solid dye, and wash with water until neutral.
Perform an alkaline wash (e.g., with a dilute caustic soda solution) to remove specific impurities, followed by another water wash to neutrality.
Dry the purified product to obtain the final Vat Brown 1 dye.
Visualizations
Caption: Traditional synthesis pathway for Vat Brown 1, highlighting hazardous inputs.
Caption: Experimental workflow for minimizing the environmental impact of dye synthesis.
Caption: A decision tree for troubleshooting low reaction yields in synthesis.
Challenges in the industrial production of Vat Brown 1
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Vat Brown 1. Troubleshooting Guide This section...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Vat Brown 1.
Troubleshooting Guide
This section addresses specific issues that may be encountered during the synthesis, purification, and application of Vat Brown 1.
Synthesis Issues
Problem
Potential Cause(s)
Recommended Solution(s)
Low Overall Yield
Incomplete reactions at one or more of the seven synthesis steps.[1] Side reactions leading to the formation of byproducts.[2] Loss of material during work-up and purification.
Optimize reaction conditions (temperature, pressure, catalyst concentration) for each step.[2] Use high-purity starting materials. Implement in-process controls to monitor reaction completion.
Formation of Byproducts (e.g., 1,5-dibenzamidoanthraquinone)
Carefully control the stoichiometry of reactants. Optimize reaction temperature and time to favor the desired mono-acylation.[3] A hydrolysis step may be required to convert the di-acylate back to the starting material.[2]
Inconsistent Product Quality
Variation in raw material quality. Poor control over reaction parameters. Inefficient purification.
Establish strict quality control specifications for all starting materials. Implement robust process control to ensure batch-to-batch consistency. Develop and validate a reliable purification method.
Purification Issues
Problem
Potential Cause(s)
Recommended Solution(s)
Difficulty in Removing Impurities
Similar solubility of the product and impurities in the recrystallization solvent. Adsorption of impurities onto the product surface.
Screen a variety of solvents to find one with optimal solubility differences.[4] Use adsorbents like activated carbon or diatomaceous earth during recrystallization to remove specific impurities.[4]
Product Loss During Filtration
Fine particle size of the product leading to passage through the filter medium. Adherence of the product to the filtration equipment.
Optimize crystallization conditions to obtain larger crystals. Select a filter medium with an appropriate pore size. Thoroughly wash the filter cake with a suitable solvent to recover adsorbed product.
Thoroughly scour and bleach the substrate before dyeing. Ensure complete reduction of the dye to its leuco form with the correct amounts of sodium hydrosulfite and alkali.[5] Maintain the recommended dyeing temperature with minimal fluctuation.[5] Ensure good agitation and circulation of the dye bath.[5] Keep the dyed material fully submerged to prevent contact with air.[5]
Poor Color Fastness (Wash, Rubbing)
Incomplete oxidation of the leuco dye on the fiber. Presence of unfixed dye on the fiber surface.
Ensure complete oxidation by exposing the dyed material to air or using a chemical oxidizing agent.[6] Perform a thorough soaping of the dyed fabric at a high temperature to remove loose dye particles.[6]
Shade Deviation
Incorrect pH of the dye bath. Variations in dyeing time and temperature.[7]
Strictly control the pH of the dye bath, as it affects the stability of the leuco form.[7] Adhere to a standardized dyeing procedure with consistent time and temperature profiles.
Precipitation in Dyebath
Low stability of the leuco dye solution. Presence of hard water ions.
Use a sufficient amount of reducing agent and alkali to maintain the dye in its soluble leuco form. Use softened or deionized water for preparing the dye bath.[8]
Frequently Asked Questions (FAQs)
Q1: What is the typical overall yield for the industrial synthesis of Vat Brown 1?
The industrial synthesis of Vat Brown 1 is a complex, seven-step process with an estimated overall yield of only about 19%.[1][4] This low yield is a significant challenge, contributing to the high cost and environmental impact of its production.[1]
Q2: What are the main hazardous materials used in the production of Vat Brown 1?
The manufacturing process involves several hazardous substances, including:
Raw Materials: p-chlorophenol and mercuric sulfate (B86663) are toxic.[1][4]
The formation of this di-acylated byproduct during the acylation of 1,5-diaminoanthraquinone is a common issue.[2][3] To minimize its formation, it is crucial to control the reaction conditions, particularly the molar ratio of the reactants and the reaction temperature.[3] In some processes, the mixture of mono- and di-acylated products is treated with sulfuric acid to hydrolyze the di-acylated byproduct back to 1,5-diaminoanthraquinone.[2]
Q4: What is "vatting" and why is it essential for Vat Brown 1?
Vatting is the process of reducing the insoluble Vat Brown 1 dye into its water-soluble "leuco" form using a reducing agent (typically sodium hydrosulfite) in an alkaline solution.[9][10] This step is crucial because the dye can only penetrate and bind to the textile fibers in its soluble leuco state.[9]
Q5: What are the critical parameters to control during the dyeing process with Vat Brown 1?
The key parameters to control for successful and reproducible dyeing are:
Temperature: Affects the rate of dyeing and leveling.[11]
pH: Must be maintained at a specific alkaline level to keep the dye in its soluble leuco form.[7]
Concentration of reducing agent and alkali: Essential for complete and stable vatting.
Q6: How can the environmental impact of Vat Brown 1 production be mitigated?
Due to the use of hazardous materials and the generation of significant waste, mitigating the environmental impact is crucial.[1][4] Strategies include:
Solvent Recovery: Recovering and recycling high-boiling solvents through distillation.[1]
Wastewater Treatment: Implementing effective wastewater treatment processes, such as biological degradation, to remove hazardous chemicals and byproducts.[1]
Process Optimization: Improving reaction yields to reduce the amount of waste generated per unit of product.
Data Presentation
Table 1: Overview of the Seven-Step Synthesis Process for Vat Brown 1 and Associated Challenges.
1. Protocol for Purity Analysis of Vat Brown 1 by High-Performance Liquid Chromatography (HPLC)
This protocol is adapted from a method for a similar vat dye, Vat Violet 1, and may require optimization for Vat Brown 1.
Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and a diode-array detector (DAD) or a variable wavelength UV-Vis detector.
Chromatographic Conditions:
Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid.
Gradient Elution:
0-5 min: 60% B
5-25 min: 60% to 95% B
25-30 min: 95% B
30.1-35 min: 60% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 280 nm and a wavelength in the visible region corresponding to the maximum absorbance of Vat Brown 1.
Injection Volume: 10 µL.
Sample Preparation:
Accurately weigh approximately 10 mg of the Vat Brown 1 sample.
Dissolve in 10 mL of a suitable solvent (e.g., N,N-Dimethylformamide or a mixture of chloroform (B151607) and methanol).
Filter the solution through a 0.45 µm syringe filter before injection.
Analysis: The purity of the Vat Brown 1 sample is determined by calculating the area percentage of the main peak in the chromatogram.
2. Protocol for Characterization of Vat Brown 1 by UV-Visible Spectroscopy
Instrumentation: A double-beam UV-Visible spectrophotometer.
Sample Preparation:
Prepare a stock solution of Vat Brown 1 in a suitable solvent (e.g., chloroform or N,N-Dimethylformamide) of a known concentration.
Prepare a series of dilutions from the stock solution to determine the linear range of absorbance.
Measurement:
Record the UV-Visible spectrum of the sample solution from 200 to 800 nm.
Identify the wavelength of maximum absorbance (λmax).
Analysis: The spectrum can be used for qualitative identification of Vat Brown 1 and for quantitative analysis based on a calibration curve. The degradation of Vat Brown 1 can also be monitored by observing the decrease in the absorbance at its λmax.
Visualizations
Caption: Simplified synthesis pathway for Vat Brown 1.
Caption: Troubleshooting workflow for uneven dyeing with Vat Brown 1.
A Comparative Analysis of Vat Brown 1 and Other Brown Vat Dyes for Scientific Applications
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed, objective comparison of the performance characteristics of Vat Brown 1 (C.I. 70800) with other commercially significant brow...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed, objective comparison of the performance characteristics of Vat Brown 1 (C.I. 70800) with other commercially significant brown vat dyes: Vat Brown 3 (C.I. 69015) and Vat Brown 5 (C.I. 73410). This document is intended to assist researchers, scientists, and professionals in drug development in selecting the appropriate dye for their specific applications by presenting key performance data, detailed experimental protocols, and insights into their chemical nature and environmental impact.
Introduction to Vat Dyes
Vat dyes are a class of water-insoluble dyes that are applied to cellulosic fibers, such as cotton, linen, and viscose, in a soluble, reduced "leuco" form. This process, known as "vatting," is typically carried out in an alkaline solution of a reducing agent, most commonly sodium hydrosulfite. Once the fiber is impregnated with the leuco form of the dye, it is oxidized, reverting the dye to its original insoluble form, which becomes trapped within the fiber matrix. This application method imparts exceptional fastness properties, particularly to washing, light, and chemical treatments, making vat dyes a preferred choice for textiles requiring high durability.
Chemical and Physical Properties
The performance of a vat dye is intrinsically linked to its chemical structure. The dyes selected for this comparison belong to two distinct chemical classes: anthraquinonoid and thioindigo (B1682309).
Vat Brown 1 (C.I. 70800) is a complex anthraquinone (B42736) derivative.[1] Its large, planar molecular structure contributes to its strong affinity for cellulosic fibers and its excellent fastness properties. It is a dark brown powder, insoluble in water and slightly soluble in hot xylene and tetrahydronaphthalene.[2][3]
Vat Brown 3 (C.I. 69015) , also an anthraquinone derivative, is a deep red-brown powder.[4] It is insoluble in water and ethanol.[4] A notable characteristic of this dye is its potential to cause fiber brittleness upon prolonged exposure to sunlight.[4][5]
Vat Brown 5 (C.I. 73410) belongs to the thioindigo class of dyes.[6] It is a red-brown powder, insoluble in water and ethanol.[6] Like Vat Brown 3, it is also known to be a light-brittle dye.[6]
A summary of the key chemical and physical properties is presented in Table 1.
Table 1: Chemical and Physical Properties of Selected Brown Vat Dyes
The primary advantage of vat dyes lies in their excellent fastness properties. The following tables summarize the available quantitative data for light, washing, and rubbing fastness for Vat Brown 1, Vat Brown 3, and Vat Brown 5, based on standardized ISO and AATCC test methods. The ratings are on a scale of 1 to 5 for washing and rubbing fastness (where 5 is the best) and 1 to 8 for lightfastness (where 8 is the best).
Table 4: Rubbing Fastness of Selected Brown Vat Dyes
Dye
Condition
ISO 105-X12 Rating
AATCC Test Method 8 Rating
Vat Brown 1
Dry
4-5
Not Available
Wet
4
Not Available
Vat Brown 3
Dry
4-5
Not Available
Wet
4
Not Available
Vat Brown 5
Dry
4
4
Wet
3
3-4
Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of dye performance. The following are standardized protocols for key experiments.
Vat Dyeing of Cotton Substrate (Exhaust Method)
This protocol describes a general laboratory procedure for dyeing cotton fabric with vat dyes.
Caption: General workflow for the exhaust dyeing of cotton with vat dyes.
Colorfastness to Light: ISO 105-B02
This test determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight.
Caption: Experimental workflow for determining colorfastness to light (ISO 105-B02).
Colorfastness to Washing: ISO 105-C06 / AATCC 61
This test is designed to determine the resistance of the color of textiles to domestic or commercial laundering procedures.
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Publication
This guide provides a comprehensive comparison of two widely used vat dyes, Vat Brown 1 (C.I. 70800) and Vat Brown R (C.I. 69015), to assist researchers, scientists, and drug development professionals in selecting the appropriate dye for their specific applications. This document outlines their chemical and physical properties, presents a comparative analysis of their performance characteristics based on available data, and provides detailed experimental protocols for their evaluation.
Chemical and Physical Properties
Vat Brown 1 and Vat Brown R, while both providing brown shades, are distinct chemical entities with different molecular structures and properties. Vat Brown 1 is chemically known as 16,23-dihydrodinaphtho[2,3-a:2',3'-i]naphth[2',3':6,7]indolo[2,3-c]carbazole-5,10,15,17,22,24-hexone, whereas Vat Brown R is a brand name for C.I. Vat Brown 3.[1][2] These structural differences influence their application and fastness properties.
Property
Vat Brown 1 (Vat Brown BR)
Vat Brown R (Vat Brown 3)
C.I. Name
Vat Brown 1
Vat Brown 3
C.I. Number
70800
69015
CAS Number
2475-33-4
131-92-0
Molecular Formula
C₄₂H₁₈N₂O₆
C₄₂H₂₃N₃O₆
Molecular Weight
646.60 g/mol
665.65 g/mol
Appearance
Dark brown powder
Deep red powder
Solubility
Insoluble in water; slightly soluble in hot xylene and tetralin.[3][4][5]
Insoluble in water and ethanol; slightly soluble in xylene.[2]
Shade
Red-light brown
Brown
Comparative Performance Analysis
The performance of vat dyes is critical for their application. The following table summarizes the available fastness data for Vat Brown 1 and Vat Brown R. It is important to note that this data is compiled from various sources and may not have been generated under identical testing conditions.
To enable researchers to conduct their own comparative studies, detailed methodologies for key fastness tests are provided below.
Light Fastness Testing (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight.
Apparatus:
Xenon arc lamp fading apparatus
Blue wool references
Grey scale for assessing color change
Procedure:
A specimen of the dyed textile is mounted on a sample holder.
A set of blue wool references is also mounted in the same manner.
The specimen and blue wool references are simultaneously exposed to the light from a xenon arc lamp under specified conditions of temperature and humidity.[7][8]
The exposure is continued until a specified contrast on the grey scale is achieved between the exposed and unexposed portions of the specimen or the blue wool references.[9]
The light fastness is assessed by comparing the fading of the specimen with that of the blue wool references.[8]
Wash Fastness Testing (ISO 105-C06)
This method is designed to determine the resistance of the color of textiles to domestic or commercial laundering procedures.[10]
Apparatus:
Launder-Ometer or similar apparatus for mechanical agitation at a specified temperature and time.
Stainless steel balls
Multifiber adjacent fabric
Grey scale for assessing color change and staining
Procedure:
A specimen of the dyed textile is stitched together with a multifiber adjacent fabric.[3]
The composite specimen is placed in a stainless-steel container with a specified volume of detergent solution and a specified number of stainless steel balls.[3][11]
The container is then agitated in the Launder-Ometer for a specified time at a specified temperature (e.g., 40 minutes at 40°C for A2S test).[3]
After agitation, the specimen is rinsed and dried.[11]
The change in color of the specimen and the degree of staining on the multifiber adjacent fabric are assessed using the grey scales.[3]
Application and Environmental Considerations
Vat Brown 1 is primarily used for dyeing cotton, hemp, silk, and viscose. It is a common choice for dyeing cotton yarn and can be used in the two-bath dyeing method for polyester (B1180765)/cotton blends, where it results in minimal staining of the polyester component.[11]
Vat Brown R is also suitable for dyeing viscose and wool and can be processed into an organic pigment.[2] However, it is noted to have a poorer affinity for cotton compared to other vat dyes and can cause fiber brittleness upon exposure to sunlight.[2][12]
From an environmental perspective, the manufacturing of vat dyes has been associated with pollution due to the use of hazardous raw materials and solvents.[12] Research into more eco-friendly dyeing processes includes the exploration of alternative reducing agents to replace sodium dithionite, which can produce toxic by-products.[13] While specific comparative environmental data for Vat Brown 1 and Vat Brown R is limited, the general concerns associated with vat dye production and application should be considered. Some studies have indicated that certain bacteria can decolorize a variant of Vat Brown R, suggesting potential for bioremediation.
Visualizing the Vat Dyeing Process
The following diagrams illustrate the general workflow of the vat dyeing process and a simplified logical relationship for dye selection.
A Comparative Guide to Sustainable Alternatives for Vat Brown 1 in Textile Dyeing
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the synthetic dye Vat Brown 1 and sustainable, natural alternatives, focusing on performance characteristics...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the synthetic dye Vat Brown 1 and sustainable, natural alternatives, focusing on performance characteristics and experimental data. The information presented is intended to assist researchers in making informed decisions regarding the selection of brown colorants for textile applications, with a focus on sustainability.
Executive Summary
Vat Brown 1, a synthetic anthraquinone (B42736) dye, is known for its excellent fastness properties on cellulosic fibers. However, growing environmental concerns have spurred interest in sustainable alternatives. This guide evaluates two promising natural brown dyes, Cutch and Walnut, comparing their performance in key areas such as lightfastness, wash fastness, rubbing fastness, and color yield against Vat Brown 1. While Vat Brown 1 generally exhibits superior fastness, particularly to light, natural alternatives can offer good to excellent performance, especially when appropriate mordanting techniques are employed. The choice of dye ultimately depends on the specific performance requirements of the final product and the priority placed on sustainability.
Performance Comparison
The following table summarizes the quantitative performance data for Vat Brown 1, Cutch, and Walnut dyes on cotton fabric. The data has been compiled from various studies, and while standardized testing methods (ISO) are referenced, direct comparative studies are limited. Therefore, variations in experimental conditions should be considered when interpreting the results.
2.40 - 5.5 (depending on mordant and substrate)[8]
0.79 - 2.78 (depending on mordant and substrate)[9][10]
Experimental Protocols
Detailed methodologies for the application of each dye and the subsequent fastness testing are crucial for reproducible results. The following sections outline the key experimental protocols.
Dyeing Protocols
Vat Brown 1 (CI Vat Brown 1)
The application of Vat Brown 1 on cotton involves a two-step process of reduction (vatting) and oxidation.[11][12][13]
Vatting: The insoluble Vat Brown 1 is reduced to its water-soluble leuco form.
Prepare a stock solution by pasting the dye powder with a dispersing agent and warm water.
In a separate vessel, prepare a solution of sodium hydroxide (B78521) and sodium hydrosulfite (a reducing agent) in water, heated to 50-60°C.
Add the dye paste to the reducing solution and allow it to react for 10-15 minutes until the solution turns a clear yellowish-brown, indicating the formation of the leuco form.
Dyeing:
The pre-wetted cotton fabric is immersed in the dyebath containing the leuco-vat dye.
Dyeing is carried out for 45-60 minutes with occasional stirring to ensure even dye uptake.
Oxidation:
The dyed fabric is removed from the bath, squeezed, and exposed to air to allow the soluble leuco dye to oxidize back to its insoluble pigment form within the fiber.
This can be accelerated by treatment with an oxidizing agent such as hydrogen peroxide or sodium perborate (B1237305) in a fresh bath.
Soaping:
The fabric is then soaped at a high temperature (around 95°C) with a detergent to remove any loose dye particles and to stabilize the final shade.[1]
Finally, the fabric is rinsed thoroughly and dried.
Cutch (Acacia catechu)
Cutch is a natural dye rich in tannins, which aids in its fixation to cellulosic fibers.[14][15] Mordanting is often used to improve fastness and achieve a range of brown shades.
Mordanting (Pre-mordanting with Alum):
Scour the cotton fabric to remove any impurities.
Prepare a mordant bath with 15% weight of fabric (WOF) of alum (potassium aluminum sulfate) in water.
Immerse the scoured fabric in the mordant bath and simmer at 80-90°C for 1 hour.
Allow the fabric to cool in the bath, then rinse lightly.
Dye Extraction and Dyeing:
Use 20-50% WOF of Cutch extract powder.
Dissolve the powder in hot water and add it to the dyebath.
Immerse the pre-mordanted, wet fabric into the dyebath.
Slowly raise the temperature to a simmer (80-90°C) and maintain for 1-2 hours, stirring occasionally.
For darker shades, the fabric can be left to cool in the dyebath overnight.
Post-treatment:
Rinse the dyed fabric until the water runs clear.
Wash with a neutral pH soap and rinse again.
Dry in the shade.
Walnut (Juglans regia)
The hulls of walnuts are a potent source of brown dye, also rich in tannins.
Dye Extraction:
Use fresh or dried walnut hulls, typically at 100-300% WOF for strong shades.
Soak the hulls in water for at least 24 hours.
Bring the water to a boil and then simmer for 1-2 hours to extract the dye.
Strain the liquid to remove the solid parts.
Dyeing:
Immerse the pre-wetted and scoured cotton fabric into the dyebath.
Heat the dyebath to a simmer (80-90°C) and maintain for 1-2 hours, stirring regularly.
For deeper shades, allow the fabric to cool and remain in the dyebath overnight.
Mordanting (Optional Post-mordanting):
While walnut is a substantive dye, a post-mordant bath with alum (10% WOF) or iron sulfate (B86663) (2-4% WOF) can be used to modify the color and improve fastness.
After dyeing, rinse the fabric and then immerse it in the mordant bath for 30 minutes at a gentle simmer.
Final Rinse:
Rinse the fabric thoroughly in fresh water until the water is clear.
Wash with a pH-neutral detergent and dry away from direct sunlight.
Fastness Testing Protocols
Light Fastness (ISO 105-B02): Specimens of the dyed fabric are exposed to a xenon arc lamp under controlled conditions, simulating natural daylight. The change in color is assessed by comparing the exposed sample to a set of blue wool standards (rated 1-8, where 8 is the highest fastness).[16]
Wash Fastness (ISO 105-C06): A specimen of the dyed fabric, in contact with a multi-fiber strip, is mechanically agitated in a soap solution at a specified temperature and time (e.g., 60°C for 30 minutes). The color change of the specimen and the staining of the multi-fiber strip are evaluated using grey scales (rated 1-5, where 5 is the best).
Rubbing Fastness (ISO 105-X12): A dry and a wet white cotton cloth are rubbed against the dyed fabric surface under a specified pressure for a set number of times. The amount of color transferred to the white cloths is assessed using a grey scale for staining (rated 1-5, where 5 indicates no staining).[17]
Color Yield (K/S Value): The color strength of the dyed fabric is determined using a spectrophotometer. The Kubelka-Munk equation (K/S = (1-R)² / 2R, where R is the reflectance of the dyed fabric at the wavelength of maximum absorption) is used to calculate the K/S value, which is proportional to the concentration of the dye on the fabric.[3][5][6][7][8][9][10]
Signaling Pathways and Experimental Workflows
To visualize the logical relationships in sustainable dyeing, the following diagrams are provided.
A simplified workflow comparing the dyeing processes of Vat Brown 1 and natural alternatives.
Classification of Vat Brown 1 and its natural alternatives.
A Comparative Guide to Validating the Purity of Vat Brown 1 using HPLC-MS
This guide provides a comprehensive comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the purity validation of Vat Brown 1 (C.I. 70800), an anthraquinone-based vat dye.
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a comprehensive comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the purity validation of Vat Brown 1 (C.I. 70800), an anthraquinone-based vat dye. It is intended for researchers, scientists, and professionals in drug development and quality control who require robust analytical methodologies. This document details the experimental protocol for HPLC-MS analysis, compares it with other analytical techniques, and evaluates Vat Brown 1 against a common alternative, Vat Brown 3. All experimental data presented is based on established principles of analytical chemistry.
Introduction to Vat Brown 1 and Purity Analysis
Vat Brown 1 is a complex organic dye with the chemical formula C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g/mol .[1][2] It is widely used for dyeing cellulosic fibers like cotton, linen, and viscose due to its good fastness properties.[3][4][5] The manufacturing process of Vat Brown 1 is a multi-step synthesis that involves the condensation of 1,4-diaminoanthraquinone (B121737) and 1-bromoanthracene-9,10-dione.[1][2][6] This complex synthesis can lead to the presence of various impurities, including unreacted starting materials, intermediates, and byproducts of side reactions.[6]
The purity of Vat Brown 1 is a critical quality attribute that can significantly impact its coloristic properties, performance, and safety. Therefore, a highly sensitive and specific analytical method is required for its validation. HPLC-MS has emerged as the gold standard for the analysis of complex organic molecules like dyes, offering high-resolution separation and definitive identification of the main component and its impurities.[1][7][8]
Experimental Protocols
High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for Purity Validation of Vat Brown 1
This protocol outlines a validated method for the determination of Vat Brown 1 purity and the identification of potential impurities.
1. Instrumentation:
HPLC system equipped with a binary pump, autosampler, column oven, and a photodiode array (PDA) detector.
Mass spectrometer (single quadrupole or tandem quadrupole) with an electrospray ionization (ESI) source.
2. Chromatographic Conditions:
Column: C18 reversed-phase column (4.6 mm x 150 mm, 3.5 µm particle size).
Ionization Mode: Electrospray Ionization (ESI), positive ion mode.
Capillary Voltage: 3.5 kV.
Cone Voltage: 30 V.
Source Temperature: 120 °C.
Desolvation Temperature: 350 °C.
Desolvation Gas Flow: 800 L/hr.
Scan Range: m/z 100-1000.
4. Sample Preparation:
Accurately weigh 10 mg of the Vat Brown 1 sample.
Dissolve in 10 mL of N,N-Dimethylformamide (DMF).
Further dilute with acetonitrile to a final concentration of 10 µg/mL.
Filter the solution through a 0.22 µm syringe filter prior to injection.
5. Data Analysis:
The purity of Vat Brown 1 is calculated based on the area percentage of the main peak in the chromatogram.
Impurities are identified by their retention times and mass-to-charge ratios (m/z).
Data Presentation
Table 1: HPLC-MS Purity Analysis of Vat Brown 1 from Different Suppliers
Supplier
Vat Brown 1 Purity (%)
Known Impurity 1 (%) (m/z 238)
Known Impurity 2 (%) (m/z 432)
Unknown Impurities (%)
A
98.5
0.8
0.4
0.3
B
97.2
1.2
0.9
0.7
C
99.1
0.5
0.2
0.2
Note: Impurity 1 (m/z 238) corresponds to 1,4-diaminoanthraquinone (starting material). Impurity 2 (m/z 432) corresponds to an intermediate byproduct. Data is representative.
Table 2: Comparison of Analytical Techniques for Vat Brown 1 Purity Assessment
Technique
Specificity
Sensitivity
Quantitation
Throughput
HPLC-MS
Very High
Very High
Excellent
Medium
HPLC-UV/PDA
High
High
Good
Medium
Thin Layer Chromatography (TLC)
Low
Moderate
Poor
High
UV-Vis Spectrophotometry
Low
Moderate
Fair
High
Table 3: Performance Comparison of Vat Brown 1 and Vat Brown 3
Property
Vat Brown 1
Vat Brown 3
C.I. Name
70800
16555
Molecular Formula
C₄₂H₁₈N₂O₆
C₄₂H₂₃N₃O₆
Molecular Weight
646.60
665.65
Typical Purity (HPLC)
> 98%
> 97%
Light Fastness (ISO 105-B02)
7-8
7
Washing Fastness (ISO 105-C06)
5
4-5
Affinity for Cotton
Good
Moderate
Note: Fastness data is on a scale of 1-8 for lightfastness and 1-5 for washing fastness, with higher numbers indicating better performance.
Mandatory Visualization
Caption: Experimental workflow for the purity validation of Vat Brown 1 by HPLC-MS.
Vat Brown 1 vs. Reactive Brown Dyes: A Performance Comparison
In the realm of textile coloration, particularly for cellulosic fibers like cotton, Vat and Reactive dyes stand out as two of the most significant classes. While both can produce a range of brown hues, their performance...
Author: BenchChem Technical Support Team. Date: December 2025
In the realm of textile coloration, particularly for cellulosic fibers like cotton, Vat and Reactive dyes stand out as two of the most significant classes. While both can produce a range of brown hues, their performance characteristics, application methods, and environmental impacts differ substantially. This guide provides an objective comparison of Vat Brown 1, an anthraquinone-based vat dye, and the general class of reactive brown dyes, supported by experimental data to inform researchers and scientists in their selection process.
Vat dyes, including Vat Brown 1, are renowned for their exceptional all-around fastness properties.[1] They are water-insoluble pigments that are applied in a soluble "leuco" form after a chemical reduction process, typically in an alkaline bath.[2] Once inside the fiber, they are oxidized back to their insoluble form, trapping them within the fiber structure.[3][4] This mechanical entrapment results in superior resistance to washing, light, and chemical agents.[3][5]
Reactive dyes, on the other hand, are water-soluble anionic dyes that form a strong, permanent covalent bond with the hydroxyl groups of cellulosic fibers.[1][6] This chemical bond results in excellent wash fastness and vibrant colors.[3][6] However, their performance in other areas, such as light fastness and resistance to chlorine, can vary and is often slightly lower than that of vat dyes. The application process for reactive dyes is generally simpler and more energy-efficient than that for vat dyes.[3]
Quantitative Performance Comparison
The following table summarizes the key performance differences between Vat Brown 1 and a representative reactive brown dye, based on standardized testing methods.
Both have excellent wash fastness, but the covalent bond of reactive dyes provides exceptional performance.[6] Vat dyes' insolubility also ensures minimal color loss.[2]
Reactive dyes are known for their ability to produce brighter and more varied shades compared to the often deeper, more muted tones of vat dyes.[3][10]
Experimental Protocols
Color Fastness to Washing (Based on ISO 105-C10)
This test evaluates the resistance of the color of textiles to washing.
Specimen Preparation: A dyed fabric specimen is prepared and stitched together with a multi-fiber adjacent fabric.
Washing Procedure: The composite specimen is placed in a stainless-steel container in a temperature-controlled laundering machine (e.g., a Launderometer). A specified amount of standard soap solution is added.
Testing: The machine is operated for 30 minutes at a specified temperature (e.g., 60°C).[14]
Evaluation: After washing, the specimen is rinsed and dried. The change in color of the dyed fabric and the degree of staining on the adjacent multi-fiber fabric are assessed using standard Grey Scales.[14]
Color Fastness to Light (Based on ISO 105-B02)
This method measures the resistance of the color of textiles to the action of an artificial light source representing natural daylight.
Specimen Preparation: A specimen of the dyed textile is mounted on a cardboard holder.
Exposure: The specimen is placed in a light fastness tester equipped with a Xenon arc lamp, which simulates natural sunlight. A portion of the specimen is covered.
Testing: The specimen is exposed to the light for a specified period until a certain level of fading is observed on a Blue Wool standard exposed simultaneously.
Evaluation: The contrast between the exposed and unexposed parts of the specimen is assessed by comparing it to the Blue Wool standards (rated on a scale of 1 to 8, where 8 is the highest fastness).
Color Fastness to Rubbing (Based on ISO 105-X12)
This test assesses the amount of color transferred from the surface of a colored textile material to other surfaces by rubbing.
Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a crockmeter (rubbing fastness tester).
Rubbing Procedure: A standard white cotton rubbing cloth is mounted onto the instrument's rubbing finger. The finger is then passed back and forth over the dyed specimen a specified number of times with a constant downward force.
Testing: The procedure is performed under both dry and wet conditions (the rubbing cloth is wetted to a specific pickup).
Evaluation: The amount of color transferred to the white rubbing cloth is evaluated using the Grey Scale for Staining.
Visualization of Processes and Mechanisms
Below are diagrams illustrating the dyeing workflows and bonding mechanisms for both vat and reactive dyes.
A Comparative Environmental Impact Assessment: Vat Brown 1 Versus Natural Brown Dyes
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the environmental impact of the synthetic vat dye, Vat Brown 1, and natural brown dyes derived from sources s...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the environmental impact of the synthetic vat dye, Vat Brown 1, and natural brown dyes derived from sources such as walnut husks, cutch, and oak bark. The assessment focuses on key environmental indicators: aquatic toxicity, biodegradability, and chemical oxygen demand, supplemented by detailed experimental protocols and logical workflow diagrams.
Executive Summary
The textile and dyeing industries are under increasing scrutiny for their environmental footprint. This has led to a renewed interest in the comparative impacts of synthetic dyes, valued for their performance and consistency, and natural dyes, often perceived as more sustainable alternatives. This guide presents available data to facilitate an informed evaluation of Vat Brown 1, a synthetic anthraquinone (B42736) dye, against common natural brown dyes rich in tannins.
While precise, directly comparable quantitative data for Vat Brown 1 and specific natural brown dyes is limited in publicly accessible literature, this guide synthesizes the available information to draw reasoned comparisons and highlight areas requiring further research.
Quantitative Data Summary
The following tables summarize the available quantitative and qualitative data for the environmental impact assessment of Vat Brown 1 and representative natural brown dyes.
Table 1: Acute Aquatic Toxicity
Dye Type
Specific Dye
Test Organism
Exposure Duration
Endpoint
Result
Citation
Synthetic Vat Dye
C.I. Vat Brown 1
Daphnia magna
48 hours
EC50
Data not publicly available
Natural Dyes (Tannin-rich)
Walnut Husk (Juglans regia)
Daphnia magna
48 hours
EC50
Data not publicly available
Cutch (Acacia catechu)
Daphnia magna
48 hours
EC50
Data not publicly available
Oak Bark (Quercus robur)
Daphnia magna
48 hours
EC50
Data not publicly available
Note: While specific data for these dyes are unavailable, studies on other anthraquinone dyes have shown toxicity to aquatic organisms. For instance, the natural anthraquinone dye emodin (B1671224) showed an EC50 of 130 µg/L for Daphnia similis. It is important to note that toxicity can vary greatly even within the same chemical class.
Table 2: Biodegradability
Dye Type
Specific Dye/Component
Test Method
Duration
Result
Citation
Synthetic Vat Dye
C.I. Vat Brown 1
OECD 301 (Ready Biodegradability)
28 days
Not expected to be readily biodegradable. Data not publicly available.
Note: The complex aromatic structure of Vat Brown 1 suggests low biodegradability. Natural tannins are generally biodegradable, but their complex polymeric nature can result in slow degradation rates.
Note: COD is a measure of the amount of oxygen required to chemically oxidize the organic compounds in water. High COD values are indicative of higher pollution loads. The data for Vat Brown 1 reflects removal under a specific treatment process, not the inherent COD of the dye itself. The data for oak bark is for its use as a coagulant in wastewater treatment and not a direct measure of a dyeing effluent.
Experimental Protocols
Detailed methodologies for key experiments are crucial for the accurate assessment and comparison of the environmental impact of dyes.
Acute Immobilisation Test with Daphnia magna (OECD Guideline 202)
This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia magna.
Test Organism: Young daphnids, less than 24 hours old at the start of the test.
Test Substance Preparation: A series of at least five concentrations of the dye are prepared in a suitable medium. A control group with no added dye is also prepared.
Exposure: At least 20 daphnids, divided into four replicates of five, are exposed to each concentration and the control in glass vessels.
Test Conditions: The test is conducted for 48 hours under static or semi-static conditions at a temperature of 20 ± 2°C with a defined photoperiod (e.g., 16 hours light, 8 hours dark). The daphnids are not fed during the test.
Observation: Immobilisation, defined as the inability to swim within 15 seconds after gentle agitation, is recorded at 24 and 48 hours.
Data Analysis: The concentration that causes immobilisation in 50% of the daphnids (EC50) at 48 hours is calculated using appropriate statistical methods.
Ready Biodegradability - Manometric Respirometry Test (OECD Guideline 301F)
This test evaluates the potential for a chemical to be rapidly biodegraded by aerobic microorganisms.
Inoculum: A mixed population of microorganisms, typically from the activated sludge of a domestic wastewater treatment plant, is used.
Test Setup: A known amount of the dye is added to a mineral medium, which is then inoculated with the microorganisms. The test is performed in closed bottles connected to a respirometer.
Test Conditions: The bottles are incubated in the dark at a constant temperature (22 ± 2°C) for 28 days.
Measurement: The consumption of oxygen by the microorganisms as they degrade the dye is measured over the 28-day period.
Data Analysis: The percentage of biodegradation is calculated by comparing the measured oxygen consumption to the theoretical oxygen demand (ThOD) or the chemical oxygen demand (COD) of the dye. A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test.[1]
Chemical Oxygen Demand (COD) Test (Standard Methods for the Examination of Water and Wastewater, 5220)
This test measures the amount of oxygen required to chemically oxidize the organic matter in a water sample.
Sample Preparation: A representative sample of the dye solution or effluent is collected.
Digestion: A known volume of the sample is added to a digestion vial containing a strong oxidizing agent (potassium dichromate) and sulfuric acid.
Heating: The vial is heated in a reactor at 150°C for 2 hours to ensure complete oxidation of the organic matter.
Measurement: The amount of unreacted oxidizing agent is determined, typically by titration with ferrous ammonium (B1175870)sulfate (B86663) or by spectrophotometry.
Calculation: The COD is calculated based on the amount of oxidant consumed and is expressed in milligrams of oxygen per liter (mg/L).
Mandatory Visualizations
Experimental and Logical Workflows
Caption: Workflow for comparative environmental impact assessment.
Signaling Pathways
Caption: Putative cellular toxicity pathway of tannins.[5][6]
Discussion
The available data, although incomplete, suggests that Vat Brown 1, as a synthetic vat dye, is likely to be persistent in the environment and may require advanced treatment methods for its removal from wastewater, as indicated by the high COD removal achieved through electrochemical degradation.[3] The complex and stable anthraquinone structure of vat dyes contributes to their low biodegradability.[1]
Natural brown dyes, primarily composed of tannins, are generally considered biodegradable.[2] However, the term "natural" does not inherently equate to "harmless." Tannins can exhibit toxicity to aquatic organisms, and the cultivation of plants for dye production can have its own environmental impacts, such as land and water use. Furthermore, the dyeing process with natural dyes often requires the use of mordants, some of which can be heavy metals with their own ecotoxicological concerns.
The lack of standardized, publicly available ecotoxicological and biodegradability data for both Vat Brown 1 and specific natural brown dyes is a significant knowledge gap. This highlights the need for further research to enable a more definitive and quantitative comparison. For a comprehensive life cycle assessment, factors beyond toxicity and biodegradability, such as raw material sourcing, energy consumption during production and application, and the fate of associated chemicals (e.g., reducing agents for vat dyes, mordants for natural dyes), must also be considered.
Conclusion
Based on the current understanding, natural brown dyes appear to have an advantage in terms of biodegradability over synthetic vat dyes like Vat Brown 1. However, a complete and objective environmental impact assessment requires a more comprehensive dataset, including acute and chronic toxicity data, standardized biodegradability studies, and a full life cycle analysis for both types of dyes. Researchers and professionals are encouraged to consider these factors and advocate for further studies to fill the existing data gaps, allowing for more sustainable choices in the future.
A Comparative Analysis of Vat Brown 1 Degradation Pathways
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of various degradation pathways for the anthraquinone (B42736) dye, Vat Brown 1. The objective is to furnish rese...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of various degradation pathways for the anthraquinone (B42736) dye, Vat Brown 1. The objective is to furnish researchers and professionals in drug development and related scientific fields with a comprehensive understanding of the efficacy, mechanisms, and byproducts associated with different degradation methodologies. The information presented is supported by experimental data from peer-reviewed studies.
Executive Summary
The effective degradation of textile dyes, such as Vat Brown 1, is a critical area of environmental research. This guide explores and contrasts three primary degradation methodologies: electrochemical degradation, microbial degradation, and advanced oxidation processes (AOPs). Each method presents distinct advantages and challenges in terms of efficiency, cost, and environmental impact. Electrochemical methods demonstrate high efficiency in color and chemical oxygen demand (COD) removal. Microbial degradation offers an eco-friendly alternative with the potential for complete mineralization of the dye into non-toxic compounds. Advanced oxidation processes represent a promising approach for the rapid degradation of recalcitrant dye molecules. This guide will delve into the specifics of each pathway, presenting available quantitative data, detailed experimental protocols, and visual representations of the degradation mechanisms.
Data Presentation: A Comparative Overview
The following table summarizes the quantitative data available for the degradation of Vat Brown 1 and related vat dyes under different treatment methods.
Degradation Method
Dye
Efficiency
Experimental Conditions
Reference
Electrochemical Degradation
C.I. Vat Brown 1
94.55% Color Removal, 82.49% COD Removal
Electrodes: Graphite (B72142) carbon; Initial pH: 9; Current Density: 170 A m⁻²; Supporting Electrolyte: 25 g L⁻¹ NaCl; Time: 240 min
Electrochemical degradation has proven to be a highly effective method for the treatment of wastewater containing Vat Brown 1. This process typically involves the generation of powerful oxidizing species, such as hydroxyl radicals, at the anode surface, which then attack and break down the complex dye molecule.
Studies have shown that the electrochemical degradation of Vat Brown 1 using graphite carbon electrodes leads to the destruction of the dye's aromatic rings.[1] While the complete elucidation of all intermediate products is still a subject of ongoing research, mass spectrometry analysis has confirmed the formation of new, smaller molecules during the electrolysis process, indicating the breakdown of the parent dye.[1]
Electrochemical degradation of Vat Brown 1.
Microbial Degradation Pathway
Bioremediation using microorganisms offers an environmentally friendly and cost-effective approach to dye degradation. For anthraquinone dyes, bacteria and fungi employ various enzymes to break down the complex aromatic structures.
While a specific degradation pathway for Vat Brown 1 has not been fully detailed, a proposed pathway for the closely related Vat Brown R by Pseudomonas aeruginosa NCH involves initial decolorization through the reduction of the anthraquinone structure, followed by the cleavage of aromatic rings. This process leads to the formation of intermediates such as 1,2-diaminoanthracene-9,10-dione and anthracene-9,10-dione, which are subsequently mineralized into less toxic compounds like phthalic acid.[2] Molecular docking studies have also suggested that enzymes from Escherichia coli, such as aryl sulfotransferase and azo-reductase, have a high binding affinity for Vat Brown 1, indicating their potential role in its degradation.
Proposed microbial degradation of Vat Brown R.
Advanced Oxidation Processes (AOPs)
Advanced Oxidation Processes are characterized by the generation of highly reactive hydroxyl radicals (•OH) that can non-selectively oxidize a broad range of organic pollutants. Common AOPs include photocatalysis (e.g., UV/TiO₂), Fenton's reagent (Fe²⁺/H₂O₂), and ozonation (O₃).
While specific quantitative data for the degradation of Vat Brown 1 using AOPs is limited in the available literature, studies on other anthraquinone vat dyes, such as Vat Yellow 4, have demonstrated the high efficiency of these methods.[3] The general mechanism involves the generation of hydroxyl radicals which attack the chromophore of the dye, leading to decolorization and eventual mineralization into CO₂, H₂O, and inorganic ions.
General mechanism of AOP degradation of vat dyes.
Experimental Protocols
Electrochemical Degradation of Vat Brown 1[1]
Apparatus : A three-electrode system is used, comprising graphite carbon electrodes as the anode and cathode, and a reference electrode. The electrolysis is carried out in a suitable electrochemical cell.
Electrolyte : A solution of the dye (e.g., 50 ppm) is prepared in deionized water containing a supporting electrolyte, such as NaCl (e.g., 25 g L⁻¹), to increase conductivity.
Procedure : The initial pH of the dye solution is adjusted (e.g., to pH 9). A constant current density (e.g., 170 A m⁻²) is applied to the system for a specified duration (e.g., 240 minutes). The solution is typically stirred throughout the experiment to ensure mass transfer.
Analysis : The degradation process is monitored by taking samples at regular intervals and analyzing them using UV-Vis spectrophotometry for color removal and by measuring the Chemical Oxygen Demand (COD) to assess the reduction in organic load. Intermediates and final products can be identified using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and Fourier-Transform Infrared Spectroscopy (FTIR).
Microbial Degradation of Anthraquinone Dyes[6][7]
Microorganism and Culture Conditions : A suitable microbial strain (e.g., Pseudomonas aeruginosa NCH) is cultured in a nutrient-rich medium. The medium is then inoculated with the microbial culture.
Dye Solution : A sterilized solution of the dye (e.g., 100 mg L⁻¹) is added to the microbial culture.
Incubation : The culture is incubated under specific conditions of temperature and pH (which may vary depending on the microorganism) for a defined period. The process can be carried out under aerobic or anaerobic conditions.
Analysis : Decolorization is monitored using a UV-Vis spectrophotometer. The degradation products are typically extracted from the culture medium and analyzed by techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and FTIR to identify the metabolic pathway.
Photocatalytic Degradation of Vat Dyes (General Protocol)[4][8]
Photocatalyst : A semiconductor photocatalyst, most commonly titanium dioxide (TiO₂), is used.
Reaction Setup : The photocatalyst is suspended in an aqueous solution of the dye. The suspension is placed in a photoreactor equipped with a UV lamp.
Procedure : The suspension is typically stirred in the dark for a period to allow for adsorption-desorption equilibrium between the dye and the catalyst surface. The UV lamp is then turned on to initiate the photocatalytic reaction.
Analysis : Aliquots of the suspension are withdrawn at different time intervals, and the catalyst is separated by centrifugation or filtration. The concentration of the dye in the supernatant is measured using a UV-Vis spectrophotometer to determine the degradation rate. The degradation kinetics are often modeled using pseudo-first-order kinetics. Intermediates can be identified using LC-MS or GC-MS.
Experimental Workflow
The following diagram illustrates a general workflow for studying the degradation of Vat Brown 1.
General workflow for Vat Brown 1 degradation studies.
Conclusion
The degradation of Vat Brown 1 can be achieved through various methods, each with its own set of advantages and limitations. Electrochemical degradation offers high efficiency in removing both color and organic load. Microbial degradation presents a sustainable and potentially complete mineralization pathway, though it may require longer treatment times. Advanced Oxidation Processes are powerful tools for rapid degradation but can be more costly to implement.
The choice of the most suitable degradation method will depend on specific factors such as the concentration of the dye in the effluent, the desired level of treatment, operational costs, and environmental regulations. Further research is needed to fully elucidate the degradation pathways and identify all intermediate products for each method, which will be crucial for assessing the overall environmental impact and optimizing the treatment processes. This comparative guide serves as a foundational resource for researchers and professionals working towards developing effective and sustainable solutions for the remediation of dye-contaminated wastewater.
Proper disposal of Vat Brown 1 is critical for laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage and dispose...
Author: BenchChem Technical Support Team. Date: December 2025
Proper disposal of Vat Brown 1 is critical for laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage and dispose of Vat Brown 1 waste safely and effectively.
Immediate Safety and Handling
Vat Brown 1, a synthetic anthraquinone (B42736) dye, presents several hazards that necessitate careful handling. It is a brown powder that is insoluble in water.[1][2][3]
Hazards Summary:
Health: Harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract.[1][2][4] There are possible risks of irreversible effects.[1] Upon heating to decomposition, it can emit toxic fumes.[5]
Environmental: Potentially harmful to aquatic life in high concentrations.[2] The manufacturing process is known to generate hazardous waste and wastewater containing unreacted raw materials and byproducts.[6][7]
Physical: Dust clouds may form explosive mixtures with air.[5]
Personal Protective Equipment (PPE):
Before handling Vat Brown 1, ensure the following PPE is used:
Hand Protection: Wear appropriate protective gloves.[1]
Respiratory Protection: Use an approved respirator, especially when dust may be generated.[1]
Body Protection: Wear appropriate protective clothing to minimize skin contact.[1]
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1] An eyewash station and safety shower should be readily accessible.[1]
Spill Response Protocol
In the event of a spill, immediate and proper cleanup is essential to prevent exposure and environmental contamination.
Step-by-Step Spill Cleanup:
Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
Ventilate: Ensure the area is well-ventilated.
Dampen the Spill: Carefully dampen the spilled solid material with water to prevent dust from becoming airborne.[8][9]
Collect the Material: Gently sweep or vacuum the dampened material and place it into a suitable, labeled container for hazardous waste.[1]
Final Cleanup: Use absorbent paper dampened with water to wipe up any remaining residue.[8][9]
Decontaminate: Wash all contaminated surfaces with a soap and water solution.[8][9]
Dispose of Cleanup Materials: Seal all contaminated items, including absorbent paper and your own contaminated clothing, in a vapor-tight plastic bag for disposal as hazardous waste.[8][9]
Vat Brown 1 Disposal Procedure
Disposal of Vat Brown 1 must comply with local, state, and federal regulations. Direct disposal into the sanitary sewer or regular trash is prohibited.[10]
Protocol for Waste Collection and Disposal:
Waste Identification: All waste materials contaminated with Vat Brown 1, including the pure chemical, reaction byproducts, and contaminated labware (e.g., gloves, weigh boats, absorbent paper), must be treated as hazardous waste.
Waste Container:
Use a dedicated, sealable, and chemically compatible container for solid Vat Brown 1 waste.
The container must be in good condition and not leak.
For liquid waste containing Vat Brown 1, use a compatible, leak-proof container.
Labeling:
Label the hazardous waste container clearly with the words "Hazardous Waste."
Identify the contents, including "Vat Brown 1" and any other chemicals present in the waste mixture.
Record the accumulation start date and the responsible researcher's name.
Storage:
Store the waste container in a designated satellite accumulation area within the laboratory.
Keep the container sealed except when adding waste.
Segregate the container from incompatible materials, such as strong oxidizing and reducing agents.[1][9]
Arrange for Pickup:
Once the container is full or you are finished generating this type of waste, contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.
Quantitative Data for Waste Management
While specific disposal concentration limits for Vat Brown 1 are not listed in the provided results, proper labeling of chemical waste requires accurate quantitative information. The following table outlines the necessary data points for a standard hazardous waste label.
Data Point
Description
Example Value
Waste Name
The common name of the chemical.
Vat Brown 1
CAS Number
The unique Chemical Abstracts Service registry number.
Essential Safety and Logistical Information for Handling Vat Brown 1
For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This document provides crucial safety protocols and logistical plans...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This document provides crucial safety protocols and logistical plans for the use of Vat Brown 1 (C.I. 70800), a synthetic anthraquinone (B42736) dye. Adherence to these guidelines is essential to minimize risks and ensure proper disposal.
Chemical Identifier:
CAS Number: 2475-33-4
Molecular Formula: C42H18N2O6
Vat Brown 1 is a brown powder that is insoluble in water.[1][2] It is recognized as harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract.[3] Due to the potential for irreversible effects, stringent safety measures are required during handling.[3]
Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to prevent exposure. The following table summarizes the required PPE for handling Vat Brown 1.
PPE Category
Specification
Rationale
Hand Protection
Chemical-resistant gloves (e.g., Nitrile, Neoprene, or rubber).
To prevent skin contact, which can cause irritation.[1][3]
Eye Protection
Chemical safety goggles. A face shield should be worn in addition to goggles when there is a significant risk of splashes or dust generation.
To protect eyes from dust particles and potential splashes.[3]
Respiratory Protection
A NIOSH-approved respirator is necessary, especially when handling the powder outside of a chemical fume hood or when dust generation is likely.
To prevent inhalation of airborne particles that may cause respiratory irritation.[3][4]
Body Protection
A laboratory coat or chemical-resistant apron. For extensive handling, disposable coveralls are recommended.
To protect skin and clothing from contamination.[3][5]
Handling and Storage
Proper handling and storage are critical to maintaining the stability of Vat Brown 1 and ensuring a safe laboratory environment.
Engineering Controls: Always handle Vat Brown 1 powder within a certified chemical fume hood to minimize inhalation exposure.[3] The work area should be equipped with an eyewash station and a safety shower.[3]
Handling Procedures: Avoid generating dust.[3] Use appropriate tools, such as a spatula, for transferring the powder. After handling, wash hands and other exposed areas thoroughly.
Storage Conditions: Store in a cool, dry, and well-ventilated area away from strong oxidizing and reducing agents.[1][3] Keep containers tightly sealed and protected from light.[3]
Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.
Spills: For small spills, dampen the solid material with water and transfer it to a suitable, sealed container for disposal.[4] Use absorbent paper dampened with water to clean the area, and then wash the contaminated surface with a soap and water solution.[4]
Eye Contact: Immediately flush eyes with water or normal saline solution for 20-30 minutes.[4] Seek immediate medical attention.
Skin Contact: Immediately wash the affected area with soap and water.[4] Remove contaminated clothing and wash it before reuse.[3] If irritation develops, seek medical attention.
Inhalation: Move to fresh air immediately.[4] If symptoms such as coughing or shortness of breath occur, seek medical attention.
Ingestion: If swallowed, it may cause gastrointestinal irritation.[3] Seek immediate medical attention.
Disposal Plan
All waste contaminated with Vat Brown 1 must be treated as hazardous waste.
Solid Waste: Collect all contaminated materials (e.g., used gloves, absorbent paper, and excess Vat Brown 1 powder) in a designated, labeled, and sealed hazardous waste container.
Liquid Waste: Aqueous solutions containing Vat Brown 1 should be collected in a designated, labeled hazardous waste container for liquid chemical waste. Do not dispose of it down the drain.
Disposal Method: Dispose of all waste in accordance with local, state, and federal regulations. The manufacturing process of vat dyes can produce hazardous waste, including solvent still bottoms and filtration sludges, which may contain hazardous chemicals and heavy metals.[6]
Procedural Workflow for Handling Vat Brown 1
The following diagram outlines the standard operating procedure for safely handling Vat Brown 1 in a laboratory setting.